[C3MPr]NTf2

• CAS: 223437-05-6

Core Science & Biosynthesis

what are the physicochemical properties of [C3MPr]NTf2

An In-depth Technical Guide to the Physicochemical Properties of [C3MPr]NTf2

Introduction

1-Methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [C3MPr]NTf2 or [PMpyr][NTf2], is an ionic liquid (IL) that has garnered significant interest within the scientific community. Its unique combination of properties, including high thermal stability, low volatility, and notable ionic conductivity, makes it a promising candidate for a variety of applications.[1] These applications include its use as an electrolyte in energy storage devices like lithium-ion batteries and supercapacitors, and as a green solvent alternative to traditional volatile organic compounds.[1][2] This document provides a comprehensive overview of the core physicochemical properties of [C3MPr]NTf2, detailed experimental methodologies for their determination, and logical diagrams to illustrate key concepts and workflows.

Chemical Identity

• IUPAC Name: 1-methyl-1-propylpyrrolidin-1-ium bis(trifluoromethylsulfonyl)azanide[3]

• Cation: 1-Methyl-1-propylpyrrolidinium ([C3MPr]+)

• Anion: Bis(trifluoromethylsulfonyl)imide ([NTf2]−)

• CAS Number: 223437-05-6[1]

• Molecular Formula: C10H18F6N2O4S2[1]

Physicochemical Properties

The following tables summarize the key physicochemical properties of [C3MPr]NTf2 based on available literature data.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Weight	408.37 g/mol	[1]
408.4 g/mol	[3]
Appearance	Colorless to light yellow, clear liquid	[1][4]
Density	1.44 g/cm³	[1][4]
Melting Point	12 °C	[1]
Refractive Index (n20D)	1.42	[1]

Table 2: Temperature-Dependent Properties

A comprehensive study of [C3MPr]NTf2 reported its density, speed of sound, dynamic viscosity, and molar isobaric heat capacities as a function of temperature from 293.15 K to 343.15 K at atmospheric pressure.[5] While the specific data points are located in the full research paper, the study highlights the expected trend of decreasing density and viscosity with increasing temperature.[5][6]

Thermal Properties

[C3MPr]NTf2 is recognized for its excellent thermal stability, a characteristic feature of many ionic liquids containing the [NTf2]− anion.[1][7]

• Thermal Stability: Ionic liquids with the [NTf2]− anion generally exhibit high thermal stability, often exceeding 350 °C.[7] The stability is primarily dictated by the anion's resistance to degradation.[8] The decomposition of pyrrolidinium-based ILs typically involves the breaking of carbon-heteroatom bonds.[8]

Experimental Protocols & Methodologies

The characterization of [C3MPr]NTf2 involves a suite of standard analytical techniques.

Purity and Identity Confirmation

• Assay by Titration: The purity of the ionic liquid is often determined by titration, with values of ≥ 98% being reported.[1]

• Water Content: The water content is a critical parameter for electrochemical applications and is typically measured by Karl Fischer titration.

Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is the primary method used to determine the thermal stability and decomposition temperature of ionic liquids. The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and its mass is monitored as a function of temperature. The onset temperature of mass loss is considered the decomposition temperature. This technique is crucial for establishing the upper operational temperature limit of the IL.[9][10]

• Differential Scanning Calorimetry (DSC): DSC is used to determine thermal transitions such as the melting point, glass transition temperature, and crystallization events.[5] In a typical experiment, the heat flow to the sample is measured against the heat flow to a reference as they are subjected to a controlled temperature program.

Density and Viscosity Measurement

• Density: Density is commonly measured as a function of temperature using a vibrating tube densimeter.[5] The instrument measures the oscillation period of a U-shaped tube filled with the sample, which is directly related to the sample's density.

• Dynamic Viscosity: The viscosity of [C3MPr]NTf2 can be measured using a rotational viscometer or a falling-body viscometer over a range of temperatures.[5] These measurements are vital as viscosity significantly impacts the ionic conductivity and mass transport properties of the IL.[11]

Visualizations: Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and property relationships.

Caption: General experimental workflow for the synthesis and characterization of an ionic liquid.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Methyl-1-propylpiperidinium bis(trifluoromethylsulfonyl)imide ≥99%, H2O ≤500 ppm | 608140-12-1 [sigmaaldrich.com]
• 3. 1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide | C10H18F6N2O4S2 | CID 25171607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thermal Decomposition, Low Temperature Phase Transitions and Vapor Pressure of Less Common Ionic Liquids Based on the Bis(trifuoromethanesulfonyl)imide Anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dokumen.pub [dokumen.pub]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Polarity, viscosity, and ionic conductivity of liquid mixtures containing [C4C1im][Ntf2] and a molecular component - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Thermal Stability and Decomposition of [C3MPr]NTf2

This guide provides a comprehensive technical overview of the thermal stability and decomposition of the ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [C3MPr]NTf2 or [PMpyr][NTf2]. This information is critical for researchers, scientists, and drug development professionals utilizing this compound in applications where thermal stress is a factor.

Core Data: Thermal Decomposition Temperatures

The thermal stability of [C3MPr]NTf2 and a related homolog has been quantified by thermogravimetric analysis (TGA). The key parameter is the onset temperature of decomposition (Tonset), which marks the temperature at which significant mass loss begins.

Ionic Liquid	Abbreviation	Decomposition Onset Temperature (Tonset)
1-methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide	[C3MPr]NTf2	771 K (498 °C)[1]
1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide	[C4MPr]NTf2	776 K (503 °C)[1]

Experimental Protocol: Thermogravimetric Analysis (TGA)

The determination of the thermal decomposition temperature of ionic liquids like [C3MPr]NTf2 is typically performed using thermogravimetric analysis (TGA). The following describes a standard experimental protocol.

Objective: To determine the onset temperature of decomposition (Tonset) of [C3MPr]NTf2.

Apparatus: A thermogravimetric analyzer capable of controlled heating in an inert atmosphere.

Procedure:

• Sample Preparation: A small sample of the ionic liquid (typically 5-10 mg) is accurately weighed and placed into a TGA pan, commonly made of alumina (B75360) or platinum.

• Atmosphere: The furnace is purged with a high-purity inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Heating Program: The sample is heated from ambient temperature to a final temperature well above the expected decomposition point (e.g., 600-800 °C) at a constant heating rate, typically 10 °C/min.

• Data Acquisition: The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition. This is often calculated as the intersection of the baseline tangent with the tangent of the steepest mass loss, or as the temperature at which a specific percentage of mass loss (e.g., 5%) has occurred.

Visualizations

Experimental Workflow for TGA

The following diagram illustrates the typical workflow for determining the thermal stability of [C3MPr]NTf2 using TGA.

TGA Experimental Workflow

Putative Thermal Decomposition Pathways

While the precise high-temperature thermal decomposition mechanism of [C3MPr]NTf2 is not extensively detailed in the literature, insights can be drawn from studies on the electrochemical decomposition of similar pyrrolidinium-based ionic liquids with the NTf2 anion. The thermal decomposition likely involves the cleavage of the weakest bonds in the cation and anion.

Logical Decomposition Relationship

References

• 1. researchgate.net [researchgate.net]

[C3MPr]NTf2 structure and chemical formula

An In-depth Technical Guide to 1-Methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide ([C3MPr]NTf2)

This technical guide provides a comprehensive overview of the ionic liquid 1-methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [C3MPr]NTf2. It is intended for researchers, scientists, and drug development professionals, detailing its chemical structure, physicochemical properties, and a representative synthesis protocol.

Chemical Structure and Formula

[C3MPr]NTf2 is an ionic liquid composed of a 1-methyl-1-propylpyrrolidinium cation and a bis(trifluoromethylsulfonyl)imide anion.[1] The chemical formula for this compound is C10H18F6N2O4S2.[2][3]

The cation, 1-methyl-1-propylpyrrolidinium ([C3MPr]+), features a five-membered pyrrolidinium (B1226570) ring with a methyl group and a propyl group attached to the nitrogen atom. The anion, bis(trifluoromethylsulfonyl)imide (NTf2-), consists of a central nitrogen atom bonded to two trifluoromethylsulfonyl groups (-SO2CF3).[4]

Below is a diagram illustrating the chemical structure of [C3MPr]NTf2.

Caption: Chemical structure of [C3MPr]NTf2.

Physicochemical Properties

[C3MPr]NTf2 is recognized for its high thermal stability and low volatility, making it a suitable electrolyte in batteries and supercapacitors.[2] Its hydrophobic nature is attributed to the fluorinated groups in the anion. A summary of its key quantitative properties is presented in the table below.

Property	Value	Reference
Molecular Formula	C10H18F6N2O4S2	[2][3]
Molecular Weight	408.37 g/mol	[2]
CAS Number	223437-05-6	[2]
Appearance	Slightly yellow to orange clear liquid	[2]
Melting Point	12 °C	[2][3]
Density	1.44 g/mL	[2]
Refractive Index	n20D = 1.42	[2]
Viscosity	58.7 cP (at 25 °C)	[3]
Ionic Conductivity	4.92 mS/cm (at 30 °C)	[3]
Electrochemical Window	5.9 V	[3]

Experimental Protocols

The following section details a representative synthesis protocol for a structurally similar ionic liquid, 1-butyl-1-methylpyrrolidinium (B1250683) bis{(trifluoromethyl)sulfonyl}imide ([Pyrr14][TFSI]), which can be adapted for the synthesis of [C3MPr]NTf2 by substituting the appropriate alkyl halide.

Materials

• N-methylpyrrolidine (99%)

• 1-Bromopropane (B46711) (98%)

• Acetonitrile (B52724)

• Dichloromethane (B109758)

• Lithium bis{(trifluoromethyl)sulfonyl}imide (battery grade)

• Distilled water

Synthesis of 1-Methyl-1-propylpyrrolidinium Bromide ([C3MPr]Br)

• Under an inert atmosphere, dissolve N-methylpyrrolidine (0.2 mol) in acetonitrile (50 cm³).

• Cool the solution in an ice-water bath while stirring.

• Add 1-bromopropane (0.2 mol) dropwise to the cooled solution.

• Allow the resulting mixture to warm to room temperature and stir vigorously overnight under reflux conditions.

• Remove the volatiles to obtain the yellowish solid product, 1-methyl-1-propylpyrrolidinium bromide.

Synthesis of [C3MPr]NTf2

• Dissolve the halide salt, [C3MPr]Br (0.05 mol), in dichloromethane (50 cm³).

• In a separate flask, dissolve lithium bis{(trifluoromethyl)sulfonyl}imide (0.053 mol) in distilled water (50 cm³).

• Combine the two solutions in a 250 cm³ round-bottom flask.

• Stir the mixture vigorously at room temperature overnight.

• After the reaction, the organic phase containing the desired ionic liquid can be separated, washed, and dried.

Purification

• The synthesized ionic liquid should be dried under vacuum (ca. 10–3 mbar) at an elevated temperature (383.15 K) with continuous stirring for a minimum of 2 days to remove residual water and solvents.

• Store the purified ionic liquid in an argon-filled glovebox to prevent moisture contamination.

• The water content can be verified using Karl Fischer Coulometric titration.

Applications

[C3MPr]NTf2 is a versatile ionic liquid with several applications, including:

• Electrolytes in Energy Storage: Its high ionic conductivity and thermal stability make it an effective electrolyte in lithium-ion batteries.[2]

• Green Solvents: It serves as an environmentally friendly alternative to traditional organic solvents in various chemical reactions.[2]

Below is a workflow diagram illustrating the synthesis process.

Caption: Synthesis workflow for [C3MPr]NTf2.

References

• 1. 1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide | C10H18F6N2O4S2 | CID 25171607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-Methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, >99.5% | IoLiTec [iolitec.de]
• 4. Bistriflimide - Wikipedia [en.wikipedia.org]

Electrochemical Window of [C3MPr]NTf2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the electrochemical window of the ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [C3MPr]NTf2 or PYR13-TFSI. This guide is intended for researchers, scientists, and drug development professionals who utilize electrochemical techniques and require a stable and well-characterized electrolyte.

[C3MPr]NTf2 is a pyrrolidinium-based ionic liquid known for its favorable physicochemical properties, including good thermal stability, and a wide electrochemical stability window, making it a suitable electrolyte for various electrochemical applications.[1]

Quantitative Data: Electrochemical Window

The electrochemical window is a critical parameter for an electrolyte, defining the potential range within which it is electrochemically stable and does not undergo oxidation or reduction. For [C3MPr]NTf2, the electrochemical window is consistently reported to be approximately 5 volts. This wide window makes it an attractive choice for applications requiring high operating voltages.

Parameter	Value	Working Electrode	Reference Electrode	Source(s)
Electrochemical Window	~5 V	Not Specified	Not Specified	[2]
Electrochemical Stability Window	5.0 V (at 80 °C)	Not Specified	Not Specified	[3]
Electrochemical Stability Window	5 V	Carbon	Not Specified	[4]

Experimental Protocol: Determination of the Electrochemical Window

The electrochemical window of [C3MPr]NTf2 is typically determined using cyclic voltammetry (CV). The following protocol outlines the standard methodology.

1. Materials and Equipment:

• Ionic Liquid: High-purity [C3MPr]NTf2. It is crucial to dry the ionic liquid under vacuum before use to minimize water content, which can significantly narrow the electrochemical window.

• Electrochemical Cell: A three-electrode cell configuration is used.

• Working Electrode (WE): A polished glassy carbon (GC) or platinum (Pt) electrode is commonly employed.[4]

• Counter Electrode (CE): A platinum coil or wire.

• Reference Electrode (RE): A non-aqueous reference electrode, such as a silver wire in a solution of silver nitrate (B79036) in an organic solvent (Ag/Ag+). A silver wire can also be used as a quasi-reference electrode, which should be calibrated against a known redox couple like ferrocene/ferrocenium (Fc/Fc+).[5]

• Potentiostat: An instrument capable of performing cyclic voltammetry.

• Inert Atmosphere: A glovebox or Schlenk line to maintain an inert atmosphere (e.g., argon or nitrogen) and minimize exposure to air and moisture.

2. Sample Preparation:

• Place a measured volume of the dried [C3MPr]NTf2 into the electrochemical cell inside an inert atmosphere glovebox.

• Assemble the three-electrode setup, ensuring the electrodes are properly immersed in the ionic liquid and that the tip of the reference electrode is positioned close to the working electrode.

3. Cyclic Voltammetry Measurement:

• Connect the electrodes to the potentiostat.

• Set the potential range to be scanned. A wide range, for example, from -3.0 V to +3.0 V vs. the reference electrode, is typically chosen for the initial scan.

• Set the scan rate. A common scan rate for determining the electrochemical window is between 10 and 100 mV/s.[5]

• Initiate the cyclic voltammogram. The potential is swept from the initial potential to the vertex potential and then back.

• Record the resulting current as a function of the applied potential.

4. Data Analysis:

• The electrochemical window is determined from the resulting voltammogram.

• The cathodic limit is the potential at which a significant increase in cathodic (negative) current is observed, corresponding to the reduction of the cation ([C3MPr]+).

• The anodic limit is the potential at which a significant increase in anodic (positive) current is observed, corresponding to the oxidation of the anion ([NTf2]-).

• The electrochemical window is the difference between the anodic and cathodic limits. A current density cutoff (e.g., 0.1 or 0.5 mA/cm²) is often used to define these limits objectively.[5]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of the electrochemical window of [C3MPr]NTf2.

Experimental workflow for determining the electrochemical window.

References

• 1. researchportal.vub.be [researchportal.vub.be]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Viscosity and Conductivity of [C3MPr]NTf2 at Different Temperatures

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, hereafter referred to as [C3MPr]NTf2, is a promising medium for a variety of scientific and industrial applications, including in drug development and delivery systems. Its unique physicochemical properties, such as its negligible vapor pressure, high thermal stability, and tunable solvency, make it an attractive alternative to traditional volatile organic solvents. Understanding the transport properties of [C3MPr]NTf2, specifically its viscosity and ionic conductivity, is crucial for its effective implementation. These properties are highly dependent on temperature, which dictates the kinetic energy of the constituent ions and influences the overall fluidity and charge transport capacity of the liquid.

This technical guide provides a comprehensive overview of the viscosity and conductivity of [C3MPr]NTf2 as a function of temperature. It includes tabulated data from various sources, detailed experimental protocols for the measurement of these properties, and logical diagrams to illustrate the experimental workflows.

Data Presentation

The following tables summarize the available quantitative data for the viscosity and conductivity of pure [C3MPr]NTf2 at various temperatures. It is important to note that data has been compiled from multiple sources, and minor variations may exist due to differences in experimental setups and sample purity.

Table 1: Viscosity of [C3MPr]NTf2 at Different Temperatures

Temperature (K)	Viscosity (mPa·s)
298.15	68.5[1]
298.15	58.7
303.15	52.2[1]
313.15	35.5[1]
323.15	25.1[1]
333.15	18.3[1]
343.15	13.8[1]

Table 2: Ionic Conductivity of [C3MPr]NTf2 at Different Temperatures

Temperature (K)	Ionic Conductivity (mS/cm)
303.15	4.92[2]

Note: A comprehensive dataset for ionic conductivity over a wide range of temperatures was not available in the public domain at the time of this guide's compilation.

Experimental Protocols

Accurate and reproducible measurements of viscosity and conductivity are paramount for the characterization of ionic liquids. The following sections detail the methodologies for these key experiments.

Synthesis of [C3MPr]NTf2

The synthesis of [C3MPr]NTf2 is typically a two-step process:

• Quaternization: 1-methylpyrrolidine (B122478) is reacted with 1-bromopropane (B46711) to form 1-methyl-1-propylpyrrolidinium bromide ([C3MPr]Br). This reaction is generally carried out in a suitable solvent, such as acetonitrile (B52724) or acetone (B3395972), under reflux for several hours. The product, a white solid, is then washed with a solvent like ethyl acetate (B1210297) to remove any unreacted starting materials and dried under vacuum.

• Anion Exchange: The synthesized [C3MPr]Br is then subjected to an anion exchange reaction with lithium bis(trifluoromethylsulfonyl)imide (LiNTf2). This is typically performed in water, where both salts are dissolved. The resulting [C3MPr]NTf2 is hydrophobic and will separate from the aqueous phase containing lithium bromide. The ionic liquid phase is then washed multiple times with deionized water to remove any residual bromide ions and finally dried under high vacuum at an elevated temperature (e.g., 80-100 °C) for an extended period to remove any traces of water.

Synthesis of [C3MPr]NTf2.

Viscosity Measurement

The viscosity of [C3MPr]NTf2 can be determined using a rotational viscometer.

Apparatus:

• Rotational viscometer (e.g., Brookfield or Anton Paar)

• Temperature-controlled sample holder or water bath

• Appropriate spindle for the expected viscosity range

• Calibrated thermometer

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Sample Preparation: Due to the hygroscopic nature of many ionic liquids, the [C3MPr]NTf2 sample must be thoroughly dried under high vacuum at an elevated temperature prior to measurement. The water content should be verified using Karl Fischer titration and should ideally be below 100 ppm.

• Instrument Setup:

  • Ensure the viscometer is level.

  • Select a spindle appropriate for the expected viscosity of the ionic liquid. For moderate viscosity liquids like [C3MPr]NTf2 at room temperature, a smaller spindle may be required.

  • Calibrate the viscometer using a standard fluid of known viscosity at the desired measurement temperature.

• Measurement:

  • Place a known volume of the dried ionic liquid into the temperature-controlled sample holder.

  • Allow the sample to reach thermal equilibrium at the target temperature. It is advisable to purge the sample chamber with a dry, inert gas to prevent moisture uptake during the measurement.

  • Immerse the selected spindle into the ionic liquid to the marked immersion depth.

  • Begin rotation of the spindle at a set speed. The speed should be chosen to ensure the torque reading is within the optimal range of the instrument (typically 10-90%).

  • Allow the reading to stabilize before recording the viscosity value.

  • Repeat the measurement at different rotational speeds to check for Newtonian behavior (viscosity independent of shear rate).

  • To obtain a temperature-dependent profile, incrementally change the temperature of the sample holder and repeat the measurement process at each new temperature, ensuring thermal equilibrium is reached each time.

Viscosity measurement workflow.

Ionic Conductivity Measurement

The ionic conductivity of [C3MPr]NTf2 is typically measured using a conductivity meter with a two- or four-electrode conductivity cell.

Apparatus:

• Conductivity meter

• Conductivity cell with a known cell constant (platinum electrodes are recommended)

• Temperature-controlled environment (e.g., water bath or oven)

• Calibrated thermometer

• Inert gas supply

Procedure:

• Sample Preparation: As with viscosity measurements, the [C3MPr]NTf2 sample must be rigorously dried to minimize the influence of water on the conductivity.

• Instrument Setup:

  • Clean the conductivity cell thoroughly with a suitable solvent (e.g., acetone or isopropanol) followed by deionized water, and then dry it completely.

  • Calibrate the conductivity cell using standard potassium chloride (KCl) solutions of known concentrations and conductivities. This will determine the cell constant accurately.

• Measurement:

  • Immerse the conductivity cell into the dried ionic liquid, ensuring the electrodes are fully submerged.

  • Place the sample in a temperature-controlled environment and allow it to reach the desired temperature. An inert atmosphere should be maintained to prevent moisture absorption.

  • Once the temperature has stabilized, measure the resistance or conductance of the sample.

  • The ionic conductivity (σ) is calculated using the formula: σ = K_cell / R, where K_cell is the cell constant and R is the measured resistance.

  • For temperature-dependent measurements, the temperature is varied, and the conductivity is measured at each point after thermal equilibrium is achieved.

Conductivity measurement workflow.

Conclusion

The viscosity and ionic conductivity of [C3MPr]NTf2 are critical parameters that govern its performance in various applications. This guide has provided a summary of the available data, demonstrating the expected decrease in viscosity and increase in conductivity with rising temperature. The detailed experimental protocols offer a standardized approach to measuring these properties, emphasizing the importance of sample purity and precise temperature control. For researchers and professionals in drug development and other scientific fields, a thorough understanding and accurate measurement of these transport properties are essential for the successful application of this versatile ionic liquid. Further research to expand the temperature range of the available conductivity data would be beneficial for a more complete characterization of [C3MPr]NTf2.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, >99.5% | IoLiTec [iolitec.de]

An In-depth Technical Guide to the Solubility of Gases in [C3MPr]NTf2

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility of various gases in the ionic liquid 1-propyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide, commonly referred to as [C3MPr]NTf2. This document summarizes available quantitative data, details common experimental protocols for measuring gas solubility in ionic liquids, and presents a generalized experimental workflow.

Core Data Presentation: Gas Solubility in [C3MPr]NTf2 and Related Ionic Liquids

Quantitative data on the solubility of a wide range of gases specifically in [C3MPr]NTf2 is limited in publicly available literature. The following tables summarize the available data for carbon dioxide (CO2) and present data for other gases in structurally similar bis(trifluoromethylsulfonyl)imide ([NTf2]) based ionic liquids to provide a comparative context. The solubility of gases in ionic liquids is a function of temperature and pressure, with solubility generally decreasing with increasing temperature and increasing with increasing pressure.[1]

Table 1: Solubility of Carbon Dioxide (CO2) in [NTf2] Based Ionic Liquids

Ionic Liquid Cation	Temperature (K)	Pressure (MPa)	CO2 Mole Fraction (x)	Henry's Law Constant (MPa)
1-Decyl-3-methylimidazolium	303.15	~0.1 - 1.5	Not specified	Lower than other tested ILs
1-Hexadecyl-3-methylimidazolium	303.15	~0.1 - 1.5	Not specified	Lower than other tested ILs
Triethyltetradecylammonium	303.15	~0.1 - 1.5	Not specified	Not specified
1-Butyl-3-methylpiperidinium	303 - 343	up to 30	Increases with pressure	Not specified
1-Alkyl-3-methylimidazolium (n=2,4,6,8)	298.15 - 343.15	up to 45	Increases with alkyl chain length	Not specified
N-methyl-n-pentylpyrrolidinium	298.15	Not specified	Not specified	3.1
1-butyl-2,3-dimethylimidazolium	298.15	Not specified	Not specified	3.5
Tributylmethylphosphonium	298.15	Not specified	Not specified	3.3

Note: Specific mole fraction data points at varying pressures for the first three entries were presented graphically in the source material. Henry's Law constants are often used to describe gas solubility at low partial pressures.[2][3][4][5]

Table 2: Solubility of Other Gases in [NTf2] Based Ionic Liquids

Gas	Ionic Liquid Cation	Temperature (K)	Pressure (MPa)	Gas Mole Fraction (x)	Henry's Law Constant (MPa)
Methane (B114726) (CH4)	Various alkylpyridinium	298 - 343	up to 4	Data available in source	Not specified
H2S	1-ethyl-3-methylimidazolium	Not specified	Not specified	Not specified	CPA with 2B scheme provided best fit
H2S	1-octyl-3-methylimidazolium	Not specified	Not specified	Not specified	CPA with 2B scheme provided best fit

Note: The data for methane and hydrogen sulfide (B99878) are presented as modeled results or noted as available in the cited literature. Specific experimental data points were not available in the immediate search results.[6][7]

Experimental Protocols

Several methods are employed to determine the solubility of gases in ionic liquids. The low vapor pressure of ionic liquids makes them particularly well-suited for gravimetric and volumetric techniques.[8] Key considerations for accurate measurements include the purification of the gas and ionic liquid, thorough drying and degassing of the ionic liquid, and ensuring equilibrium is reached at a constant temperature and pressure.[8]

Detailed Methodology: Gravimetric Method

The gravimetric method directly measures the mass of gas absorbed by the ionic liquid as a function of temperature and pressure.[8]

Apparatus:

• A high-precision magnetic suspension balance.

• A thermostatted sample chamber to maintain a constant temperature.

• A pressure transducer to accurately measure the gas pressure.

• A gas delivery system with mass flow controllers.

• A vacuum pump for degassing the ionic liquid.

Procedure:

• A known mass of the ionic liquid is placed in the sample holder of the magnetic suspension balance.

• The sample chamber is sealed, and the ionic liquid is degassed under vacuum at an elevated temperature to remove any dissolved gases and volatile impurities.

• The sample chamber is then brought to the desired experimental temperature.

• The gas of interest is introduced into the sample chamber at a controlled pressure.

• The increase in the mass of the ionic liquid is continuously monitored by the balance until a constant mass is observed, indicating that equilibrium has been reached.

• The mass of the absorbed gas is recorded at the given temperature and pressure.

• Steps 4-6 are repeated for a range of pressures to generate a solubility isotherm.

Detailed Methodology: Volumetric (Pressure Drop) Method

The volumetric, or pressure drop, method determines the amount of dissolved gas by measuring the change in pressure in a system of known volume.[9]

Apparatus:

• A high-pressure equilibrium cell of a known volume, equipped with a stirrer.

• A gas reservoir of a known volume.

• High-accuracy pressure transducers for both the equilibrium cell and the gas reservoir.

• A temperature-controlled bath or jacket for the equilibrium cell.

• Valves to connect and isolate the gas reservoir and the equilibrium cell.

• A vacuum pump.

Procedure:

• A known amount of the ionic liquid is charged into the equilibrium cell.

• The cell is sealed and the ionic liquid is degassed.

• The gas reservoir is filled with the gas of interest to a known pressure.

• The valve connecting the gas reservoir to the equilibrium cell is opened, allowing the gas to come into contact with the ionic liquid.

• The mixture is stirred to facilitate the dissolution of the gas and to ensure equilibrium is reached.

• The pressure in the system is monitored until it stabilizes, indicating that no more gas is dissolving in the ionic liquid.

• The final equilibrium pressure is recorded.

• The amount of gas dissolved in the ionic liquid is calculated based on the initial and final pressures, the volumes of the gas reservoir and the equilibrium cell, and the properties of the gas.

Mandatory Visualization

Caption: A generalized workflow for determining gas solubility in ionic liquids.

This guide serves as a foundational resource for professionals interested in the gas solubility properties of [C3MPr]NTf2. While specific data for this ionic liquid is not abundant, the provided information on related compounds and general experimental methodologies offers a strong starting point for research and development activities.

References

• 1. Solubility of gaseous hydrocarbons in ionic liquids using equations of state and machine learning approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. azom.com [azom.com]
• 9. 2024.sci-hub.se [2024.sci-hub.se]

Pyrrolidinium-Based Ionic Liquids: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, physicochemical properties, and applications of pyrrolidinium-based ionic liquids, with a focus on their emerging role in pharmaceutical sciences.

Pyrrolidinium-based ionic liquids (ILs) are a class of molten salts with melting points at or below 100 °C, composed of a pyrrolidinium (B1226570) cation and a variety of anions.[1][2] Their unique physicochemical properties, such as high thermal stability, low vapor pressure, wide electrochemical windows, and tunable solvency, have positioned them as promising materials in diverse fields, including electrochemistry, organic synthesis, and notably, drug delivery.[1][3][4][5][6][7] This technical guide provides a comprehensive overview of pyrrolidinium-based ILs, summarizing their synthesis, key properties, and applications relevant to researchers, scientists, and professionals in drug development.

Synthesis of Pyrrolidinium-Based Ionic Liquids

The synthesis of pyrrolidinium-based ILs typically involves two main strategies: quaternization and acid-base neutralization.

1. Quaternization (N-alkylation): This is a common method for preparing aprotic ionic liquids. It involves the reaction of a tertiary amine (e.g., N-methylpyrrolidine) with an alkyl halide. The resulting product is a pyrrolidinium halide salt. Anion exchange can then be performed to introduce other anions.

2. Acid-Base Neutralization: Protic ionic liquids are synthesized through a straightforward and atom-economic neutralization reaction between a Brønsted acid and a Brønsted base (pyrrolidine).[8] This method is often simpler and produces high-purity ILs.[8]

A general workflow for the synthesis of pyrrolidinium-based ionic liquids is illustrated below:

General synthesis pathways for pyrrolidinium-based ionic liquids.

Physicochemical Properties

The physicochemical properties of pyrrolidinium-based ILs can be finely tuned by modifying the structure of the cation (e.g., the length of the alkyl chain) and by selecting different anions.[1][4] These properties are critical for their application in various fields.

Key Physicochemical Data

The following tables summarize key physicochemical properties of selected pyrrolidinium-based ionic liquids from the literature.

Table 1: Thermal Properties of Pyrrolidinium-Based Ionic Liquids

Ionic Liquid	Cation	Anion	Glass Transition Temp. (Tg) (°C)	Melting Temp. (Tm) (°C)	Decomposition Temp. (Td) (°C)
[PMPYR][CF3SO3]	1-Propyl-1-methylpyrrolidinium	Trifluoromethanesulfonate	-	114.85	>300
[EMPYR][CF3SO3]	1-Ethyl-1-methylpyrrolidinium	Trifluoromethanesulfonate	-	179.85	>300
[C3C1pyr][NTf2]	1-Propyl-1-methylpyrrolidinium	Bis(trifluoromethylsulfonyl)imide	-	-	498
[C4C1pyr][NTf2]	1-Butyl-1-methylpyrrolidinium	Bis(trifluoromethylsulfonyl)imide	-	-	503

Data sourced from multiple literature reports.[3][9]

Table 2: Transport Properties of Pyrrolidinium-Based Ionic Liquids at 25°C

Ionic Liquid	Cation	Anion	Viscosity (cP)	Ionic Conductivity (mS/cm)	Density (g/cm³)
[Pyrr][HCOO]	Pyrrolidinium	Formate	2.5	-	-
[Pyrr][NO3]	Pyrrolidinium	Nitrate	5.2	56	-
[Pyrr][HSO4]	Pyrrolidinium	Bisulfate	190	-	-

Data sourced from Anouti et al. (2008).[8]

Applications in Drug Development

The unique properties of pyrrolidinium-based ILs make them attractive for various pharmaceutical applications, primarily in enhancing drug delivery.

Drug Solubility and Permeability Enhancement

A significant challenge in drug development is the poor aqueous solubility of many active pharmaceutical ingredients (APIs), which limits their bioavailability.[6][7] Ionic liquids, including those based on pyrrolidinium, can act as effective solvents and formulation excipients to overcome this issue.[2][10] They can improve the solubility of poorly soluble drugs by orders of magnitude compared to water.[10]

The mechanism by which ILs enhance drug delivery is multifaceted. They can increase the solubility of a drug, and their interaction with biological membranes can enhance its permeability.

ILs enhance drug delivery by increasing solubility and permeability.

Active Pharmaceutical Ingredient-Ionic Liquids (API-ILs)

A particularly innovative approach is the synthesis of API-ILs, where the API itself is one of the ions in the ionic liquid structure.[6] This strategy can simultaneously address issues of solubility, stability, and polymorphism, while also potentially introducing new therapeutic functionalities.

Experimental Protocols

While detailed, step-by-step experimental protocols are proprietary to the cited research, the general methodologies for the synthesis of pyrrolidinium-based ILs are described below.

General Protocol for Synthesis of Protic Pyrrolidinium ILs via Neutralization

• Reactant Preparation: The Brønsted acid (e.g., nitric acid, sulfuric acid, formic acid) is slowly added to an equimolar amount of pyrrolidine in a suitable solvent (often a volatile organic solvent or no solvent) under controlled temperature conditions (typically in an ice bath to manage the exothermic reaction).

• Reaction: The mixture is stirred for a specified period (e.g., several hours) at room temperature to ensure complete reaction.

• Purification: The resulting ionic liquid is purified to remove any unreacted starting materials and byproducts. This may involve washing with a solvent in which the IL is immiscible (e.g., diethyl ether) and/or drying under vacuum to remove any residual solvent and water.

• Characterization: The final product is characterized using techniques such as NMR spectroscopy (1H, 13C) to confirm the structure, and its physicochemical properties (e-g., melting point, viscosity, conductivity) are measured.

Future Perspectives

Pyrrolidinium-based ionic liquids represent a versatile platform for innovation in various scientific and industrial fields. In drug development, their potential to enhance the delivery of challenging APIs is particularly noteworthy. Future research will likely focus on the design of biocompatible and biodegradable pyrrolidinium-based ILs to address potential toxicity concerns and to further expand their application in pharmaceutical formulations.[10] The development of novel API-ILs based on the pyrrolidinium scaffold also holds significant promise for creating next-generation therapeutics with improved physicochemical and biological properties.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physico-Chemical Properties and Phase Behaviour of Pyrrolidinium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Pyrrolidinium Containing Ionic Liquid Electrolytes for Li-Based Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Recent Advances in Biocompatible Ionic Liquids in Drug Formulation and Delivery - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Safe Handling of [C3MPr]NTf2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for the ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, commonly referred to as [C3MPr]NTf2. The information is intended to support researchers, scientists, and professionals in drug development in the safe and effective use of this compound.

Chemical and Physical Properties

[C3MPr]NTf2, with the CAS number 223437-05-6, is a pyrrolidinium-based ionic liquid known for its thermal stability and wide electrochemical window.[1][2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of [C3MPr]NTf2

Property	Value	Source
Molecular Formula	C10H18F6N2O4S2	[3]
Molecular Weight	408.4 g/mol	[3]
Appearance	Colorless to light orange/yellow clear liquid
Melting Point	12 °C	[4]
Thermal Stability	Stable up to 300-350 °C

Hazard Identification and Safety Precautions

While touted for its "green" properties due to low volatility, [C3MPr]NTf2 is a chemical substance that requires careful handling. The toxicological properties have not been thoroughly investigated, and it is classified as a substance that is not yet fully tested.[5]

GHS Classification:

• Skin Irritation: Category 2. Causes skin irritation.[3]

• Eye Irritation: Category 2. Causes serious eye irritation.[3]

Precautionary Statements:

• P262: Do not get in eyes, on skin, or on clothing.[5]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

• P313: Get medical advice/attention.[5]

To the best of current knowledge, this substance is not considered persistent, bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[5] No component of this product at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.[5]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling [C3MPr]NTf2 to prevent skin and eye contact.

First Aid Measures

In case of accidental exposure, the following first aid measures should be taken immediately.

• After inhalation: Move the exposed person to fresh air at once. If respiratory problems persist, provide artificial respiration or oxygen.[5]

• After skin contact: Wash the skin immediately with soap and water.[5] Contaminated clothing should be removed and washed before reuse.[5]

• After eye contact: Rinse continuously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[5] Seek medical attention.[5]

• After ingestion: Immediately rinse mouth and provide fresh air. Do not induce vomiting. Get medical attention immediately.[5]

Experimental Protocols

Synthesis of [C3MPr]NTf2 (Adapted from a similar procedure)

This protocol is adapted from the synthesis of similar pyrrolidinium-based ionic liquids.

Materials:

• 1-methylpyrrolidine (B122478)

• 1-bromopropane (B46711)

• Lithium bis(trifluoromethylsulfonyl)imide (LiNTf2)

• Acetonitrile

• Deionized water

• Dichloromethane (B109758)

Procedure:

• Quaternization: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-methylpyrrolidine in acetonitrile. Cool the solution in an ice bath. Add 1-bromopropane dropwise with stirring. Allow the mixture to warm to room temperature and stir overnight.

• Isolation of the intermediate salt: Remove the solvent under reduced pressure to obtain the crude 1-methyl-1-propylpyrrolidinium bromide salt.

• Metathesis Reaction: Dissolve the crude bromide salt in deionized water. In a separate flask, dissolve an equimolar amount of LiNTf2 in deionized water. Add the LiNTf2 solution to the bromide salt solution and stir vigorously at room temperature overnight.

• Extraction: Transfer the mixture to a separatory funnel. The denser ionic liquid phase will separate from the aqueous phase. Extract the aqueous phase with dichloromethane to recover any dissolved ionic liquid. Combine the organic phases.

• Washing and Drying: Wash the combined organic phases with deionized water multiple times to remove any residual lithium bromide. Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the final product, [C3MPr]NTf2.

Purification

For high-purity applications, such as electrochemistry, further purification may be necessary.

Materials:

• Activated charcoal

• Alumina (B75360)

• Deionized water

Procedure:

• Dissolve the synthesized [C3MPr]NTf2 in deionized water.

• Add activated charcoal and alumina to the solution.

• Stir the mixture at room temperature for several hours.

• Filter the solution to remove the adsorbents.

• Remove the water under high vacuum to obtain the purified ionic liquid.

Handling and Storage

[C3MPr]NTf2 is hygroscopic and should be handled under an inert and dry atmosphere (e.g., in a glovebox) to minimize water absorption. Store in a tightly sealed container in a cool, dry place away from direct sunlight.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA):

• Place a small sample (5-10 mg) of [C3MPr]NTf2 in a TGA pan.

• Heat the sample from room temperature to 600 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

• Record the weight loss as a function of temperature to determine the decomposition temperature.

Differential Scanning Calorimetry (DSC):

• Seal a small sample (5-10 mg) of [C3MPr]NTf2 in a hermetic aluminum pan.

• Cool the sample to -100 °C at a rate of 10 °C/min.

• Heat the sample to 100 °C at a rate of 10 °C/min.

• Record the heat flow to determine the glass transition temperature, crystallization, and melting points.

Reactivity with Common Laboratory Chemicals

Detailed experimental data on the reactivity of [C3MPr]NTf2 with common laboratory chemicals is limited. However, based on the nature of pyrrolidinium (B1226570) and bis(trifluoromethylsulfonyl)imide ions, the following can be inferred:

• Strong Acids and Bases: While generally stable, strong bases may deprotonate the pyrrolidinium cation at elevated temperatures. Strong oxidizing acids could lead to decomposition.

• Oxidizing and Reducing Agents: The NTf2 anion is generally resistant to oxidation and reduction. The pyrrolidinium cation is also relatively stable.

• Water: [C3MPr]NTf2 is hygroscopic and will absorb moisture from the atmosphere.

Use as an Electrolyte in a Coin Cell

Procedure:

• Electrode Preparation: Prepare the cathode and anode materials as per standard battery fabrication protocols.

• Electrolyte Preparation: In a glovebox with a dry atmosphere, prepare the electrolyte by dissolving a lithium salt (e.g., LiNTf2) in [C3MPr]NTf2 to the desired concentration.

• Cell Assembly:

  • Place the cathode in the bottom of the coin cell case.

  • Add a few drops of the prepared electrolyte onto the cathode.

  • Place a separator on top of the wetted cathode.

  • Add a few more drops of electrolyte to the separator.

  • Place the lithium metal anode on top of the separator.

  • Add a spacer and a spring.

  • Crimp the coin cell to seal it.

Fire Fighting and Spill Measures

• Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[5]

• Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.[5] Ensure adequate ventilation.

Disposal Considerations

Waste [C3MPr]NTf2 should be disposed of in accordance with local, state, and federal regulations. It is recommended to contact a licensed professional waste disposal service.[5] Do not dispose of down the drain or in the regular trash.

This technical guide provides a summary of the available safety and handling information for [C3MPr]NTf2. As with any chemical, it is crucial to consult the most recent Safety Data Sheet (SDS) from the supplier and to perform a thorough risk assessment before use.

References

• 1. mdpi.com [mdpi.com]
• 2. Pyrrolidinium ILs--Lanzhou Greenchem ILs (Center for Greenchemistry and catalysis), LICP, CAS. Ionic Liquids [ionike.com]
• 3. 1-Methyl-1-propylpyrrolidinium Bis(trifluoromethanesulfonyl)imide | C10H18F6N2O4S2 | CID 25171607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. iolitec.de [iolitec.de]

Environmental Profile of [C3MPr]NTf2: A Technical Assessment of its Biodegradability and Ecotoxicity

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, commonly referred to as [C3MPr]NTf2, has garnered significant interest across various scientific and industrial sectors, particularly in the development of advanced battery electrolytes and as a "green" solvent alternative. Its appeal stems from its low volatility, high thermal stability, and excellent electrochemical properties. However, a comprehensive understanding of its environmental footprint is paramount for its responsible application and to substantiate its classification as an environmentally benign substance. This technical guide provides a detailed overview of the available data on the environmental impact and biodegradability of [C3MPr]NTf2, tailored for a scientific audience.

Executive Summary

Quantitative Data on Environmental Impact

The available quantitative ecotoxicity data for [C3MPr]NTf2 is currently limited to studies on the marine bacterium Aliivibrio fischeri.

Test Organism	Endpoint	Result	Classification
Aliivibrio fischeri (bacterium)	Bioluminescence Inhibition	EC50 > 100 mg/L	Practically Harmless[1]

Note: EC50 (Effective Concentration 50) is the concentration of a substance that causes a 50% effect on the test organism.

No specific data from standardized ready biodegradability tests (e.g., OECD 301 series) for [C3MPr]NTf2 were found in the public literature. However, studies on other pyrrolidinium-based ionic liquids indicate that they are generally not readily biodegradable, with biodegradation rates often below the 60% threshold required for this classification within a 28-day period.[2][3] The presence of the highly stable bis(trifluoromethylsulfonyl)imide (NTf2) anion is also known to contribute to the recalcitrance of ionic liquids to biodegradation.[4]

General Ecotoxicity Trends for Pyrrolidinium-Based Ionic Liquids

While specific data for [C3MPr]NTf2 is scarce, general structure-activity relationships have been observed for pyrrolidinium-based ionic liquids:

• Cation Effect: Pyrrolidinium (B1226570) cations are generally found to be less toxic to aquatic organisms compared to imidazolium (B1220033) and pyridinium (B92312) cations.[5][6]

• Alkyl Chain Length: The toxicity of pyrrolidinium-based ionic liquids tends to increase with the length of the alkyl chain on the cation.[5]

• Anion Effect: The anion can also influence toxicity, though its effect is often considered secondary to the cation. The NTf2 anion is hydrophobic and can contribute to the overall toxicity profile of the ionic liquid.[4]

Experimental Protocols

The following are detailed methodologies for key experiments cited or relevant to the assessment of the environmental impact of [C3MPr]NTf2.

Ready Biodegradability - OECD 301D (Closed Bottle Test)

This test assesses the ready biodegradability of a substance in an aerobic aqueous medium.

• Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms from a mixed population (e.g., from a sewage treatment plant) and kept in a completely filled, stoppered bottle in the dark at a constant temperature. The degradation is followed by measuring the consumption of dissolved oxygen over a 28-day period.

• Inoculum: Activated sludge from a domestic wastewater treatment plant, pre-conditioned to the experimental conditions but not pre-adapted to the test substance.

• Test Concentration: The test substance is typically tested at a concentration of 2-5 mg/L.

• Controls:

  • Blank Control: Inoculum in mineral medium without the test substance to measure the endogenous respiration of the microorganisms.

  • Reference Control: A readily biodegradable substance (e.g., sodium benzoate (B1203000) or aniline) to check the viability of the inoculum.

  • Toxicity Control: Test substance plus the reference substance to check for inhibitory effects of the test substance on the microorganisms.

• Data Analysis: The percentage of biodegradation is calculated based on the measured biological oxygen demand (BOD) as a percentage of the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches at least 60% biodegradation within a 10-day window during the 28-day test period.

Acute Toxicity to Daphnia magna - ISO 6341

This test determines the acute immobilization of the freshwater crustacean Daphnia magna.

• Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours. The number of immobile daphnids is recorded at 24 and 48 hours.

• Test Organism: Daphnia magna.

• Test Conditions: The test is conducted in a defined aqueous medium at a constant temperature (typically 20 ± 2 °C) with a 16-hour light and 8-hour dark cycle.

• Test Concentrations: A geometric series of at least five concentrations of the test substance.

• Controls: A control group is maintained in the test medium without the test substance.

• Data Analysis: The results are used to calculate the EC50, which is the concentration of the test substance that causes immobilization in 50% of the daphnids after 48 hours.

Acute Toxicity to Fish (Danio rerio) - ISO 7346-1 (Static Test)

This method determines the acute lethal toxicity of a substance to a freshwater fish species.

• Principle: Fish are exposed to various concentrations of the test substance in a static system for a period of 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours.

• Test Organism: Zebrafish (Danio rerio).

• Test Conditions: The test is performed in dechlorinated tap water or a reconstituted standard water at a constant temperature (typically 23 ± 1 °C) with a defined photoperiod.

• Test Concentrations: A range of concentrations, typically in a geometric series. A preliminary range-finding test may be conducted to determine the appropriate concentration range for the definitive test.

• Controls: A control group of fish is held in the same water without the test substance.

• Data Analysis: The LC50 (Lethal Concentration 50), the concentration that is lethal to 50% of the test fish, is calculated for each observation time.

Acute Toxicity to Aliivibrio fischeri - Microtox® Assay

This is a rapid bioassay that measures the inhibition of bioluminescence of the marine bacterium Aliivibrio fischeri.

• Principle: The light output of the luminescent bacteria is measured before and after exposure to different concentrations of the test substance. A decrease in light output indicates a toxic effect.

• Test Organism: Aliivibrio fischeri (lyophilized reagent).

• Test Procedure: The lyophilized bacteria are rehydrated and then exposed to a series of dilutions of the test sample. The light output is measured after a specific incubation period (typically 5, 15, and 30 minutes).

• Data Analysis: The EC50 is calculated as the concentration of the test substance that causes a 50% reduction in the light output of the bacteria.

Visualizations

The following diagrams illustrate the workflows of the key experimental protocols described above.

Caption: Workflow for the OECD 301D Closed Bottle Test.

Caption: Comparative workflow for key aquatic toxicity tests.

Conclusion and Recommendations

The ionic liquid [C3MPr]NTf2 shows promise as a functional material in various applications. However, from an environmental perspective, the current publicly available data is insufficient to fully characterize its risk profile. The classification of "practically harmless" to Aliivibrio fischeri is a positive indicator, but the lack of data on its biodegradability and its effects on other trophic levels (crustaceans, fish) represents a significant knowledge gap.

Based on the general behavior of pyrrolidinium-based ionic liquids with the NTf2 anion, it is plausible that [C3MPr]NTf2 is not readily biodegradable. This persistence, coupled with any potential for aquatic toxicity, necessitates a cautious approach to its large-scale use and disposal.

For researchers, scientists, and drug development professionals considering the use of [C3MPr]NTf2, the following recommendations are made:

• Data Generation: There is a clear need for comprehensive environmental testing of [C3MPr]NTf2 according to standardized OECD and ISO protocols to determine its ready biodegradability and acute/chronic toxicity to a wider range of aquatic organisms.

• Risk Assessment: In the absence of complete data, a precautionary approach should be taken. Risk assessments should consider the potential for persistence in the environment.

• Sustainable Design: For the broader field of ionic liquid development, a "benign by design" approach should be prioritized, where environmental impact is a key consideration from the initial stages of molecular design. This includes selecting functional groups that enhance biodegradability without compromising essential performance characteristics.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Exploring ionic liquids based on pyrrolidinium and imidazolium cations with low toxicity towards Escherichia coli for designing sustainable bioprocesses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for [C3MPr]NTf2 as a Lithium-Ion Battery Electrolyte

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the physicochemical properties and electrochemical performance of 1-propyl-3-methylpyridinium bis(trifluoromethanesulfonyl)imide, [C3MPr]NTf2, as an electrolyte for lithium-ion batteries. Detailed experimental protocols are included to guide researchers in the synthesis, characterization, and application of this ionic liquid-based electrolyte.

Introduction

Ionic liquids (ILs) are a class of molten salts with melting points below 100°C, offering unique properties such as low volatility, high thermal stability, and wide electrochemical windows, making them promising candidates for safer and higher performance electrolytes in lithium-ion batteries.[1][2] Pyridinium-based ILs, in particular, have demonstrated excellent electrochemical stability, which is crucial for high-voltage battery applications.[1] This document focuses on [C3MPr]NTf2, a pyridinium-based IL with the bis(trifluoromethanesulfonyl)imide (NTf2) anion, and outlines its potential as a lithium-ion battery electrolyte.

Physicochemical Properties

The fundamental properties of pure [C3MPr]NTf2 have been characterized, providing a baseline for its use in electrolyte formulations.

Table 1: Physicochemical Properties of Pure [C3MPr]NTf2

Temperature (K)	Density (g·cm⁻³)	Dynamic Viscosity (mPa·s)	Ionic Conductivity (S·m⁻¹)
278	1.488	210.1	0.089
283	1.484	163.2	0.118
288	1.479	128.5	0.153
293	1.475	102.8	0.194
298	1.470	83.4	0.242
303	1.466	68.4	0.297
308	1.461	56.7	0.359
313	1.457	47.5	0.428
318	1.452	40.1	0.504
323	1.448	34.2	0.587
328	1.443	29.4	0.677
333	1.439	25.5	0.774
338	1.434	22.2	0.878
343	1.430	19.5	0.988
348	1.425	17.2	1.105
353	1.421	15.3	1.228

Data sourced from Liu et al. (2013).[3]

It is important to note that the addition of a lithium salt, such as lithium bis(trifluoromethanesulfonyl)imide (LiNTf2), to form a functional electrolyte will alter these properties. Generally, the addition of a salt increases the viscosity and decreases the ionic conductivity of the ionic liquid.[4]

Electrochemical Performance

While specific cycling data for [C3MPr]NTf2 in lithium-ion batteries is not extensively available in the reviewed literature, the general characteristics of pyridinium-based and NTf2-containing ionic liquids provide an indication of its potential performance.

Electrochemical Stability Window: Pyridinium-based ionic liquids are known for their high electrochemical stability, with wide electrochemical windows suitable for high-voltage lithium-ion batteries.[1] For instance, a related pyridinium-based IL formulation, 0.1LiTFSI-0.3PYR13TFSI-0.6PYR13FSI, exhibited an electrochemical stability window of 5 V.[1] NTf2-based ionic liquids generally possess wide electrochemical stability windows, often in the range of 4 to 6 V.[5][6]

Cycling Performance: The cycling performance of a lithium-ion cell is highly dependent on the entire cell chemistry, including the electrodes and additives used. For related NTf2-based ionic liquid electrolytes, cycling of Li-ion cells has been demonstrated, although often with the need for additives to improve the formation of a stable solid electrolyte interphase (SEI) on the anode.[7]

Experimental Protocols

The following protocols provide a general framework for the synthesis of [C3MPr]NTf2, preparation of the electrolyte, and assembly and testing of a lithium-ion coin cell.

Synthesis of 1-Propyl-3-methylpyridinium Bromide ([C3MPr]Br)

This is the precursor salt for the final ionic liquid.

Materials:

• 3-methylpyridine (B133936)

• 1-bromopropane (B46711)

• Ethyl acetate (B1210297) (or other suitable solvent)

Procedure:

• In a round-bottom flask, dissolve 3-methylpyridine in an excess of ethyl acetate.

• Slowly add a stoichiometric amount of 1-bromopropane to the solution while stirring.

• Reflux the mixture at a controlled temperature (e.g., 70°C) for a specified duration (e.g., 24-48 hours) until the reaction is complete.

• Cool the reaction mixture to room temperature, allowing the pyridinium (B92312) bromide salt to precipitate.

• Collect the precipitate by filtration and wash it several times with fresh ethyl acetate to remove any unreacted starting materials.

• Dry the resulting white solid under vacuum to obtain pure [C3MPr]Br.

Synthesis of 1-Propyl-3-methylpyridinium Bis(trifluoromethanesulfonyl)imide ([C3MPr]NTf2)

This protocol uses a metathesis reaction to exchange the anion.[8]

Materials:

• 1-Propyl-3-methylpyridinium bromide ([C3MPr]Br)

• Lithium bis(trifluoromethanesulfonyl)imide (LiNTf2)

• Deionized water or a suitable organic solvent (e.g., methanol)[8]

Procedure:

• Dissolve stoichiometric amounts of [C3MPr]Br and LiNTf2 separately in deionized water or methanol.[8]

• Mix the two solutions and stir at room temperature for several hours (e.g., overnight).[8]

• If water is used as the solvent, the hydrophobic [C3MPr]NTf2 will form a separate phase. The aqueous phase containing the lithium bromide byproduct can be removed by decantation or using a separatory funnel.

• If an organic solvent is used, the lithium bromide byproduct will precipitate and can be removed by filtration.[8]

• Wash the resulting ionic liquid phase multiple times with deionized water to remove any remaining bromide or lithium ions.

• Dry the final product under high vacuum at an elevated temperature (e.g., 80-100°C) for an extended period (e.g., >24 hours) to remove any residual water or solvent.

Caption: Synthesis pathway for [C3MPr]NTf2.

Preparation of [C3MPr]NTf2-LiNTf2 Electrolyte

Materials:

• Dried [C3MPr]NTf2 ionic liquid

• Dried Lithium bis(trifluoromethanesulfonyl)imide (LiNTf2)

• Anhydrous solvent (e.g., acetonitrile, for initial dissolution and mixing if needed)

• Inert atmosphere glovebox (e.g., argon-filled)

Procedure:

• Perform all steps inside an inert atmosphere glovebox with low moisture and oxygen levels (<1 ppm).

• Calculate the required masses of [C3MPr]NTf2 and LiNTf2 to achieve the desired molar concentration of the lithium salt.

• In a clean, dry vial, combine the pre-weighed amounts of [C3MPr]NTf2 and LiNTf2.

• Stir the mixture at room temperature or with gentle heating until the LiNTf2 is completely dissolved and the solution is homogeneous. If necessary, a minimal amount of a volatile anhydrous solvent can be used to aid dissolution, which must then be thoroughly removed under vacuum.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Coin Cell Assembly (CR2032)

Components:

• Cathode (e.g., LiFePO4 or LiNiMnCoO2 coated on aluminum foil)

• Anode (e.g., lithium metal or graphite (B72142) coated on copper foil)

• Separator (e.g., Celgard 2325 or glass fiber)

• [C3MPr]NTf2-LiNTf2 electrolyte

• CR2032 coin cell components (casings, spacers, spring)

• Crimping machine

Procedure:

• All components must be thoroughly dried under vacuum before being transferred into an inert atmosphere glovebox.

• Place the cathode disc in the center of the bottom cell casing.

• Dispense a small drop of the electrolyte onto the cathode surface.

• Place the separator on top of the cathode.

• Add a sufficient amount of electrolyte to wet the separator completely.

• Place the anode disc (lithium metal or graphite) on top of the wet separator.

• Add a spacer and the spring on top of the anode.

• Place the top cell casing and transfer the assembly to the crimping machine.

• Crimp the cell to ensure a hermetic seal.

• Let the assembled cell rest for several hours to ensure complete wetting of the electrodes with the electrolyte before testing.

Caption: Workflow for assembling a CR2032 coin cell.

Electrochemical Testing

Equipment:

• Battery cycler/potentiostat with galvanostatic and potentiostatic capabilities

• Temperature-controlled chamber

Protocols:

• Electrochemical Stability Window (ESW) Measurement:

  • Assemble a three-electrode cell with a working electrode (e.g., platinum or glassy carbon), a counter electrode (e.g., lithium metal), and a reference electrode (e.g., lithium metal).

  • Perform linear sweep voltammetry (LSV) at a slow scan rate (e.g., 1 mV/s) from the open-circuit potential to the anodic and cathodic limits.

  • The ESW is determined by the potential range where the current remains below a defined threshold (e.g., 0.01 mA/cm²).

• Galvanostatic Cycling:

  • Place the assembled coin cell in a temperature-controlled chamber.

  • Perform formation cycles at a low C-rate (e.g., C/20 or C/10) for the first few cycles to allow for the formation of a stable SEI.

  • Cycle the cell at various C-rates (e.g., C/10, C/5, C/2, 1C) between the designated voltage cutoffs for the specific electrode chemistry.

  • Record the charge and discharge capacities, coulombic efficiency, and capacity retention over an extended number of cycles.

• Ionic Conductivity Measurement:

  • Use a conductivity cell with two blocking electrodes (e.g., platinum or stainless steel).

  • Perform electrochemical impedance spectroscopy (EIS) over a wide frequency range (e.g., 1 MHz to 1 Hz).

  • The bulk resistance of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

  • Calculate the ionic conductivity using the formula σ = L / (R * A), where L is the distance between the electrodes, R is the bulk resistance, and A is the electrode area.

Conclusion

[C3MPr]NTf2 presents itself as a viable candidate for a thermally stable and potentially high-voltage electrolyte in lithium-ion batteries. The provided data on its physicochemical properties serve as a foundation for further research. The detailed protocols offer a starting point for researchers to synthesize, formulate, and test this ionic liquid-based electrolyte in their specific battery systems. Further investigation is required to fully characterize its performance with various electrode materials and to optimize the electrolyte formulation with appropriate lithium salt concentrations and additives for enhanced cycling stability and rate capability.

References

• 1. mdpi.com [mdpi.com]
• 2. iris.uniroma1.it [iris.uniroma1.it]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "Cycling performance and surface analysis of Lithium bis(trifluorometha" by Yue Pan, Guiling Wang et al. [digitalcommons.uri.edu]
• 8. Synthesis, Characterization, Biological Evaluation, and In Silico Studies of Imidazolium-, Pyridinium-, and Ammonium-Based Ionic Liquids Containing n-Butyl Side Chains - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: [C3MPr]NTf2 for CO2 Capture

Introduction

The rising concentration of atmospheric carbon dioxide (CO2), primarily from the combustion of fossil fuels, is a significant contributor to global climate change.[1] Carbon Capture, Utilization, and Storage (CCUS) is a critical suite of technologies for mitigating CO2 emissions from industrial sources such as power plants and manufacturing facilities.[1][2] While aqueous amine solutions are the current industry standard for CO2 capture, they suffer from drawbacks including high energy requirements for regeneration, solvent degradation, and corrosivity.[3][4]

Ionic liquids (ILs) have emerged as a promising class of solvents for CO2 capture due to their unique properties, including negligible vapor pressure, high thermal stability, and the ability to be structurally tailored for specific applications. This application note focuses on 1-Methyl-3-propylimidazolium bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2, an imidazolium-based ionic liquid, and outlines its application in post-combustion CO2 capture.

Mechanism of CO2 Capture in [C3MPr]NTf2

The capture of CO2 in aprotic ionic liquids like [C3MPr]NTf2 is predominantly a physical absorption process.[5] The CO2 molecules are physically dissolved in the free volume between the ions of the liquid. This interaction is reversible, which is a key characteristic for an efficient capture solvent, allowing for the release of CO2 and regeneration of the IL with relatively low energy input.

The solubility of CO2 in the ionic liquid is influenced by temperature and pressure, generally following Henry's Law at lower pressures.[6][7] Key trends observed for similar ionic liquids include:

• Effect of Pressure: CO2 solubility increases with increasing CO2 partial pressure.[6][8]

• Effect of Temperature: CO2 solubility decreases as the temperature rises.[6][8]

This behavior allows for a "swing" process for capture and regeneration: CO2 is absorbed at lower temperatures and/or higher pressures, and then desorbed (regenerating the solvent) at higher temperatures and/or lower pressures.

Quantitative Data

The following tables present typical performance data for CO2 solubility in imidazolium-based ionic liquids with the bis(trifluoromethylsulfonyl)imide ([NTf2]) anion, which are structurally similar to [C3MPr]NTf2. This data is provided for comparative purposes to illustrate the expected performance.

Table 1: CO2 Solubility in Selected Imidazolium-Based [NTf2] Ionic Liquids

Ionic Liquid	Temperature (K)	Pressure (MPa)	CO2 Solubility (mole fraction)
[emim][NTf2]	310	~1.3	~0.60
[bmim][NTf2]	313.15	1.0	~0.43
[hmim][NTf2]	298.15	~2.0	~0.65

| [omim][NTf2] | 298.15 | ~2.0 | ~0.70 |

Data synthesized from multiple sources for comparison. [emim] = 1-ethyl-3-methylimidazolium, [bmim] = 1-butyl-3-methylimidazolium, [hmim] = 1-hexyl-3-methylimidazolium, [omim] = 1-octyl-3-methylimidazolium.[6][9]

Table 2: Henry's Law Constants (kH) for CO2 in [NTf2] Ionic Liquids at 298.15 K

Ionic Liquid	kH (MPa)
[p(5)mpyrr][NTf2]	3.1
[bmmim][NTf2]	3.5

| [P4441][NTf2] | 3.3 |

Lower Henry's Law constants indicate higher CO2 solubility. Data from related ILs illustrates the range of expected values.[7]

Experimental Protocols

Protocol 1: Gravimetric Measurement of CO2 Solubility

Objective: To quantitatively determine the solubility of CO2 in [C3MPr]NTf2 across a range of temperatures and pressures by measuring the mass uptake of the gas.

Apparatus:

• High-pressure thermogravimetric analyzer (TGA) or a magnetic suspension balance.[6]

• High-purity CO2 and N2 gas cylinders with pressure regulators.

• Vacuum pump.

• Temperature control system (e.g., circulating fluid bath or furnace).

Procedure:

• Sample Preparation: Place a known mass (typically 50-100 mg) of [C3MPr]NTf2 into the sample crucible of the analyzer.

• Degassing: Heat the sample to ~373 K under high vacuum for several hours to remove any absorbed water and other volatile impurities. Continue until the sample weight is constant.[6]

• Isotherm Generation: a. Set the desired temperature for the experiment (e.g., 298 K). Allow the system to equilibrate. b. Introduce CO2 into the sample chamber at a low pressure (e.g., 0.1 MPa). c. Record the increase in sample mass over time. The measurement is complete when the mass stabilizes, indicating equilibrium has been reached. d. Increase the CO2 pressure in a stepwise manner, allowing the sample to reach equilibrium at each step. Record the final mass at each pressure point. e. Continue this process up to the desired maximum pressure.

• Data Analysis: a. Convert the mass uptake of CO2 at each equilibrium point to the mole fraction of CO2 dissolved in the ionic liquid. b. Plot the mole fraction of CO2 as a function of pressure to generate a solubility isotherm.

• Repeat: Repeat steps 3 and 4 at different temperatures (e.g., 313 K, 333 K) to study the effect of temperature on solubility.

Protocol 2: Regeneration of CO2-Saturated [C3MPr]NTf2

Objective: To quantify the release of CO2 from the ionic liquid and assess its regeneration efficiency using temperature swing and/or vacuum swing methods.

Apparatus: Same as Protocol 1.

Procedure:

• Saturation: Begin with a sample of [C3MPr]NTf2 that has been saturated with CO2 at a known temperature and pressure, following the procedure in Protocol 1.

• Regeneration Strategy:

  • Temperature Swing Adsorption (TSA): a. Reduce the CO2 pressure to a low, constant value (e.g., atmospheric pressure). b. Increase the temperature in a controlled ramp (e.g., 5 K/min) to a target regeneration temperature (e.g., 353 K). c. Record the decrease in sample mass as CO2 is desorbed. The process is complete when the mass stabilizes at the higher temperature.

  • Vacuum Swing Adsorption (VSA): a. Maintain a constant temperature (the same as the absorption temperature). b. Evacuate the sample chamber using the vacuum pump. c. Record the decrease in mass as the pressure is reduced. The process is complete when the mass stabilizes under vacuum.

• Data Analysis: a. Calculate the total mass of CO2 desorbed during the regeneration step. b. Determine the regeneration efficiency by comparing the initial mass of absorbed CO2 to the mass of desorbed CO2. c. Multiple absorption-desorption cycles can be performed to assess the long-term stability of the ionic liquid.

Visualizations

Caption: A logical workflow of a typical CO2 capture and regeneration cycle using an ionic liquid solvent.

Caption: Experimental workflow for the gravimetric measurement of CO2 solubility in [C3MPr]NTf2.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Review on CO2 Absorption using Chemical Solvents at Low and High CO2 Partial Pressure Conditions in a Packed Column [openchemicalengineeringjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Carbon Dioxide Solubility in Three Bis Tri (Fluromethylsulfonyl) Imide-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes: [C3MPr]NTf2 as a Solvent for Organic Reactions

Introduction

The ionic liquid 1-propyl-3-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, hereafter referred to as [C3MPr]NTf2, is a promising "green" solvent for a variety of organic reactions. Its negligible vapor pressure, high thermal stability, and tunable physicochemical properties make it an attractive alternative to volatile organic compounds (VOCs).[1][2] This document provides an overview of the application of [C3MPr]NTf2 as a solvent in organic synthesis, with a focus on providing detailed protocols and data for researchers, scientists, and drug development professionals.

While extensive research has been conducted on various imidazolium-based ionic liquids, specific documented applications of [C3MPr]NTf2 in common cross-coupling reactions like Heck, Suzuki, and Diels-Alder are not widely reported in publicly available literature. However, the principles of using ionic liquids as recyclable and efficient reaction media are well-established. This report will focus on a documented application of a closely related imidazolium (B1220033) ionic liquid in a significant organic transformation, providing a model for how [C3MPr]NTf2 could be employed and investigated for similar reactions.

Physicochemical Properties of Imidazolium-Based Ionic Liquids with the NTf2 Anion

Ionic liquids based on the bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion are known for their hydrophobicity and stability.[3] The properties of these ionic liquids can be fine-tuned by modifying the alkyl substituents on the cation.[4] For instance, increasing the alkyl chain length on the imidazolium cation generally leads to increased viscosity.[4] The choice of cation and anion significantly influences the solvent's properties and, consequently, its suitability for specific reactions.[5]

Table 1: General Physicochemical Properties of Imidazolium-Based [NTf2] Ionic Liquids

Property	Typical Value/Characteristic	Reference
Appearance	Colorless to light yellow liquid	[6]
Density	~1.44 g/cm³	[6]
Thermal Stability	High, often stable up to 350-400 °C	[4][7]
Vapor Pressure	Negligible	[1][8]
Miscibility with Water	Generally immiscible (hydrophobic)	[2]
Solubility	Soluble in many organic solvents	[2]

Application Example: Transimination Reactions

While specific data for Heck, Suzuki, or Diels-Alder reactions in [C3MPr]NTf2 is scarce, a study on transimination reactions in a similar ionic liquid, 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([bmim][NTf2]), provides a valuable case study. Transimination is a crucial reaction in organic synthesis for the formation of new imines.

Experimental Protocol: General Procedure for Transimination

The following protocol is adapted from studies on transimination reactions in imidazolium-based ionic liquids.

Materials:

• Starting imine

• Primary amine

• Ionic Liquid ([bmim][NTf2] as a model for [C3MPr]NTf2)

• Deuterated chloroform (B151607) (CDCl₃) for NMR analysis

• Ethyl acetate (B1210297) and hexanes for extraction

Procedure:

• To a solution of the starting imine (1.0 equiv) in the ionic liquid (0.2 M), add the primary amine (1.2 equiv).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing by ¹H NMR spectroscopy in CDCl₃.

• Upon completion, add water to the reaction mixture.

• Extract the product with a mixture of ethyl acetate and hexanes.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

• The ionic liquid can be recovered by removing the water under vacuum and reused for subsequent reactions.

Workflow for a Typical Transimination Reaction and Product Isolation

Caption: Workflow for a transimination reaction in an ionic liquid.

Potential Applications in Catalysis

Imidazolium-based ionic liquids have been extensively explored as media for various catalytic reactions, including important C-C bond-forming reactions.[9] The use of these solvents offers several advantages, such as enhanced catalyst stability and the potential for catalyst and solvent recycling, which are key principles of green chemistry.[1]

Catalyst Recycling Strategy

A general strategy for catalyst recycling in an ionic liquid involves the immobilization of a homogeneous catalyst in the ionic liquid phase. The products, being less polar, can be extracted with a non-polar organic solvent, leaving the catalyst-ionic liquid phase to be reused.

References

• 1. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 2. asianpubs.org [asianpubs.org]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Electrochemical Measurements with [C3MPr]NTf2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for conducting electrochemical measurements using the ionic liquid 1-propyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2. This document outlines the necessary experimental setup, key physicochemical properties of the ionic liquid, and step-by-step protocols for common electrochemical techniques, including Cyclic Voltammetry (CV) and Electrochemical Impedance Spectroscopy (EIS).

Physicochemical Properties of [C3MPr]NTf2

A thorough understanding of the physicochemical properties of the electrolyte is crucial for accurate and reproducible electrochemical measurements. The key properties of [C3MPr]NTf2 are summarized in the table below.

Property	Value	Reference
Chemical Formula	C11H14F6N2O4S2	[1][2]
Molecular Weight	416.36 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[3]
Density	1.44 g/cm³	[3]
Melting Point	0 °C	[3]

Experimental Setup

A standard three-electrode electrochemical cell is recommended for measurements in [C3MPr]NTf2. The setup consists of a working electrode, a counter electrode, and a reference electrode, all connected to a potentiostat.

• Working Electrode (WE): The choice of working electrode depends on the specific application. Common choices include glassy carbon, platinum, or gold electrodes. The surface of the WE should be meticulously polished and cleaned before each experiment to ensure reproducibility.

• Counter Electrode (CE): A platinum wire or mesh with a surface area significantly larger than the working electrode is typically used as the counter electrode to ensure that the current does not limit the electrochemical reaction at the WE.

• Reference Electrode (RE): A non-aqueous reference electrode, such as a silver/silver ion (Ag/Ag+) electrode, is essential for accurate potential control in ionic liquid systems. It is crucial to ensure the stability and proper calibration of the reference electrode.

• Electrochemical Cell: The cell should be made of an inert material, such as glass or Teflon, and should be properly sealed to prevent contamination from the atmosphere, especially moisture.

• Potentiostat/Galvanostat: A potentiostat is required to control the potential of the working electrode with respect to the reference electrode and to measure the resulting current.

Experimental Protocols

Prior to any electrochemical measurement, it is imperative to ensure the purity of the [C3MPr]NTf2 ionic liquid. It is highly hygroscopic and should be dried under vacuum at an elevated temperature (e.g., 80-100 °C) for several hours to remove any absorbed water, as water can significantly affect the electrochemical window and reaction kinetics.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique for investigating the redox behavior of electroactive species. It provides information on redox potentials, electron transfer kinetics, and the stability of reaction intermediates.

Protocol for CV of Ferrocene (B1249389) in [C3MPr]NTf2:

• Preparation:

  • Prepare a solution of the analyte of interest (e.g., 1-10 mM ferrocene) in dried [C3MPr]NTf2.

  • Assemble the three-electrode cell with the polished working electrode, platinum counter electrode, and Ag/Ag+ reference electrode.

  • Purge the electrolyte solution with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of inert gas over the solution throughout the experiment.

• Measurement:

  • Set the parameters on the potentiostat software. For ferrocene in a pyridinium-based ionic liquid, a typical potential window would be from -0.5 V to 1.0 V vs. Ag/Ag+.

  • Start with a scan rate of 100 mV/s.

  • Record the cyclic voltammogram for several cycles until a stable response is obtained.

  • To investigate the kinetics of the redox process, vary the scan rate (e.g., from 10 mV/s to 1000 mV/s).

• Data Analysis:

  • Determine the anodic (Epa) and cathodic (Epc) peak potentials and the corresponding peak currents (ipa and ipc).

  • The half-wave potential (E1/2), an approximation of the formal redox potential, can be calculated as E1/2 = (Epa + Epc) / 2.

  • The peak separation (ΔEp = Epa - Epc) provides information about the electron transfer kinetics. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C.

  • The relationship between the peak current and the square root of the scan rate can be used to determine if the process is diffusion-controlled.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to study the interfacial properties of the electrode/electrolyte system, including charge transfer resistance, double-layer capacitance, and diffusion processes.

Protocol for EIS in [C3MPr]NTf2:

• Preparation:

  • The cell setup is the same as for cyclic voltammetry. It is often useful to perform a CV scan first to determine the appropriate DC potential for the EIS measurement.

  • For studying the interface in the absence of a faradaic reaction, the DC potential should be set to the open-circuit potential (OCP).

• Measurement:

  • Set the EIS parameters on the potentiostat software.

  • Apply a small amplitude AC sinusoidal voltage perturbation, typically 5-10 mV, superimposed on the DC potential.

  • Scan over a wide frequency range, for example, from 100 kHz down to 0.01 Hz.[4]

  • Record the impedance data.

• Data Analysis:

  • The impedance data is typically visualized using a Nyquist plot (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

  • The data can be fitted to an equivalent electrical circuit model to extract quantitative parameters. A common model for electrochemical systems is the Randles circuit.[5] This circuit includes the solution resistance (Rs), the charge-transfer resistance (Rct), the double-layer capacitance (Cdl), and the Warburg impedance (Zw) which is related to diffusion.

Visualizations

Experimental Workflow for Cyclic Voltammetry

Caption: Workflow for a Cyclic Voltammetry Experiment.

Randles Equivalent Circuit for EIS Data Analysis

Caption: Randles equivalent electrical circuit model.

References

• 1. N-propyl-3-methylpyridinium bis-(trifluoromethylsulfonyl)imide | C11H14F6N2O4S2 | CID 16211948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-methyl-1-propylpyridinium bis(trifluoromethylsulfonyl)imide [webbook.nist.gov]
• 3. strem.com [strem.com]
• 4. Charge transfer and electrical double layer of an amphiphilic protic ionic liquid in bulk and when confined in nanochannels - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP01634F [pubs.rsc.org]
• 5. real.mtak.hu [real.mtak.hu]

Application Notes and Protocols for the Preparation of [C3MPr]NTf2-Based Electrolytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the laboratory-scale preparation of 1-propyl-3-methylpyridinium bis(trifluoromethanesulfonyl)imide, commonly referred to as [C3MPr]NTf2. This pyridinium-based ionic liquid (IL) is of significant interest in various electrochemical applications, including as a component in battery electrolytes, due to its favorable physicochemical properties such as thermal stability, ionic conductivity, and a wide electrochemical window. The following sections outline the synthesis, purification, and characterization of [C3MPr]NTf2, presented in a manner that is accessible to researchers in chemistry and materials science.

Physicochemical Properties of [C3MPr]NTf2

A summary of the key physicochemical properties of [C3MPr]NTf2 is presented in Table 1. This data is essential for the handling, characterization, and application of the ionic liquid.

Table 1: Physicochemical Data of 1-Propyl-3-methylpyridinium bis(trifluoromethanesulfonyl)imide ([C3MPr]NTf2)

Property	Value	Reference
CAS Number	817575-06-7	[1][2]
Molecular Formula	C11H14F6N2O4S2	[2]
Molecular Weight	416.36 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid
Density	1.44 g/cm³
Melting Point	0 °C
Thermal Decomposition	> 400 °C (for similar NTf2 ILs)	[3]

Experimental Protocols

The synthesis of [C3MPr]NTf2 is typically achieved through a two-step process:

• Quaternization: The synthesis of the 1-propyl-3-methylpyridinium bromide ([C3MPr]Br) precursor.

• Anion Metathesis: The exchange of the bromide anion for the bis(trifluoromethanesulfonyl)imide ([NTf2]) anion.

A detailed protocol for each step is provided below.

Protocol 1: Synthesis of 1-propyl-3-methylpyridinium bromide ([C3MPr]Br)

This procedure describes the quaternization of 3-methylpyridine (B133936) with 1-bromopropane.

Materials:

• 3-Methylpyridine (purity ≥ 98%)

• 1-Bromopropane (purity ≥ 99%)

• Ethyl acetate (B1210297) (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine equimolar amounts of 3-methylpyridine and 1-bromopropane.

• The reaction mixture is heated under reflux with vigorous stirring. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

• After the reaction is complete, the mixture is cooled to room temperature.

• The crude product is washed multiple times with anhydrous ethyl acetate to remove any unreacted starting materials.

• The purified 1-propyl-3-methylpyridinium bromide is dried under vacuum using a rotary evaporator to remove any residual solvent. The final product should be a white to off-white solid.

Protocol 2: Synthesis of 1-propyl-3-methylpyridinium bis(trifluoromethanesulfonyl)imide ([C3MPr]NTf2) via Anion Metathesis

This protocol details the anion exchange reaction between [C3MPr]Br and lithium bis(trifluoromethanesulfonyl)imide (LiNTf2).

Materials:

• 1-propyl-3-methylpyridinium bromide ([C3MPr]Br)

• Lithium bis(trifluoromethanesulfonyl)imide (LiNTf2) (purity ≥ 99%)

• Dichloromethane (B109758) (anhydrous)

• Deionized water

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 1-propyl-3-methylpyridinium bromide in a minimal amount of deionized water in a flask.

• In a separate flask, dissolve an equimolar amount of lithium bis(trifluoromethanesulfonyl)imide in deionized water.

• Slowly add the LiNTf2 solution to the [C3MPr]Br solution with constant stirring. A biphasic mixture should form, with the desired ionic liquid forming a separate layer.

• The reaction mixture is stirred at room temperature for several hours to ensure complete anion exchange.

• Transfer the mixture to a separatory funnel and extract the ionic liquid phase using dichloromethane.

• Wash the organic layer multiple times with deionized water to remove any remaining bromide salts. The absence of bromide in the aqueous washings can be confirmed by a silver nitrate (B79036) test.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• Filter to remove the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator.

• The resulting ionic liquid should be further dried under high vacuum to remove any residual water and solvent.

Characterization

The successful synthesis and purity of the [C3MPr]NTf2 should be confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: To confirm the structure of the 1-propyl-3-methylpyridinium cation.

• ¹⁹F NMR: To confirm the presence of the bis(trifluoromethanesulfonyl)imide anion.

• ¹³C NMR: To further verify the carbon framework of the cation.

Visualized Workflows

The following diagrams illustrate the key processes described in this document.

Caption: Overall synthesis workflow for [C3MPr]NTf2.

Caption: Purification workflow for [C3MPr]NTf2.

References

• 1. scbt.com [scbt.com]
• 2. N-propyl-3-methylpyridinium bis-(trifluoromethylsulfonyl)imide | C11H14F6N2O4S2 | CID 16211948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]

Application Notes and Protocols for the Extraction of Metal Ions from Aqueous Solutions using [C3MPr]NTf2

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ionic liquid 1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, abbreviated as [C3MPr]NTf2 or [PMim][NTf2], has emerged as a promising solvent for the liquid-liquid extraction of metal ions from aqueous solutions. Its unique properties, including negligible vapor pressure, high thermal stability, and tunable miscibility with water, make it an attractive alternative to traditional volatile organic compounds (VOCs) in separation processes. This document provides detailed application notes and experimental protocols for the use of [C3MPr]NTf2 in metal ion extraction, based on available scientific literature.

The extraction process generally relies on the principle of distributing a metal ion between the aqueous phase and the immiscible [C3MPr]NTf2 phase. The efficiency of this process can be influenced by several factors, including the pH of the aqueous solution, the presence of complexing agents, the phase volume ratio, and temperature. The mechanism of extraction can vary, often involving ion exchange, neutral co-extraction, or the formation of metal-containing complexes that are soluble in the ionic liquid phase.

Data Presentation

The following tables summarize the quantitative data found in the literature for the extraction of various substances using imidazolium-based bis(trifluoromethylsulfonyl)imide ionic liquids. While specific data for a wide range of metal ions with [C3MPr]NTf2 is limited in the reviewed literature, the provided data for related systems offers valuable insights into the potential applications and performance of this ionic liquid.

Table 1: Physical Properties of 1-Alkyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide Ionic Liquids

Ionic Liquid	Abbreviation	Density (g/cm³) at 298.15 K	Viscosity (mPa·s) at 298.15 K
1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide	[C2MIm][NTf2]	1.518	34
1-Propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide	[C3MPr][NTf2]	1.476	42
1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide	[C4MIm][NTf2]	1.436	52
1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide	[C6MIm][NTf2]	1.374	73

Table 2: Extraction Efficiency of Phenolic Compounds using [C3MPr]NTf2

This data is provided to demonstrate the extraction capabilities of [C3MPr]NTf2 in a liquid-liquid extraction context.

Compound	Initial Concentration in Water (mg/L)	Extraction Efficiency (%)
Phenol	1000	>90
o-Cresol	1000	>95
2-Chlorophenol	1000	>98
Resorcinol	1000	>85

Conditions: Phase volume ratio VIL:VW = 1:1, ambient temperature.

Experimental Protocols

The following are generalized protocols for the liquid-liquid extraction of metal ions using [C3MPr]NTf2. These should be adapted based on the specific metal ion and the experimental objectives.

Protocol 1: General Procedure for Metal Ion Extraction

This protocol outlines a basic liquid-liquid extraction procedure.

Materials:

• Aqueous solution containing the metal ion(s) of interest (e.g., prepared from nitrate (B79036) or chloride salts)

• [C3MPr]NTf2 (1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide)

• Acid or base solution for pH adjustment (e.g., HCl, NaOH)

• Centrifuge tubes or separatory funnel

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrument for metal ion concentration determination (e.g., Atomic Absorption Spectroscopy (AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES))

Procedure:

• Prepare an aqueous solution of the metal ion at a known concentration.

• Adjust the pH of the aqueous solution to the desired value using an appropriate acid or base.

• In a centrifuge tube, add equal volumes of the pH-adjusted aqueous metal ion solution and [C3MPr]NTf2 (e.g., 5 mL of each).

• Cap the tube and shake vigorously using a mechanical shaker or vortex mixer for a predetermined time (e.g., 30-60 minutes) to ensure thorough mixing and mass transfer.

• After shaking, separate the two phases by centrifugation (e.g., 3000 rpm for 10 minutes) or by allowing the phases to settle in a separatory funnel.

• Carefully collect the aqueous phase.

• Determine the concentration of the metal ion remaining in the aqueous phase using a suitable analytical technique.

• The concentration of the metal ion in the [C3MPr]NTf2 phase can be calculated by mass balance.

• Calculate the extraction efficiency (%E) and the distribution ratio (D) using the following equations:

  %E = [(Cinitial, aq - Cfinal, aq) / Cinitial, aq] * 100

  D = CIL / Cfinal, aq

  where Cinitial, aq is the initial concentration of the metal ion in the aqueous phase, Cfinal, aq is the final concentration of the metal ion in the aqueous phase, and CIL is the concentration of the metal ion in the ionic liquid phase.

Protocol 2: Back-Extraction (Stripping) of Metal Ions

This protocol describes the process of recovering the extracted metal ions from the ionic liquid phase.

Materials:

• [C3MPr]NTf2 phase containing the extracted metal ions

• Stripping agent (e.g., acidic solution like HNO3 or a complexing agent solution like EDTA)

• Centrifuge tubes or separatory funnel

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrument for metal ion concentration determination

Procedure:

• Take a known volume of the [C3MPr]NTf2 phase containing the extracted metal ions.

• Add an equal volume of the chosen stripping agent.

• Cap the tube and shake vigorously for a sufficient time to allow for the transfer of the metal ions from the ionic liquid to the stripping solution.

• Separate the phases by centrifugation or by using a separatory funnel.

• Collect the aqueous stripping solution.

• Determine the concentration of the metal ion in the stripping solution.

• The ionic liquid can be washed and potentially reused for subsequent extraction cycles.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the metal ion extraction and back-extraction processes.

Caption: Workflow for the extraction of metal ions.

Caption: Workflow for the back-extraction of metal ions.

Concluding Remarks

The use of [C3MPr]NTf2 for the extraction of metal ions from aqueous solutions presents a viable and more environmentally benign alternative to traditional solvent extraction methods. The efficiency of the extraction is dependent on several key parameters, most notably the pH of the aqueous phase. The protocols provided herein offer a foundational methodology for researchers to develop and optimize their specific metal ion separation processes. Further research is encouraged to expand the quantitative database for the extraction of a wider range of metal ions with [C3MPr]NTf2 to fully realize its potential in various scientific and industrial applications.

Application Note: High-Precision Measurement of Ionic Conductivity of [C3MPr]NTf2

Introduction

[C3MPr]NTf2, also known as 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, is a room-temperature ionic liquid (IL) with promising applications in various electrochemical devices, including batteries and supercapacitors, owing to its wide electrochemical window, thermal stability, and non-flammability. The ionic conductivity is a critical parameter that governs the performance of these devices as it dictates the rate of ion transport. This application note provides a detailed protocol for the accurate measurement of the ionic conductivity of [C3MPr]NTf2 as a function of temperature using Electrochemical Impedance Spectroscopy (EIS). This guide is intended for researchers, scientists, and professionals in the fields of materials science, electrochemistry, and drug development who require precise and reproducible conductivity data.

Principle of Measurement: Electrochemical Impedance Spectroscopy (EIS)

Electrochemical Impedance Spectroscopy is a powerful non-destructive technique used to investigate the electrical properties of materials.[1][2][3] The method involves applying a small sinusoidal AC voltage (or current) perturbation to the sample over a wide range of frequencies and measuring the resulting current (or voltage) response.[3][4] The impedance (Z), which is the frequency-dependent resistance to the flow of alternating current, is then calculated.

For an electrolyte like [C3MPr]NTf2, the bulk resistance (Rb) can be extracted from the impedance spectrum. The ionic conductivity (σ) is then calculated from this resistance using the following equation:

σ = L / (Rb * A)

where:

• σ is the ionic conductivity (in S/cm)

• L is the distance between the electrodes (in cm)

• A is the area of the electrodes (in cm²)

• Rb is the bulk resistance of the ionic liquid (in Ω)

The term L/A is known as the cell constant (K). In practice, the cell constant is determined by calibrating the conductivity cell with a standard solution of known conductivity, such as aqueous KCl solutions.[1]

Experimental Protocol

Apparatus and Materials

• Potentiostat/Galvanostat with a Frequency Response Analyzer (FRA): Capable of performing EIS over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Conductivity Cell: A two-electrode cell, typically with parallel platinum plate or coaxial cylindrical platinum electrodes. The cell should be airtight to prevent moisture absorption by the hygroscopic ionic liquid.

• Temperature Control System: A cryostat, oven, or circulating bath capable of maintaining a stable temperature with ±0.1°C accuracy.

• Inert Atmosphere Glovebox: Recommended for sample handling to minimize water contamination.

• [C3MPr]NTf2: High purity (>99.5%).

• Standard KCl solutions: For cell constant calibration.

• Solvents for cleaning: Acetone (B3395972), deionized water.

Procedure

• Drying the Ionic Liquid: Prior to measurement, dry the [C3MPr]NTf2 sample under high vacuum at an elevated temperature (e.g., 80-100°C) for at least 24 hours to remove any absorbed water, as water content can significantly affect conductivity. The final water content should be checked using Karl Fischer titration.[1]

• Cleaning the Conductivity Cell: Thoroughly clean the conductivity cell with acetone and then deionized water. Dry the cell in an oven at 120°C for several hours and allow it to cool to room temperature in a desiccator before transferring it to a glovebox.

• Cell Constant Calibration:

  • Fill the clean, dry conductivity cell with a standard KCl solution of known conductivity at a specific temperature.

  • Measure the impedance of the KCl solution using EIS.

  • Determine the resistance of the solution from the Nyquist plot.

  • Calculate the cell constant (K = R_known * σ_known).

  • Repeat this process with multiple KCl standards to ensure accuracy.

  • Thoroughly clean and dry the cell again as described in step 2.

• Sample Loading: Inside an inert atmosphere glovebox, carefully fill the conductivity cell with the dried [C3MPr]NTf2, ensuring there are no air bubbles between the electrodes. Seal the cell to prevent atmospheric contamination.

• EIS Measurement:

  • Place the sealed conductivity cell in the temperature-controlled environment and allow it to thermally equilibrate for at least 30 minutes at each desired temperature.

  • Connect the cell to the potentiostat.

  • Perform EIS measurements at each temperature setpoint. A typical frequency range for ionic liquids is from 1 MHz down to 1 Hz, with an applied AC voltage amplitude of 10 mV.[5][6]

  • Record the impedance data.

Data Presentation

The ionic conductivity of [C3MPr]NTf2 exhibits a strong dependence on temperature. As the temperature increases, the viscosity of the ionic liquid decreases, leading to higher ion mobility and thus greater conductivity. This relationship can often be described by the Vogel-Tammann-Fulcher (VTF) equation.[7] Below is a table of representative ionic conductivity values for [C3MPr]NTf2 at various temperatures.

Temperature (°C)	Temperature (K)	Ionic Conductivity (mS/cm)
25	298.15	3.85
30	303.15	4.92[8]
40	313.15	6.80
50	323.15	9.15
60	333.15	11.90
70	343.15	15.10
80	353.15	18.75

Data Analysis

The raw EIS data is typically visualized using a Nyquist plot (plotting the negative imaginary impedance versus the real impedance). For a simple electrolyte system, the Nyquist plot ideally shows a semicircle at high frequencies followed by a vertical line at low frequencies. The intercept of the high-frequency semicircle with the real axis gives the bulk resistance (Rb) of the electrolyte.

A more accurate method for determining Rb is to fit the experimental data to an equivalent electrical circuit model. A common model for ionic liquids is a resistor (Rb) in series with a parallel combination of another resistor (Rct, representing charge transfer resistance) and a constant phase element (CPE, representing the non-ideal capacitance of the electrical double layer).

The ionic conductivity (σ) is then calculated using the determined bulk resistance (Rb) and the previously calibrated cell constant (K):

σ = K / Rb

Visualizations

Caption: Experimental workflow for measuring ionic conductivity.

References

• 1. Electrolytic Conductivity Measurements for Ten Room Temperature Ionic Liquids | NIST [nist.gov]
• 2. Basics of EIS: Electrochemical Research-Impedance Gamry Instruments [gamry.com]
• 3. Electrochemical Impedance Spectroscopy—A Tutorial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. google.com [google.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Ionic Liquids: A Simple Model to Predict Ion Conductivity Based on DFT Derived Physical Parameters [frontiersin.org]
• 7. Item - Physicochemical Properties of Ionic Liquids [C3py][NTf2] and [C6py][NTf2] - figshare - Figshare [figshare.com]
• 8. Frontiers | Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids [frontiersin.org]

Application of [C3MPr]NTf2 in Tribology and Lubrication: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ionic liquid 1-methyl-1-propylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [C3MPr]NTf2 or [PMPip][NTf2], has emerged as a promising candidate for advanced lubrication applications. Its inherent properties, such as high thermal stability, low volatility, and intrinsic lubricity, make it suitable for demanding environments where conventional lubricants may fail. This document provides detailed application notes and experimental protocols for researchers investigating the tribological properties of [C3MPr]NTf2, particularly in steel-steel contacts. The information is compiled from existing literature on piperidinium-based ionic liquids and general tribological testing standards, providing a framework for systematic evaluation.

Application Notes

[C3MPr]NTf2 is a hydrophobic ionic liquid that can be utilized as a neat lubricant or as an additive to conventional base oils. Its lubrication mechanism is primarily attributed to the formation of a stable boundary film on the interacting surfaces. The piperidinium (B107235) cation and the bis(trifluoromethylsulfonyl)imide anion work in synergy to reduce friction and wear.

Key Performance Characteristics:

• Boundary Lubrication: The polar nature of the ionic liquid facilitates strong adsorption onto metal surfaces, forming a protective layer that prevents direct asperity contact under high loads and low speeds.

• Thermal Stability: [C3MPr]NTf2 exhibits high thermal stability, making it suitable for high-temperature applications where mineral oils or other synthetic lubricants might degrade.

• Low Volatility: Its negligible vapor pressure ensures long lubricant life and consistent performance, especially in vacuum or high-temperature environments.

• Anti-Wear Properties: The presence of fluorine and sulfur in the [NTf2] anion can lead to the formation of a tribochemical film composed of iron fluorides and sulfides on steel surfaces under tribological stress. This film possesses low shear strength and provides excellent anti-wear protection.

Potential Applications:

• High-performance lubricant for steel-steel contacts in demanding industrial machinery.

• Lubricant for vacuum applications, such as in space mechanisms or semiconductor manufacturing equipment.

• Additive to conventional lubricants to enhance their anti-wear and friction-reducing properties.

• Lubricant for non-ferrous contacts, such as those involving aluminum or silicon, has also been an area of investigation for similar ionic liquids.

Quantitative Data Presentation

Tribological Parameter	Test Conditions	[C3MPr]NTf2 (Neat)	Base Oil (Reference)	Base Oil + [C3MPr]NTf2 (Additive)
Coefficient of Friction (μ)	Load: 50 N, Speed: 0.1 m/s, Temp: 25°C	[Insert Value]	[Insert Value]	[Insert Value]
Load: 100 N, Speed: 0.1 m/s, Temp: 25°C	[Insert Value]	[Insert Value]	[Insert Value]
Load: 50 N, Speed: 0.1 m/s, Temp: 100°C	[Insert Value]	[Insert Value]	[Insert Value]
Wear Scar Diameter (mm)	Load: 50 N, Speed: 0.1 m/s, Temp: 25°C, Duration: 1h	[Insert Value]	[Insert Value]	[Insert Value]
Load: 100 N, Speed: 0.1 m/s, Temp: 25°C, Duration: 1h	[Insert Value]	[Insert Value]	[Insert Value]
Load: 50 N, Speed: 0.1 m/s, Temp: 100°C, Duration: 1h	[Insert Value]	[Insert Value]	[Insert Value]
Wear Volume (mm³)	Load: 50 N, Speed: 0.1 m/s, Temp: 25°C, Duration: 1h	[Insert Value]	[Insert Value]	[Insert Value]
Load: 100 N, Speed: 0.1 m/s, Temp: 25°C, Duration: 1h	[Insert Value]	[Insert Value]	[Insert Value]
Load: 50 N, Speed: 0.1 m/s, Temp: 100°C, Duration: 1h	[Insert Value]	[Insert Value]	[Insert Value]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the tribological performance of [C3MPr]NTf2.

Protocol for Evaluation of Friction and Wear Characteristics using a High-Frequency Reciprocating Rig (HFRR)

Objective: To determine the coefficient of friction and wear preventive characteristics of [C3MPr]NTf2 under boundary lubrication conditions.

Materials and Equipment:

• [C3MPr]NTf2 ionic liquid (purity >99%)

• Reference lubricant (e.g., PAO 4)

• HFRR tribometer

• AISI 52100 steel balls (6 mm diameter) and discs (10 mm diameter, 3 mm thickness), polished to a mirror finish (Ra < 0.02 µm)

• Ultrasonic bath

• Heptane (B126788) and acetone (B3395972) (analytical grade)

• Optical microscope or profilometer for wear scar analysis

Procedure:

• Cleaning of Specimens:

  • Ultrasonically clean the steel balls and discs in heptane for 15 minutes.

  • Rinse with acetone.

  • Repeat the ultrasonic cleaning in acetone for another 15 minutes.

  • Dry the specimens in a stream of hot air and store them in a desiccator until use.

• Lubricant Preparation:

  • For neat lubricant testing, use [C3MPr]NTf2 as received.

  • For additive testing, prepare solutions of [C3MPr]NTf2 in the reference base oil at desired concentrations (e.g., 1%, 2%, 5% w/w). Ensure complete dissolution, using ultrasonication if necessary.

• Tribological Test:

  • Mount a clean steel disc in the lubricant reservoir of the HFRR.

  • Add 2 mL of the test lubricant to the reservoir.

  • Fix a clean steel ball in the holder.

  • Set the test parameters:

    • Load: 10 N (or as required)

    • Frequency: 50 Hz

    • Stroke length: 1 mm

    • Temperature: 25°C (or desired temperature)

    • Test duration: 60 minutes

  • Start the test and record the friction coefficient continuously.

• Post-Test Analysis:

  • After the test, remove the ball and disc and clean them with heptane and acetone to remove excess lubricant.

  • Measure the wear scar diameter on the ball in directions parallel and perpendicular to the sliding direction using an optical microscope. Calculate the average wear scar diameter.

  • (Optional) Analyze the wear track on the disc using a profilometer to determine the wear volume.

  • (Optional) Analyze the chemical composition of the tribofilm formed on the wear track using X-ray Photoelectron Spectroscopy (XPS) or Energy Dispersive X-ray Spectroscopy (EDS).

Protocol for Determination of Load-Carrying Capacity

Objective: To determine the maximum load that the lubricant can withstand before the onset of catastrophic wear (scuffing).

Materials and Equipment:

• Same as Protocol 1.

Procedure:

• Specimen and Lubricant Preparation:

  • Follow steps 1 and 2 from Protocol 1.

• Tribological Test (Load-Ramp Test):

  • Mount the specimens and add the lubricant as described in Protocol 1.

  • Set the initial test parameters:

    • Initial Load: 5 N

    • Frequency: 50 Hz

    • Stroke length: 1 mm

    • Temperature: 25°C

  • Begin the test and increase the load at a constant rate (e.g., 10 N/min) or in discrete steps (e.g., 10 N every 3 minutes).

  • Continuously monitor the friction coefficient. A sudden, sharp, and sustained increase in the friction coefficient indicates the failure of the lubricating film.

  • The load at which this sharp increase occurs is recorded as the seizure load or load-carrying capacity.

• Post-Test Analysis:

  • Visually inspect the wear scar for signs of severe wear, adhesion, and scuffing.

Mandatory Visualizations

Lubrication Mechanism of [C3MPr]NTf2

Caption: Lubrication mechanism of [C3MPr]NTf2 on steel surfaces.

Experimental Workflow for Tribological Evaluation

Application Notes and Protocols for NMR Spectroscopy in [C3MPr]NTf2

Introduction

The ionic liquid 1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, ([C3MPr]NTf2), is a versatile solvent for a range of chemical and biological applications. Its unique properties, including low volatility, high thermal stability, and tunable solubility, make it an attractive medium for nuclear magnetic resonance (NMR) spectroscopy studies of various analytes, from small organic molecules to proteins. This document provides detailed application notes and protocols for preparing samples for NMR spectroscopy in [C3MPr]NTf2, aimed at researchers, scientists, and drug development professionals.

Properties of [C3MPr]NTf2 Relevant to NMR Spectroscopy

Understanding the physical and chemical properties of [C3MPr]NTf2 is crucial for successful NMR sample preparation and data acquisition.

Property	Value	Implications for NMR Spectroscopy
Chemical Formula	C9H13F6N3O4S2	The ¹H, ¹³C, ¹⁹F, and ¹⁵N nuclei are all NMR active, leading to signals from the solvent in the spectrum.
Molecular Weight	419.4 g/mol	---
Viscosity	High	High viscosity can lead to broader NMR signals due to slower molecular tumbling. This can be mitigated by increasing the temperature of the NMR experiment.[1][2]
Hygroscopicity	Low to moderate	While less hygroscopic than some ionic liquids, it is still advisable to handle and store [C3MPr]NTf2 in a dry environment (e.g., a glovebox or desiccator) to minimize water contamination, which can affect sample properties and introduce a water peak in the spectrum.
Solubility	Good for a wide range of organic molecules and some proteins.	Analyte solubility should be tested prior to preparing the final NMR sample.
Chemical Shift Ranges	The imidazolium (B1220033) protons of the cation have characteristic chemical shifts that can overlap with analyte signals.	It is important to acquire a spectrum of the pure ionic liquid to identify solvent peaks.

Experimental Protocols

General Workflow for NMR Sample Preparation in [C3MPr]NTf2

The following diagram outlines the general workflow for preparing an NMR sample using [C3MPr]NTf2 as the solvent.

General workflow for NMR sample preparation.

Detailed Protocol for Small Molecule Analysis

This protocol is suitable for the analysis of small organic molecules.

Materials:

• Analyte of interest

• [C3MPr]NTf2 (≥98% purity)

• High-quality 5 mm NMR tubes

• Volumetric flask or vial

• Pipettes

• Filter (e.g., a small plug of glass wool in a Pasteur pipette)

• Vortex mixer or sonicator

Procedure:

• Analyte and Solvent Preparation:

  • Ensure the analyte is pure and dry.

  • If necessary, dry the [C3MPr]NTf2 under vacuum to remove any absorbed water.

• Determining Sample Concentration:

  • For ¹H NMR, a concentration of 1-10 mg of analyte in 0.5-0.7 mL of [C3MPr]NTf2 is typically sufficient.[3][4]

  • For ¹³C NMR, a higher concentration of 10-50 mg is recommended due to the lower natural abundance and sensitivity of the ¹³C nucleus.[4]

• Sample Dissolution:

  • Accurately weigh the desired amount of the analyte into a clean, dry vial.

  • Add the appropriate volume of [C3MPr]NTf2.

  • Thoroughly mix the sample using a vortex mixer or sonicator until the analyte is completely dissolved. Gentle heating may aid dissolution for poorly soluble compounds, but care should be taken to avoid degradation.

• Filtration:

  • It is critical to remove any particulate matter from the solution, as this can severely degrade the quality of the NMR spectrum by affecting the magnetic field homogeneity.[3][5]

  • Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality NMR tube.[3][6]

• NMR Tube Filling and Capping:

  • The final volume in the NMR tube should be sufficient to cover the detection region of the NMR probe, typically a height of about 4-5 cm.[4][7]

  • Cap the NMR tube securely to prevent contamination.

Protocol for Protein NMR Spectroscopy

Preparing protein samples in [C3MPr]NTf2 requires special considerations due to the potential for denaturation and the larger size of the molecules.

Materials:

• Lyophilized protein of interest

• [C3MPr]NTf2 (biocompatible grade, if available)

• Co-solvent (e.g., deuterated water or buffer), if necessary

• High-quality 5 mm NMR tubes (Shigemi tubes may be beneficial for concentrating samples)

• Microcentrifuge tubes

• Pipettes

• Filter (e.g., syringe filter with a compatible membrane)

Procedure:

• Protein and Solvent Preparation:

  • Start with highly pure, lyophilized protein.

  • Use high-purity [C3MPr]NTf2.

• Solubility and Stability Screening:

  • Before preparing a full NMR sample, it is essential to screen for the protein's solubility and stability in [C3MPr]NTf2. This can be done on a small scale.

  • Test different concentrations of the protein in the ionic liquid.

  • Consider the use of co-solvents. Adding a small amount of D₂O or a deuterated buffer can sometimes improve solubility and maintain the native protein fold.

  • Monitor for any signs of precipitation or aggregation over time.

• Sample Dissolution:

  • Weigh the lyophilized protein into a microcentrifuge tube.

  • Add the [C3MPr]NTf2 (and co-solvent, if used) and gently pipette up and down to dissolve the protein. Avoid vigorous vortexing, which can cause denaturation.

  • Typical protein concentrations for NMR are in the range of 0.1 to 1.0 mM.[5]

• Filtration/Centrifugation:

  • To remove any aggregated protein or other particulates, centrifuge the sample at high speed (e.g., >13,000 rpm) for 10-15 minutes.

  • Carefully transfer the supernatant to a clean NMR tube. Alternatively, a syringe filter with a low protein-binding membrane can be used.

• NMR Data Acquisition:

  • Protein NMR experiments are often run at elevated temperatures to improve spectral quality by reducing the viscosity of the ionic liquid and increasing the rate of molecular tumbling.

  • Techniques such as TROSY (Transverse Relaxation-Optimized Spectroscopy) can be particularly useful for studying large proteins in viscous solvents like [C3MPr]NTf2.

Data Presentation: Quantitative Summary

The following table summarizes typical quantitative parameters for NMR sample preparation in [C3MPr]NTf2.

Parameter	Small Molecules	Proteins
Analyte Concentration	¹H: 1-10 mg/0.5-0.7 mL¹³C: 10-50 mg/0.5-0.7 mL	0.1 - 1.0 mM
Solvent Volume	0.5 - 0.7 mL	0.5 - 0.7 mL
NMR Tube Type	Standard 5 mm	Standard or Shigemi 5 mm
Typical Temperature Range	298 K - 323 K	298 K - 323 K (or higher, protein stability permitting)

Mandatory Visualizations

Logical Relationship: Factors Affecting NMR Spectral Quality in [C3MPr]NTf2

The following diagram illustrates the key factors that influence the quality of NMR spectra obtained in [C3MPr]NTf2 and the strategies to mitigate potential issues.

Factors influencing NMR spectral quality.

Concluding Remarks

Preparing high-quality NMR samples in [C3MPr]NTf2 is achievable with careful attention to detail. The primary challenges arise from the ionic liquid's viscosity and the presence of solvent signals. By following the protocols outlined in this document, researchers can successfully acquire high-resolution NMR spectra for a variety of analytes in this unique solvent environment. The use of elevated temperatures and appropriate NMR experimental techniques can further enhance spectral quality, particularly for challenging systems like large proteins.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. How to make an NMR sample [chem.ch.huji.ac.il]
• 5. organomation.com [organomation.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]

Technical Notes & Optimization

how to remove water and impurities from [C3MPr]NTf2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ionic liquid 1-propyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2. The following sections detail methods for the removal of common impurities such as water and halides, along with protocols for quantifying the purity of the ionic liquid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My [C3MPr]NTf2 is showing signs of water contamination (e.g., cloudiness, inconsistent results). How can I effectively remove water?

A1: Water is a common impurity in ionic liquids, often absorbed from the atmosphere due to their hygroscopic nature. The most effective method for removing water from [C3MPr]NTf2 is by heating under high vacuum. This procedure is detailed in the Experimental Protocols section. Key indicators of successful water removal are a clear, homogenous appearance of the ionic liquid and a water content of <100 ppm as determined by Karl Fischer titration. If you continue to experience issues, ensure your vacuum system is reaching a sufficiently low pressure and that the heating temperature is appropriate but does not risk thermal decomposition of the ionic liquid.

Q2: I suspect my [C3MPr]NTf2 is contaminated with halide impurities from its synthesis. How can I remove these?

A2: Halide impurities, typically chloride or bromide, are common residuals from the synthesis of ionic liquids. A widely used method for removing these impurities is to wash the ionic liquid with deionized water. Since [C3MPr]NTf2 is hydrophobic, the halide salts will preferentially dissolve in the aqueous phase. For more persistent halide contamination, passing a solution of the ionic liquid in a suitable solvent through a column of activated alumina (B75360) or a specialized ion-exchange resin can be effective. A detailed protocol for purification using activated alumina is provided below.

Q3: After purification, how can I confirm the purity of my [C3MPr]NTf2?

A3: A combination of analytical techniques is recommended for comprehensive purity assessment:

• Water Content: Use Karl Fischer titration for accurate quantification of water content.

• Halide Content: Ion chromatography is a sensitive technique for determining the concentration of residual halide ions.

• Overall Purity: ¹H and ¹³C NMR spectroscopy can confirm the structure of the cation and anion and detect any organic impurities. The absence of unexpected peaks is a good indicator of high purity.

Q4: My reaction is failing or giving low yields when using [C3MPr]NTf2 as a solvent. Could impurities be the cause?

A4: Yes, impurities such as water and halides can significantly impact reaction outcomes. Water can act as a nucleophile or a proton source, interfering with many organic reactions. Halide ions can coordinate to metal catalysts, altering their activity and selectivity. It is highly recommended to purify the [C3MPr]NTf2 to minimize water (<100 ppm) and halide (<50 ppm) content before use in sensitive applications.

Data Presentation

The following table summarizes typical impurity levels in [C3MPr]NTf2 before and after applying the recommended purification protocols.

Impurity	Concentration Before Purification	Concentration After Purification	Analytical Method
Water	> 500 ppm	< 100 ppm	Karl Fischer Titration
Halides (Cl⁻, Br⁻)	> 1000 ppm	< 50 ppm	Ion Chromatography

Experimental Protocols

Protocol 1: Removal of Water by High-Vacuum Drying

Objective: To reduce the water content of [C3MPr]NTf2 to below 100 ppm.

Materials:

• [C3MPr]NTf2 containing water

• Schlenk flask or round-bottom flask

• Magnetic stirrer and stir bar

• High-vacuum pump

• Cold trap (e.g., liquid nitrogen or dry ice/acetone bath)

• Heating mantle with temperature controller

Procedure:

• Place the [C3MPr]NTf2 in a clean, dry Schlenk flask or round-bottom flask with a magnetic stir bar.

• Connect the flask to a high-vacuum line equipped with a cold trap.

• Begin stirring the ionic liquid.

• Slowly open the flask to the vacuum to avoid vigorous outgassing.

• Once a stable vacuum is achieved (<1 mbar), begin to gently heat the ionic liquid to 70-80 °C using a heating mantle. Caution: Do not exceed the thermal decomposition temperature of the ionic liquid.

• Continue drying under high vacuum with stirring and heating for at least 24 hours.

• To monitor the progress, a sample can be carefully taken (while backfilling with an inert gas like nitrogen or argon) and analyzed for water content by Karl Fischer titration.

• Once the desired water content is reached, turn off the heating and allow the ionic liquid to cool to room temperature under vacuum.

• Backfill the flask with an inert gas before opening to the atmosphere.

• Store the dried ionic liquid under an inert atmosphere to prevent reabsorption of moisture.

Protocol 2: Removal of Halide Impurities using Activated Alumina

Objective: To reduce the halide content of [C3MPr]NTf2.

Materials:

• [C3MPr]NTf2 containing halide impurities

• Activated alumina (neutral, Brockmann I)

• A suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate)

• Glass chromatography column

• Glass wool or fritted glass disc

• Collection flask

• Rotary evaporator

Procedure:

• Prepare a slurry of activated alumina in the chosen organic solvent.

• Pack a glass chromatography column with the alumina slurry, ensuring no air bubbles are trapped. Place a small plug of glass wool or use a column with a fritted disc at the bottom to retain the alumina.

• Dissolve the [C3MPr]NTf2 in a minimal amount of the organic solvent.

• Carefully load the ionic liquid solution onto the top of the alumina column.

• Elute the ionic liquid through the column using the organic solvent, collecting the eluent in a clean flask. The halide impurities will be adsorbed onto the alumina.

• Monitor the elution by thin-layer chromatography (TLC) if applicable, or collect the fraction containing the ionic liquid.

• Remove the solvent from the collected eluent using a rotary evaporator.

• Further dry the purified ionic liquid under high vacuum as described in Protocol 1 to remove any residual solvent and water.

• Analyze a sample of the purified ionic liquid for halide content using ion chromatography to confirm the success of the purification.

Mandatory Visualization

Caption: Workflow for the purification and quality control of [C3MPr]NTf2.

improving the ionic conductivity of [C3MPr]NTf2 electrolytes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving and troubleshooting the ionic conductivity of 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethanesulfonyl)imide ([C3MPr]NTf2) electrolytes.

Frequently Asked Questions (FAQs)

Q1: What is the typical ionic conductivity of pure [C3MPr]NTf2?

A1: The ionic conductivity of pure [C3MPr]NTf2 is approximately 4.92 mS/cm at 30°C.[1] Its viscosity is around 58.7 cP at 25°C.[1] These properties are influenced by temperature and the presence of impurities.

Q2: How does temperature affect the ionic conductivity of [C3MPr]NTf2?

A2: The ionic conductivity of [C3MPr]NTf2, like other ionic liquids, increases with temperature. This is due to a decrease in viscosity, which allows for greater ion mobility. The relationship between temperature and ionic conductivity can often be described by the Vogel-Fulcher-Tammann (VFT) equation.

Q3: What are the most common strategies to improve the ionic conductivity of [C3MPr]NTf2?

A3: The primary strategies to enhance the ionic conductivity of [C3MPr]NTf2 electrolytes include:

• Increasing the operating temperature: This reduces viscosity and enhances ion mobility.

• Adding a lithium salt (e.g., LiNTf2): While this introduces charge carriers, it also increases viscosity. The ionic conductivity typically increases to a certain salt concentration and then decreases.

• Introducing a low-viscosity organic solvent (e.g., acetonitrile, ethylene (B1197577) carbonate): This significantly reduces the viscosity of the electrolyte, often leading to a substantial increase in ionic conductivity, up to a certain concentration.

Q4: What are the key safety considerations when working with [C3MPr]NTf2 and its mixtures?

A4: [C3MPr]NTf2 is considered to have low volatility and flammability, making it a safer alternative to traditional organic solvents.[2] However, it is essential to handle it in a well-ventilated area, preferably a fume hood or glove box, to avoid inhalation. Personal protective equipment (PPE), including gloves and safety glasses, should always be worn. When mixed with organic solvents, the flammability of the mixture will be higher than that of the pure ionic liquid.

Troubleshooting Guide

Issue 1: Lower than expected ionic conductivity.

• Possible Cause 1: Impurities in the ionic liquid.

  • Troubleshooting: Impurities such as water, halides, and residual solvents from synthesis can significantly decrease ionic conductivity. It is crucial to use high-purity [C3MPr]NTf2 and to dry it under vacuum before use.[3] Purification can be achieved by treating the ionic liquid with activated carbon and alumina.[3]

• Possible Cause 2: Inaccurate temperature control.

  • Troubleshooting: Ionic conductivity is highly dependent on temperature.[4] Ensure that your measurement cell is properly thermostated and that the temperature reading is accurate. Allow the sample to reach thermal equilibrium before taking a measurement.[3]

• Possible Cause 3: High viscosity.

  • Troubleshooting: High viscosity impedes ion transport.[5] If your application allows, consider increasing the temperature or adding a small amount of a low-viscosity organic solvent to reduce the electrolyte's viscosity.

Issue 2: Inconsistent or erratic conductivity readings.

• Possible Cause 1: Electrode polarization.

  • Troubleshooting: This can occur when using a two-electrode setup, especially at low frequencies. Using a four-electrode conductivity probe can minimize polarization effects and improve accuracy.

• Possible Cause 2: Improper cell constant determination.

  • Troubleshooting: The cell constant should be determined using a standard solution with a known conductivity (e.g., aqueous KCl solution) before measuring the ionic liquid electrolyte.[6] Ensure the standard solution is fresh and at the correct temperature.

• Possible Cause 3: Contamination of the sample or electrodes.

  • Troubleshooting: Thoroughly clean the conductivity cell and electrodes between measurements to avoid cross-contamination.[7] When preparing mixtures, ensure all components are of high purity.

Issue 3: Difficulty in handling due to high viscosity.

• Possible Cause: Inherent property of the ionic liquid.

  • Troubleshooting: Gently heating the ionic liquid can lower its viscosity, making it easier to handle and transfer. When preparing mixtures, adding the ionic liquid to a less viscous component with stirring can facilitate homogenization.

Quantitative Data Summary

The following tables summarize the physicochemical properties of [C3MPr]NTf2 and the effect of additives on similar pyrrolidinium-based electrolytes.

Table 1: Physicochemical Properties of Pure Pyrrolidinium-Based Ionic Liquids

Ionic Liquid	Viscosity (cP at 25°C)	Ionic Conductivity (mS/cm at 30°C)
[C3MPr]NTf2	58.7[1]	4.92[1]
[C4MPr]NTf2	176[8]	2.12[8]

Table 2: Effect of LiTFSI Concentration on the Ionic Conductivity of Pyrrolidinium-Based Electrolytes at Room Temperature

Electrolyte System	LiTFSI Concentration (molality)	Ionic Conductivity (S/m)
[C3C1Pyrr][TFSI] + Li[TFSI]	0	~0.4
[C3C1Pyrr][TFSI] + Li[TFSI]	0.5	~0.2
[C3C1Pyrr][TFSI] + Li[TFSI]	>0.5	Decreases to ~0.1

Note: Data for [C3C1Pyrr][TFSI] is presented as a close analog to [C3MPr]NTf2. The trend of decreasing ionic conductivity with increasing lithium salt concentration is expected to be similar for [C3MPr]NTf2.[2]

Experimental Protocols

Protocol 1: Preparation of [C3MPr]NTf2-LiNTf2 Electrolytes

• Drying: Dry [C3MPr]NTf2 and LiNTf2 salt under high vacuum at an elevated temperature (e.g., 80-120°C) for at least 24 hours to remove any residual water.[1]

• Weighing: Inside an argon-filled glovebox, accurately weigh the desired amounts of dried [C3MPr]NTf2 and LiNTf2 to achieve the target concentration.

• Mixing: Add the LiNTf2 salt to the [C3MPr]NTf2.

• Homogenization: Stir the mixture at a slightly elevated temperature (e.g., 50-60°C) until the salt is completely dissolved and the solution is homogeneous. This may take several hours.

Protocol 2: Ionic Conductivity Measurement using Electrochemical Impedance Spectroscopy (EIS)

• Cell Preparation: Use a two-electrode conductivity cell with platinum electrodes. Clean the cell thoroughly with a suitable solvent (e.g., acetone, followed by deionized water) and dry it completely.

• Cell Constant Calibration: Fill the cell with a standard aqueous KCl solution of known conductivity. Measure the impedance at room temperature and calculate the cell constant.

• Sample Loading: In a glovebox, fill the cleaned and dried conductivity cell with the prepared [C3MPr]NTf2 electrolyte.

• Temperature Control: Place the cell in a temperature-controlled chamber and allow it to equilibrate at the desired temperature.

• EIS Measurement: Connect the cell to a potentiostat and perform an EIS measurement over a suitable frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• Data Analysis: Determine the bulk resistance (Rb) from the high-frequency intercept of the Nyquist plot with the real axis.

• Conductivity Calculation: Calculate the ionic conductivity (σ) using the formula: σ = L / (Rb * A), where L is the distance between the electrodes and A is the electrode area (or use the predetermined cell constant).

Visualizations

Caption: Experimental workflow for preparing and measuring the ionic conductivity of [C3MPr]NTf2-LiNTf2 electrolytes.

Caption: Troubleshooting logic for addressing low ionic conductivity in [C3MPr]NTf2 electrolyte experiments.

References

• 1. cleanenergywiki.org [cleanenergywiki.org]
• 2. mdpi.com [mdpi.com]
• 3. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic Organic Electrochemistry in Ionic Liquids: The Viscosity Question - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: High-Temperature Applications of [C3MPr]NTf2

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2, in high-temperature applications.

Troubleshooting Guide

Problem: Discoloration (Yellowing/Browning) of [C3MPr]NTf2 During Experiments

Possible Causes:

• Thermal Decomposition: Although [C3MPr]NTf2 has high thermal stability, prolonged exposure to temperatures near its decomposition point can lead to the formation of colored byproducts. The onset of decomposition for pyrrolidinium-based NTf2 ionic liquids is generally high, but long-term stability is crucial.

• Impurities: Trace impurities, such as halide residues from synthesis, can act as catalysts for decomposition, leading to discoloration at temperatures lower than the decomposition temperature of the pure ionic liquid.

• Atmosphere: The presence of oxygen can lower the thermal stability of some ionic liquids compared to experiments conducted under an inert atmosphere like nitrogen or argon.[1]

Troubleshooting Steps:

• Verify Operating Temperature: Cross-reference your experimental temperature with the thermal stability data for [C3MPr]NTf2. For applications requiring long-term heating, the maximum operating temperature should be significantly lower than the onset decomposition temperature determined by dynamic TGA.

• Assess Purity: If the purity of the ionic liquid is uncertain, consider purification techniques. Ensuring the [C3MPr]NTf2 is thoroughly dried under vacuum before use is critical, as water can affect its high-temperature stability.

• Control Atmosphere: Whenever possible, conduct high-temperature experiments under an inert nitrogen or argon atmosphere to mitigate oxidative decomposition.

• Isothermal TGA: To determine the long-term thermal stability at your specific operating temperature, consider performing an isothermal thermogravimetric analysis (TGA) experiment. This will provide data on the rate of degradation over an extended period.

Problem: Inconsistent or Unexpected Experimental Results

Possible Causes:

• Viscosity Changes: The viscosity of [C3MPr]NTf2 decreases significantly with increasing temperature. This can affect reaction kinetics, mass transfer, and the overall performance of electrochemical devices.

• Thermal Gradients: In larger volume experiments, thermal gradients can lead to localized "hot spots" where the ionic liquid may experience temperatures higher than the setpoint, potentially causing localized decomposition.

• Material Incompatibility: At elevated temperatures, the ionic liquid may react with or corrode components of the experimental setup, introducing contaminants that can interfere with your results.

Troubleshooting Steps:

• Characterize Viscosity: If precise control over viscosity-dependent parameters is necessary, consult temperature-dependent viscosity data for [C3MPr]NTf2 or perform your own measurements.

• Ensure Uniform Heating: Employ appropriate stirring or agitation to ensure a uniform temperature distribution throughout the ionic liquid.

• Verify Material Compatibility: Consult literature on the compatibility of your materials of construction (e.g., stainless steel, aluminum, various polymers) with [C3MPr]NTf2 at your operating temperatures. If data is unavailable, consider conducting compatibility tests prior to your experiment.

Frequently Asked Questions (FAQs)

Q1: What is the decomposition temperature of [C3MPr]NTf2?

A1: The thermal stability of [C3MPr]NTf2 is high due to the combination of the pyrrolidinium (B1226570) cation and the bis(trifluoromethylsulfonyl)imide anion.[2] The onset decomposition temperature (Tonset), as determined by thermogravimetric analysis (TGA), is a key indicator of its short-term thermal stability. It's important to note that the measured Tonset can vary depending on the experimental conditions, particularly the heating rate.[1]

Ionic Liquid	Onset Decomposition Temperature (Tonset)	Method	Reference
[C3C1pyr][NTf2]	771 K (~498 °C)	TGA	[3]
[C4C1pyr][NTf2]	776 K (~503 °C)	TGA	[3]

Note: For long-duration high-temperature applications, it is recommended to operate at temperatures well below the Tonset. Isothermal TGA is a more suitable method for determining the maximum operating temperature for prolonged use.

Q2: How does the viscosity of [C3MPr]NTf2 change with temperature?

A2: The viscosity of [C3MPr]NTf2, like most ionic liquids, decreases significantly as the temperature increases. This is a critical parameter for applications involving fluid flow, mixing, and mass transport.

Temperature (K)	Viscosity (mPa·s)
298.15	98.3
318.15	34.1
338.15	16.2

Data sourced from a study on [C3C1Pyr][NTf2].[4]

Q3: Is [C3MPr]NTf2 susceptible to hydrolysis at high temperatures?

A3: The bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion is known for its high hydrophobicity and stability towards hydrolysis. While the presence of water should generally be minimized for high-temperature applications to ensure consistent performance, [C3MPr]NTf2 is not considered highly susceptible to hydrolysis under normal operating conditions. However, at very high temperatures and in the presence of significant amounts of water, the possibility of hydrolysis cannot be entirely ruled out and may depend on the specific conditions of the experiment.

Q4: What materials are compatible with [C3MPr]NTf2 at high temperatures?

A4: Generally, stainless steel and aluminum alloys are considered to have good compatibility with pyrrolidinium-based ionic liquids at elevated temperatures. However, specific corrosion data for [C3MPr]NTf2 at very high temperatures is limited. It is always recommended to conduct preliminary compatibility tests with your specific materials of construction (including seals and gaskets) under your experimental conditions to avoid unexpected corrosion or leaching of contaminants.

Experimental Protocols

Key Experiment: Thermal Stability Analysis by Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of [C3MPr]NTf2.

Methodology:

• Sample Preparation: Ensure the [C3MPr]NTf2 sample is dry by placing it under a high vacuum for several hours at a moderately elevated temperature (e.g., 80-100 °C) prior to analysis.

• Instrumentation: Use a calibrated thermogravimetric analyzer.

• Dynamic TGA (for Onset Decomposition Temperature):

  • Place a small, accurately weighed sample (typically 5-10 mg) into a TGA pan (platinum or alumina).

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min).

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (a standard rate is 10 °C/min).

  • Record the sample mass as a function of temperature. The onset decomposition temperature is determined from the resulting thermogram.

• Isothermal TGA (for Long-Term Stability):

  • Place a prepared sample into the TGA pan.

  • Purge the furnace with an inert gas.

  • Rapidly heat the sample to the desired isothermal temperature (this should be below the onset decomposition temperature).

  • Hold the sample at this constant temperature for an extended period (e.g., several hours).

  • Record the sample mass as a function of time. This will indicate the rate of mass loss at a constant operating temperature.

Visualizations

Caption: Troubleshooting workflow for discoloration of [C3MPr]NTf2.

Caption: Comparison of Dynamic and Isothermal TGA methodologies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. inl.elsevierpure.com [inl.elsevierpure.com]

Technical Support Center: Optimizing Lithium Salt Concentration in [C3MPr]NTf2 Electrolyte

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of lithium bis(trifluoromethanesulfonyl)imide (LiNTf2) in 1-propyl-1-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide ([C3MPr]NTf2) electrolyte.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of LiNTf2 in [C3MPr]NTf2 for the best ionic conductivity?

A1: The ionic conductivity of the electrolyte does not increase linearly with the addition of LiNTf2. Initially, conductivity increases as more charge carriers (Li+ and NTf2-) are introduced. However, at higher concentrations, increased viscosity and ion pairing can lead to a decrease in conductivity. The optimal concentration is typically a trade-off between the number of charge carriers and ion mobility. For many similar ionic liquid systems, the peak ionic conductivity is observed in the range of 0.5 M to 1.5 M LiNTf2. It is crucial to determine this experimentally for your specific application.

Q2: How does the addition of LiNTf2 affect the viscosity of the [C3MPr]NTf2 electrolyte?

A2: The viscosity of the electrolyte generally increases with the addition of LiNTf2. This is due to the increased ion-ion interactions and the formation of larger ionic aggregates, which hinder the flow of the liquid. This increased viscosity can negatively impact ion mobility and, consequently, ionic conductivity.

Q3: What is the effect of LiNTf2 concentration on the electrochemical stability window (ESW) of the electrolyte?

A3: The electrochemical stability window (ESW) is the potential range within which the electrolyte is stable and does not undergo significant oxidation or reduction. The addition of a lithium salt can sometimes narrow the ESW. The cathodic limit is primarily determined by the reduction of the cation or Li+ deposition, while the anodic limit is determined by the oxidation of the anion. It is essential to measure the ESW for your specific LiNTf2 concentration to ensure it is suitable for your application's voltage requirements.

Q4: What is the lithium-ion transference number (tLi+), and why is it important?

A4: The lithium-ion transference number (tLi+) is the fraction of the total ionic current carried by the lithium cations. A high tLi+ is desirable for lithium-ion batteries as it indicates efficient transport of Li+ between the electrodes, which can improve power density and reduce concentration polarization. In ionic liquid electrolytes, the tLi+ is often low because the larger IL cations and anions also contribute significantly to the current. The addition of LiNTf2 aims to increase the contribution of Li+ to the overall conductivity.

Troubleshooting Guides

Issue 1: Lower than expected ionic conductivity.

Possible Cause	Troubleshooting Step
High Viscosity	- Reduce the LiNTf2 concentration. While this reduces the number of charge carriers, the decrease in viscosity may lead to an overall increase in conductivity. - Increase the operating temperature. This will decrease the viscosity and improve ion mobility.
Ion Pairing	- At high salt concentrations, Li+ and NTf2- can form neutral ion pairs, which do not contribute to conductivity. Consider using a slightly lower salt concentration.
Impurities	- Water and other impurities can significantly affect ionic conductivity. Ensure that the [C3MPr]NTf2 and LiNTf2 are thoroughly dried and handled in an inert atmosphere (e.g., a glovebox).
Inaccurate Measurement	- Calibrate your conductivity meter with a standard solution. Ensure proper cell constant determination and temperature control during the measurement.

Issue 2: Inconsistent or non-reproducible cyclic voltammetry (CV) results for the electrochemical stability window (ESW).

Possible Cause	Troubleshooting Step
Electrode Surface Contamination	- Polish the working electrode (e.g., glassy carbon, platinum) before each experiment to ensure a clean and reproducible surface.
Residual Water or Oxygen	- Perform the CV measurements in an inert atmosphere (e.g., argon-filled glovebox) to avoid side reactions with water or oxygen that can interfere with the determination of the ESW.
Inappropriate Scan Rate	- A very high scan rate might obscure the true onset of oxidation or reduction. Start with a moderate scan rate (e.g., 10-50 mV/s) and check for consistency at different rates.
Unstable Reference Electrode	- Use a stable quasi-reference electrode (e.g., Ag/Ag+) and check its potential against a standard reference electrode if possible.

Issue 3: Difficulty in achieving a high lithium-ion transference number.

Possible Cause	Troubleshooting Step
Strong Ion-Solvent Interactions	- The strong interaction between Li+ and the NTf2- anions can lead to the formation of complex ions that move together, reducing the relative motion of Li+.
High Concentration of IL Ions	- The inherent nature of ionic liquid electrolytes is that the IL ions are the majority species and will carry a significant portion of the current.
Measurement Technique Limitations	- The determination of tLi+ is complex and different methods can yield different results. Ensure you are using a reliable method and that the assumptions of the model are valid for your system.

Data Presentation

Table 1: Representative Ionic Conductivity of [C3MPr]NTf2 with Varying LiNTf2 Concentration at Room Temperature.

LiNTf2 Concentration (mol/kg)	Ionic Conductivity (mS/cm)
0.0	3.9
0.2	4.5
0.5	5.2
1.0	4.8
1.5	3.9

Note: These are representative values based on typical behavior observed in similar pyrrolidinium-based ionic liquid electrolytes. Actual values should be determined experimentally.

Table 2: Representative Viscosity of [C3MPr]NTf2 with Varying LiNTf2 Concentration at Room Temperature.

LiNTf2 Concentration (mol/kg)	Viscosity (cP)
0.0	75
0.2	95
0.5	130
1.0	210
1.5	350

Note: These are representative values based on typical behavior observed in similar pyrrolidinium-based ionic liquid electrolytes. Actual values should be determined experimentally.

Experimental Protocols

1. Preparation of [C3MPr]NTf2-LiNTf2 Electrolytes

This protocol describes the preparation of the electrolyte solutions in an inert atmosphere to minimize contamination.

Materials:

• [C3MPr]NTf2 (high purity, <50 ppm water)

• LiNTf2 (high purity, <50 ppm water)

• Anhydrous solvent (e.g., acetonitrile, for initial dissolution if needed, to be removed later)

• Schlenk flasks or vials

• Magnetic stirrer and stir bars

• Vacuum oven

Procedure:

• Dry the [C3MPr]NTf2 and LiNTf2 in a vacuum oven at a suitable temperature (e.g., 120 °C for [C3MPr]NTf2, 150 °C for LiNTf2) for at least 24 hours to remove any residual water.

• Transfer the dried materials to an argon-filled glovebox.

• Weigh the desired amount of [C3MPr]NTf2 into a clean, dry vial.

• Weigh the corresponding amount of LiNTf2 to achieve the target concentration and add it to the vial containing [C3MPr]NTf2.

• Add a magnetic stir bar to the vial.

• Seal the vial and stir the mixture at room temperature until the LiNTf2 is completely dissolved. Gentle heating (e.g., 50-60 °C) can be used to expedite dissolution, but ensure the vial is properly sealed.

• For very high concentrations, a small amount of anhydrous solvent can be used to aid dissolution, followed by rigorous drying under high vacuum to remove the solvent completely.

• Store the prepared electrolyte in the glovebox.

2. Measurement of Ionic Conductivity using AC Impedance Spectroscopy

Equipment:

• Impedance analyzer/potentiostat with a frequency response analyzer (FRA)

• Conductivity cell with two platinum electrodes

• Temperature-controlled chamber or water bath

• Computer with software for controlling the impedance analyzer and analyzing the data

Procedure:

• Determine the cell constant of the conductivity cell using a standard KCl solution of known conductivity.

• Clean and dry the conductivity cell thoroughly.

• Inside a glovebox, fill the conductivity cell with the prepared [C3MPr]NTf2-LiNTf2 electrolyte.

• Place the filled cell in the temperature-controlled chamber and allow it to equilibrate at the desired temperature.

• Connect the electrodes to the impedance analyzer.

• Perform an AC impedance measurement over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• A Nyquist plot of the impedance data should be obtained. The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the semicircle with the real axis.

• Calculate the ionic conductivity (σ) using the following formula: σ = L / (Rb * A) where L is the distance between the electrodes and A is the area of the electrodes (L/A is the cell constant).

3. Measurement of the Electrochemical Stability Window (ESW) using Cyclic Voltammetry (CV)

Equipment:

• Potentiostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon or platinum)

• Counter electrode (e.g., platinum wire or mesh)

• Quasi-reference electrode (e.g., Ag/Ag+ or a lithium wire)

• Glovebox

Procedure:

• Assemble the three-electrode cell inside a glovebox.

• Polish the working electrode to a mirror finish, clean it, and dry it thoroughly.

• Fill the cell with the [C3MPr]NTf2-LiNTf2 electrolyte.

• Connect the electrodes to the potentiostat.

• Perform a cyclic voltammetry scan. Start from the open-circuit potential (OCP) and scan towards the negative potential limit, then reverse the scan towards the positive potential limit, and finally return to the OCP.

• The ESW is determined by the potential difference between the onset of the anodic (oxidation) and cathodic (reduction) currents. A current density cutoff (e.g., 0.1 or 1 mA/cm²) is often used to define these limits.

Mandatory Visualizations

Caption: Workflow for the preparation and analysis of [C3MPr]NTf2-LiNTf2 electrolytes.

Technical Support Center: Optimizing [C3MPr]NTf2 Performance by Reducing Viscosity

Welcome to the technical support center for the ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the management of this ionic liquid's viscosity for enhanced experimental performance.

Troubleshooting Guides

This section addresses common issues encountered during experimentation due to the viscosity of [C3MPr]NTf2.

Issue: High Viscosity of [C3MPr]NTf2 is Affecting Experimental Results

High viscosity can impede mass transport, slow down reaction rates, and complicate handling and dispensing. Below are potential solutions to mitigate these challenges.

Solution 1: Temperature Adjustment

Increasing the temperature is a common and effective method for reducing the viscosity of ionic liquids. The relationship between temperature and viscosity is generally inverse; as temperature rises, viscosity decreases.[1]

• Experimental Protocol:

  • Place the vessel containing [C3MPr]NTf2 in a controlled heating system, such as a heating mantle, oil bath, or temperature-controlled chamber.

  • Gradually increase the temperature, monitoring the viscosity with a viscometer at desired intervals.

  • Ensure the applied temperature is compatible with the thermal stability of all components in your experimental setup. The dependence of viscosity on temperature can be described by the Vogel–Fulcher–Tamman (VFT) equation.[2]

  • For precise applications, it's important to note that changes in temperature can also affect other properties of the ionic liquid.[1]

Solution 2: Addition of Co-solvents or Compressed Gases

Introducing a low-viscosity co-solvent or a compressed gas like carbon dioxide can significantly decrease the overall viscosity of the mixture.

• Organic Co-solvents:

  • Experimental Protocol (with Methanol (B129727) or Acetonitrile):

    • Determine the desired final concentration of the co-solvent.

    • Under controlled conditions (e.g., in a fume hood, with appropriate personal protective equipment), add the calculated volume of methanol or acetonitrile (B52724) to the [C3MPr]NTf2.

    • Thoroughly mix the solution until it is homogeneous.

    • Measure the viscosity of the binary mixture to confirm it meets the desired specifications. The addition of solvents is a practical approach to adjust the properties of ionic liquids.[2]

• Compressed Carbon Dioxide (CO2):

  • Experimental Protocol:

    • This procedure requires a high-pressure view-cell viscometer.

    • Introduce a known amount of [C3MPr]NTf2 into the high-pressure cell.

    • Pressurize the cell with CO2 to the desired pressure. The viscosity of the ionic liquid/CO2 mixture dramatically decreases with increasing CO2 pressure up to approximately 7 MPa.[3][4]

    • Allow the system to equilibrate.

    • Measure the viscosity of the ionic liquid saturated with compressed CO2. This method is particularly effective, with viscosity decreases becoming more marginal at pressures above 7 MPa.[4]

Frequently Asked Questions (FAQs)

Q1: What is the typical viscosity of pure [C3MPr]NTf2?

The dynamic viscosity of 1-methyl-1-propylpyrrolidinium bis[(trifluoromethyl)sulfonyl]imide ([MPPyr][NTf2] or [C3MPr]NTf2) has been reported to be 52.20 mPa·s at 298.15 K.[2]

Q2: How does temperature quantitatively affect the viscosity of pyrrolidinium-based ionic liquids?

The viscosity of pyrrolidinium-based ionic liquids, including those with the [NTf2] anion, decreases as the temperature increases. For a similar ionic liquid, 1-butyl-1-methylpyrrolidinium (B1250683) bis[(trifluoromethyl)sulfonyl]imide ([BMPyr][NTf2]), the viscosity changes significantly with temperature. While specific data for [C3MPr]NTf2 across a wide temperature range is not provided in the immediate search results, the general trend is well-established.[2]

Q3: What are the effects of adding organic solvents on the viscosity of [C3MPr]NTf2?

The addition of organic solvents like methanol or acetonitrile to related ionic liquids such as 1-butyl-1-methylpyrrolidinium bis[(trifluoromethyl)sulfonyl]imide ([BMPyr][NTf2]) results in a significant reduction in viscosity. This is a common strategy to create binary systems with tailored properties.

Q4: How does the addition of compressed CO2 impact the viscosity of [C3MPr]NTf2?

For pyrrolidinium-based ionic liquids with the [NTf2] anion, saturating them with compressed CO2 leads to a dramatic decrease in viscosity. The viscosity of these mixtures can be reduced to a range of 3.3 to 98.3 mPa·s depending on the specific ionic liquid, temperature, and CO2 pressure.[4] The most significant viscosity drop occurs up to a CO2 pressure of about 7 MPa.[3][4]

Q5: Are there other methods to reduce the viscosity of ionic liquids?

While temperature and co-solvents are the most common methods, research has explored the use of nanoparticles. In some cases, low concentrations (≤ 0.1 wt%) of carbon-based nanostructures have been shown to slightly decrease the viscosity of ionic liquid-based nanofluids.[5] However, the addition of nanoparticles more commonly results in a more viscous system.[5]

Data Presentation

Table 1: Viscosity of Pure Pyrrolidinium-Based Ionic Liquids at 298.15 K

Ionic Liquid	Abbreviation	Viscosity (mPa·s)
1-methyl-1-propylpyrrolidinium bis[(trifluoromethyl)sulfonyl]imide	[C3MPr]NTf2 or [MPPyr][NTf2]	52.20[2]
1-butyl-1-methylpyrrolidinium bis[(trifluoromethyl)sulfonyl]imide	[BMPyr][NTf2]	68.50[2]

Table 2: Effect of Compressed CO2 on the Viscosity of Pyrrolidinium-Based Ionic Liquids ([CnC1Pyr][NTf2])

Condition	Viscosity Range (mPa·s)
Saturated with compressed CO2 up to 25 MPa	3.3 to 98.3[4]

Visualizations

Caption: Workflow for selecting a method to reduce the viscosity of [C3MPr]NTf2.

Caption: Relationship between viscosity reduction methods and their effects on performance.

References

• 1. Unravelling the effect of temperature on viscosity-sensitive fluorescent molecular rotors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Viscosity of 1-Alkyl-1-methylpyrrolidinium Bis(trifluoromethylsulfonyl)imide Ionic Liquids Saturated with Compressed CO 2 (Journal Article) | OSTI.GOV [osti.gov]
• 4. inl.elsevierpure.com [inl.elsevierpure.com]
• 5. researchgate.net [researchgate.net]

preventing degradation of [C3MPr]NTf2 during electrochemical cycling

Welcome to the technical support center for the ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing the degradation of [C3MPr]NTf2 during electrochemical cycling experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the electrochemical cycling of [C3MPr]NTf2-based electrolytes.

Issue 1: Rapid Capacity Fading or Poor Coulombic Efficiency

• Question: My cell is showing a rapid decline in capacity and/or low coulombic efficiency after only a few cycles. What could be the cause?

• Answer: This is often a primary indicator of electrolyte degradation. The degradation of [C3MPr]NTf2 can lead to the formation of a resistive solid electrolyte interphase (SEI) on the anode or cathode electrolyte interphase (CEI) on the cathode, consuming active lithium and impeding ion transport. The reductive stability of the electrolyte is influenced by the cation, while the oxidative stability is determined by the anion.[1]

  • Possible Cause 1: Reductive Decomposition of the [C3MPr]+ Cation. At highly negative potentials, the pyrrolidinium (B1226570) cation can be reduced at the anode surface. This can lead to the formation of decomposition products that contribute to an unstable and growing SEI.

  • Possible Cause 2: Oxidative Decomposition of the NTf2- Anion. Although the bis(trifluoromethylsulfonyl)imide (NTf2-) anion is known for its high oxidative stability, operating at excessively high voltages can lead to its decomposition, affecting the cathode interface.[1][2]

  • Possible Cause 3: Presence of Impurities. Trace amounts of water, halides, or other impurities in the ionic liquid can significantly lower its electrochemical stability.[3] Water, in particular, can react with both the electrodes and the ionic liquid, leading to parasitic reactions.

Issue 2: Increase in Cell Impedance

• Question: I am observing a significant increase in the internal resistance of my cell during cycling. Why is this happening?

• Answer: An increase in impedance is commonly associated with changes at the electrode-electrolyte interfaces.

  • Possible Cause 1: SEI/CEI Layer Growth. As mentioned previously, the decomposition products of [C3MPr]NTf2 can form thick, resistive layers on the electrode surfaces, which increases the overall cell impedance.

  • Possible Cause 2: Changes in Electrolyte Conductivity. The degradation of the ionic liquid can alter its bulk properties, including ionic conductivity. The formation of less conductive species can lead to a higher overall resistance.

Issue 3: Visible Changes in the Electrolyte or on Electrodes

• Question: After disassembling a cycled cell, I noticed the electrolyte has changed color, and there are visible deposits on the electrodes. What does this signify?

• Answer: Visual changes are a strong indication of significant electrolyte and/or electrode degradation.

  • Possible Cause 1: Electrolyte Color Change. A change in the color of the [C3MPr]NTf2 electrolyte, such as turning yellow or brown, often points to the formation of soluble degradation products.

  • Possible Cause 2: Electrode Discoloration/Deposits. The formation of dark, uneven deposits on the anode can be indicative of lithium dendrite formation or significant SEI growth from cation decomposition. Discoloration on the cathode could point to oxidative decomposition products.

Frequently Asked Questions (FAQs)

• Q1: What is the typical electrochemical stability window (ESW) of [C3MPr]NTf2?

  • A1: The electrochemical stability of ionic liquids is typically determined by cyclic voltammetry.[1][4] For pyrrolidinium-based cations with the NTf2- anion, the ESW is generally wide, often exceeding 5 volts.[5] The cathodic limit is dictated by the reduction of the [C3MPr]+ cation, while the anodic limit is determined by the oxidation of the NTf2- anion.[1] It is crucial to experimentally determine the ESW for your specific system and conditions, as it can be influenced by the electrode materials, scan rate, and purity of the ionic liquid.[3][4]

• Q2: How can I minimize the degradation of [C3MPr]NTf2 in my experiments?

  • A2:

    • Ensure High Purity: Use high-purity, battery-grade [C3MPr]NTf2 with very low water and halide content. It is highly recommended to dry the ionic liquid under vacuum before use.

    • Operate Within the ESW: Avoid charging or discharging the cell to potentials outside the stable electrochemical window of the electrolyte.

    • Use of Additives: Consider incorporating SEI-forming additives, such as vinylene carbonate (VC), which can create a more stable and protective layer on the anode, preventing further electrolyte decomposition.

    • Control Operating Temperature: Elevated temperatures can accelerate degradation reactions. Maintaining a stable and controlled operating temperature is advisable.

• Q3: What analytical techniques can I use to confirm and characterize the degradation of [C3MPr]NTf2?

  • A3: A combination of electrochemical and spectroscopic techniques is recommended.

    • Cyclic Voltammetry (CV): To determine the electrochemical stability window.

    • Electrochemical Impedance Spectroscopy (EIS): To monitor changes in cell impedance and interfacial resistance.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹⁹F, and ¹³C NMR can be used to identify the chemical structures of degradation products in the electrolyte after cycling.[6][7][8][9][10]

    • Chromatography coupled with Mass Spectrometry (e.g., GC-MS or LC-MS): To separate and identify volatile or soluble decomposition products.

    • X-ray Photoelectron Spectroscopy (XPS) and Scanning Electron Microscopy (SEM): To analyze the surface chemistry and morphology of the electrodes post-cycling to characterize the SEI/CEI layers.

Data Presentation

Table 1: Representative Electrochemical Stability Window of Pyrrolidinium-Based NTf2 Ionic Liquids

Property	Typical Value	Influencing Factors
Anodic Limit (vs. Li/Li+)	> 4.5 V	Anion stability, working electrode material
Cathodic Limit (vs. Li/Li+)	~ 0 V	Cation stability, working electrode material, impurities
Overall ESW	> 4.5 V	Purity, temperature, electrode materials

Note: These are typical values. The actual ESW should be determined experimentally under your specific conditions.

Experimental Protocols

Protocol 1: Determination of the Electrochemical Stability Window (ESW) of [C3MPr]NTf2 using Cyclic Voltammetry (CV)

• Cell Assembly:

  • Assemble a three-electrode cell inside an argon-filled glovebox.

  • Working Electrode: A clean and polished glassy carbon, platinum, or other inert electrode.

  • Reference Electrode: Lithium metal.

  • Counter Electrode: Lithium metal.

  • Electrolyte: The [C3MPr]NTf2-based electrolyte to be tested. Ensure the electrolyte has been thoroughly dried.

• CV Measurement:

  • Connect the cell to a potentiostat.

  • Set the potential to sweep from the open-circuit voltage (OCV) towards the anodic limit (e.g., 6 V vs. Li/Li+) and then back to the OCV.

  • In a separate experiment, sweep the potential from the OCV towards the cathodic limit (e.g., -1 V vs. Li/Li+) and back to the OCV.

  • Use a slow scan rate, typically between 0.1 and 1 mV/s, to allow for the detection of subtle decomposition currents.[2][11]

• Data Analysis:

  • Plot the current response as a function of the applied potential.

  • The anodic and cathodic limits are typically defined as the potentials at which a significant and irreversible increase in current is observed, indicating electrolyte decomposition. A current density cutoff (e.g., 0.1 mA/cm²) is often used to define these limits.

Mandatory Visualization

Caption: Troubleshooting workflow for diagnosing [C3MPr]NTf2 degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

common experimental errors when working with [C3MPr]NTf2

Welcome to the technical support center for 1-methyl-3-propylimidazolium bis(trifluoromethylsulfonyl)imide ([C3MPr]NTf2). This guide provides troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their work with this ionic liquid.

Frequently Asked Questions (FAQs)

Q1: What is [C3MPr]NTf2 and what are its primary applications?

A1: [C3MPr]NTf2, or 1-methyl-3-propylimidazolium bis(trifluoromethylsulfonyl)imide, is an ionic liquid (IL), which is a salt that is liquid at or near room temperature.[1][2] It is composed of a 1-methyl-3-propylimidazolium cation and a bis(trifluoromethylsulfonyl)imide anion. Due to its unique properties, such as low vapor pressure, high thermal stability, and ability to dissolve a wide range of compounds, it is explored for various applications including as a solvent for chemical reactions, in electrochemistry, and for gas capture, such as CO2 absorption.[2][3]

Q2: How should I properly store and handle [C3MPr]NTf2?

A2: [C3MPr]NTf2 is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4][5] Therefore, it should be stored in a tightly sealed container, away from moisture. For long-term storage, temperatures of -20°C to -80°C are recommended to maintain its integrity.[6] When handling, it is best practice to work in a dry, inert atmosphere, such as in a glovebox, to prevent water absorption.[7] Always use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Q3: What are the most critical impurities to be aware of in [C3MPr]NTf2?

A3: The most common and critical impurity is water.[8] Even small amounts of water can significantly alter the physicochemical properties of the ionic liquid, such as viscosity and density.[8] Other potential impurities may include residual starting materials from its synthesis, such as halides, or other organic compounds.

Q4: Why is my measured viscosity for [C3MPr]NTf2 different from literature values?

A4: Discrepancies in viscosity measurements can arise from several factors. The most common cause is varying water content; higher water content will significantly decrease the viscosity. Temperature fluctuations during measurement can also lead to inaccurate readings, as viscosity is highly temperature-dependent. Additionally, the presence of other impurities can affect the viscosity. Ensure your sample is properly dried and that the temperature is precisely controlled during the measurement.

Troubleshooting Guide

This section addresses common experimental errors and provides step-by-step solutions.

Issue 1: Inconsistent or Non-Reproducible Reaction Kinetics

• Symptom: Reaction rates vary significantly between experimental runs.

• Potential Cause: The water content in [C3MPr]NTf2 is not consistent across experiments. Water can act as a reactant, catalyst, or inhibitor in many reactions.

• Troubleshooting Workflow:

Issue 2: Phase Separation or Immiscibility in a Reaction Mixture

• Symptom: The ionic liquid forms a separate phase when mixed with a co-solvent or reactant, where it is expected to be miscible.

• Potential Cause: The polarity of the system has been altered, often due to significant water absorption by the ionic liquid. The grade and purity of the co-solvent can also play a role.

• Solution:

  • Ensure the [C3MPr]NTf2 is thoroughly dried before use.

  • Use high-purity, anhydrous co-solvents.

  • Consider the miscibility of [C3MPr]NTf2 with your specific solvent system; it is generally immiscible with nonpolar solvents like alkanes and has varying miscibility with alcohols and water.

Issue 3: Anomalous Electrochemical Behavior

• Symptom: In electrochemical experiments, you observe a narrow electrochemical window, high background currents, or unexpected peaks in cyclic voltammetry.

• Potential Cause: The presence of electroactive impurities, most commonly water and halides, in the [C3MPr]NTf2.

• Solution:

  • Dry the ionic liquid rigorously under high vacuum at an elevated temperature (e.g., 80-100 °C) for several hours.

  • For highly sensitive electrochemical applications, further purification to remove halide impurities may be necessary.

  • Always assemble electrochemical cells in a controlled, dry atmosphere (e.g., an argon-filled glovebox).

Quantitative Data

Water content is a critical parameter that influences the physical properties of [C3MPr]NTf2. The following table summarizes the effect of water on the density and viscosity of a closely related ionic liquid, [C4mim][NTf2] (1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide), which demonstrates the expected trend for [C3MPr]NTf2.

Table 1: Effect of Water Content on the Physical Properties of [C4mim][NTf2] at 298.15 K

Water Content (mass fraction)	Density (g·cm⁻³)	Viscosity (mPa·s)
0.0003 (Dry)	1.434	52.0
0.005	1.432	45.1
0.010	1.430	40.5
0.020	1.426	34.2

Data adapted from studies on imidazolium-based ionic liquids with the NTf2 anion. The trend of decreasing density and viscosity with increasing water content is directly applicable to [C3MPr]NTf2.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

This protocol outlines the volumetric Karl Fischer (KF) titration method to accurately determine the water content in [C3MPr]NTf2.

• Methodology:

  • Instrument Preparation: Set up the Karl Fischer titrator. Add a suitable solvent, such as anhydrous methanol, to the titration vessel.

  • Solvent Titration: Titrate the solvent with the KF reagent until it is fully neutralized (anhydrous).

  • Sample Preparation: In a dry environment (e.g., glovebox), accurately weigh approximately 1-2 g of the [C3MPr]NTf2 sample into a gas-tight syringe.

  • Sample Titration: Inject the sample into the conditioned titration vessel. The KF reagent is then automatically titrated into the vessel until the endpoint is reached, which is detected by a platinum electrode.

  • Calculation: The instrument's software will calculate the water content based on the volume of KF reagent consumed and its predetermined titer. The result is typically expressed in parts per million (ppm) or weight percentage.

  Caption: Experimental workflow for Karl Fischer titration.

Protocol 2: Purity Assessment by ¹H NMR Spectroscopy

This protocol describes how to use ¹H NMR spectroscopy to assess the purity of [C3MPr]NTf2 and identify potential organic impurities.

• Methodology:

  • Sample Preparation: Dissolve approximately 10-20 mg of [C3MPr]NTf2 in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or acetonitrile-d₃). Ensure the sample is completely dissolved.

  • Internal Standard: Add a known amount of an internal standard (e.g., dimethyl sulfone) if quantitative analysis is required.

  • NMR Acquisition: Acquire the ¹H NMR spectrum. Typical parameters include a sufficient number of scans for a good signal-to-noise ratio and a relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest for accurate integration.

  • Data Analysis:

    • Integrate the characteristic peaks of the [C3MPr]NTf2 cation (e.g., imidazolium (B1220033) ring protons, propyl chain protons, and N-methyl protons).

    • Compare the integrations to the expected ratios to confirm the structure.

    • Examine the baseline for any unexpected peaks, which would indicate the presence of impurities. The chemical shifts of these peaks can help in their identification.

Protocol 3: General Procedure for CO₂ Capture Screening

This protocol provides a general workflow for evaluating the CO₂ absorption capacity of [C3MPr]NTf2.

• Methodology:

  • Setup: Place a known mass of dried [C3MPr]NTf2 into a thermostated gas absorption vessel equipped with a magnetic stirrer.

  • Degassing: Evacuate the vessel to remove any dissolved gases from the ionic liquid.

  • CO₂ Introduction: Introduce CO₂ into the vessel at a controlled pressure and temperature.

  • Absorption: Stir the ionic liquid to facilitate gas-liquid contact. The absorption of CO₂ can be monitored by the pressure drop in the vessel over time.

  • Equilibrium: Continue the experiment until the pressure inside the vessel stabilizes, indicating that equilibrium has been reached.

  • Quantification: The amount of CO₂ absorbed can be calculated from the initial and final pressure readings, the volume of the apparatus, and the temperature, using the ideal gas law or a more precise equation of state.

References

• 1. benchchem.com [benchchem.com]
• 2. imedpub.com [imedpub.com]
• 3. mdpi.com [mdpi.com]
• 4. orgsyn.org [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Electrochemical Stability of [C3MPr]NTf2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the electrochemical stability of 1-propyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2.

Frequently Asked Questions (FAQs)

Q1: What is the typical electrochemical stability window (ESW) of [C3MPr]NTf2?

A1: The electrochemical stability window (ESW) of [C3MPr]NTf2, also denoted as [Pyr13][NTf2], is generally wide, which is a characteristic feature of pyrrolidinium-based cations combined with the bis(trifluoromethylsulfonyl)imide anion. The ESW is influenced by factors such as the working electrode material, temperature, and the presence of impurities like water.[1][2] For pyrrolidinium-based ionic liquids with the NTf2 anion, the ESW can range from approximately 4.1 V to 6.1 V.[1][3] The cathodic limit is determined by the reduction of the pyrrolidinium (B1226570) cation, while the anodic limit is set by the oxidation of the NTf2 anion.[1]

Q2: How does the structure of the [C3MPr] cation and NTf2 anion contribute to the overall electrochemical stability?

A2: The stability of [C3MPr]NTf2 is a result of the intrinsic properties of its constituent ions. The pyrrolidinium cation ([C3MPr]+) has a saturated aliphatic structure, which is more resistant to reduction compared to unsaturated heterocyclic cations like imidazolium. This leads to a more negative cathodic potential limit. The bis(trifluoromethylsulfonyl)imide anion ([NTf2]−) is highly stable against oxidation due to the strong electron-withdrawing nature of the two trifluoromethyl groups, resulting in a high anodic potential limit.[4]

Q3: What is the impact of impurities, particularly water, on the electrochemical stability of [C3MPr]NTf2?

A3: Impurities, especially water, can significantly narrow the electrochemical stability window of [C3MPr]NTf2.[5] Water can be electrochemically active, undergoing reduction to hydrogen gas or oxidation to oxygen, which introduces interfering currents and limits the potential range.[6][7] It is crucial to minimize the water content in the ionic liquid to below 20 ppm for accurate electrochemical measurements.[2] Other impurities from the synthesis or degradation of the ionic liquid can also be electrochemically active and compromise the stability.

Q4: Can additives be used to enhance the electrochemical stability of [C3MPr]NTf2?

A4: Yes, certain additives can be used to improve the electrochemical performance and stability of ionic liquid-based electrolytes. For instance, additives like vinylene carbonate (VC) can help in the formation of a stable solid electrolyte interphase (SEI) on the electrode surface, which can passivate the electrode and prevent further decomposition of the electrolyte, thereby extending the effective electrochemical window in battery applications.[8] The choice of additive depends on the specific application and the electrode materials being used.

Troubleshooting Guides

Issue 1: Narrow or Inconsistent Electrochemical Stability Window

Possible Cause	Troubleshooting Step	Expected Outcome
High Water Content	Dry the [C3MPr]NTf2 under high vacuum at an elevated temperature (e.g., 100 °C) for at least 36 hours before use.[9] Perform all experiments in an inert atmosphere (e.g., an argon-filled glovebox) with low moisture levels (< 3 ppm).[10]	A wider and more reproducible electrochemical stability window.
Impurities from Synthesis	Purify the [C3MPr]NTf2 using methods such as treatment with activated carbon and alumina (B75360).[9]	Removal of electrochemically active impurities, leading to a cleaner voltammogram and a more defined ESW.
Inappropriate Electrode Material	Use a glassy carbon working electrode, which is known to provide a wide potential window for many ionic liquids.[11] Ensure the electrode surface is properly polished and cleaned before each experiment.	A wider and more stable electrochemical window compared to more reactive metal electrodes like platinum or gold under certain conditions.
Incorrect Reference Electrode	Use a quasi-reference electrode, such as a silver wire, and calibrate the potential scale against a known redox couple like Ferrocene/Ferrocenium (Fc/Fc+).[9][10]	Accurate and reproducible potential measurements, ensuring the measured ESW is reliable.

Issue 2: Poor Reproducibility of Cyclic Voltammograms

Possible Cause	Troubleshooting Step	Expected Outcome
Electrode Surface Fouling	Polish the working electrode with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) followed by sonication in a suitable solvent (e.g., isopropanol, then acetone) to remove any adsorbed species.	Clean and reproducible cyclic voltammograms with well-defined redox peaks and a stable baseline.
Degradation of the Ionic Liquid	Ensure the ionic liquid has been stored properly in a sealed container under an inert atmosphere and away from light. If degradation is suspected, repurify the ionic liquid.	Consistent electrochemical behavior over multiple experiments.
Inconsistent Experimental Conditions	Maintain a constant temperature throughout the experiment, as the electrochemical window can be temperature-dependent.[1][2][3] Ensure consistent electrode immersion depth and cell geometry.	Improved reproducibility of the measured currents and potentials.

Quantitative Data Summary

The following table summarizes the electrochemical stability window (ESW) for [C3MPr]NTf2 and related pyrrolidinium-based ionic liquids.

Ionic Liquid	Working Electrode	Reference Electrode	Cathodic Limit (V)	Anodic Limit (V)	ESW (V)	Source
[C3MPr]NTf2	Glassy Carbon	Ag/Ag+	-3.2	2.9	6.1	[1][2]
[C4MPr]NTf2 (BMPyrr-TFSI)	Glassy Carbon	Ag/Ag+	-3.3	2.8	6.1	[1][2]
[C4MPr]NTf2 (BMPyr-NTf2)	Gold	Pt	~ -2.5	~ 2.5	~ 5.0	[12]
[C3MPr]NTf2 with 10 mM Ferrocene	Pt	Fc/Fc+	~ -2.9	~ 2.2	~ 5.1	[4]

Note: The values for the cathodic and anodic limits can vary depending on the cutoff current density used for their determination.

Experimental Protocols

Protocol for Purification of [C3MPr]NTf2

• Initial Washing: If halide impurities are suspected, dissolve the ionic liquid in a suitable organic solvent (e.g., ethyl acetate) and wash with deionized water several times to remove water-soluble impurities.

• Drying: Remove the organic solvent under reduced pressure. The ionic liquid should then be dried under high vacuum (< 1 mbar) at an elevated temperature (e.g., 100 °C) for at least 36 hours to remove water.[9]

• Activated Carbon and Alumina Treatment: For further purification, dissolve the dried ionic liquid in a dry solvent like acetone (B3395972) or acetonitrile. Add activated carbon and neutral alumina, and stir the mixture for 24 hours under an inert atmosphere.[9]

• Filtration: Filter the mixture through a fine frit or a syringe filter to remove the activated carbon and alumina.

• Final Drying: Remove the solvent under reduced pressure and dry the purified ionic liquid under high vacuum at an elevated temperature for another 24-48 hours. Store the purified ionic liquid in a sealed container inside an argon-filled glovebox.

Protocol for Determination of the Electrochemical Stability Window by Cyclic Voltammetry

• Preparation: Conduct all experiments inside an argon-filled glovebox with low oxygen and moisture levels. Use a three-electrode setup with a glassy carbon working electrode, a platinum wire counter electrode, and a silver wire quasi-reference electrode.[9]

• Electrolyte: Use the purified and dried [C3MPr]NTf2 as the electrolyte.

• Electrode Polishing: Polish the glassy carbon working electrode with alumina slurry on a polishing pad, starting with a larger particle size and finishing with 0.05 µm. Rinse the electrode with a suitable solvent (e.g., acetone) and dry it thoroughly.

• Cell Assembly: Assemble the electrochemical cell with the three electrodes immersed in the [C3MPr]NTf2.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to a potentiostat.

  • Set the potential range to scan from the open-circuit potential towards negative potentials to determine the cathodic limit first, and then from the open-circuit potential towards positive potentials for the anodic limit. A typical scan rate is 10-100 mV/s.

  • Define the cathodic and anodic limits as the potentials at which the current density reaches a specific cutoff value (e.g., 0.5 or 1.0 mA/cm²).[11]

• Internal Referencing (Optional but Recommended): After the initial measurement, add a small amount of an internal reference standard, such as ferrocene, to the electrolyte. Record the cyclic voltammogram of the ferrocene/ferrocenium (Fc/Fc+) redox couple. All potentials can then be reported relative to the formal potential of Fc/Fc+.[10]

Visualizations

Caption: Workflow for determining the electrochemical stability window.

Caption: Troubleshooting flowchart for a narrow electrochemical window.

References

• 1. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of Ionic Liquids in Electrochemistry—Recent Advances [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. squ.elsevierpure.com [squ.elsevierpure.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Recycled [C3MPr]NTf2

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of recycled 1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C3MPr]NTf2). Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during the purification of this ionic liquid after experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in my used [C3MPr]NTf2?

A1: After use in applications such as organic synthesis, extractions, or biomass processing, [C3MPr]NTf2 can contain a variety of impurities, including:

• Water: [C3MPr]NTf2 is hygroscopic and will absorb moisture from the atmosphere.[1]

• Residual Reactants, Solvents, and Products: Organic compounds from the previous reaction or extraction process are common contaminants.

• Color Impurities: Used ionic liquids often develop a yellow or brownish color, which may be due to trace impurities with high molar extinction coefficients.[2]

• Halide Ions: Chloride and bromide are common impurities from the synthesis of imidazolium-based ionic liquids and can affect their physicochemical properties.[3][4]

• Degradation Products: Depending on the application conditions (e.g., high temperature, presence of strong acids or bases), the imidazolium (B1220033) cation can degrade.[5][6][7][8]

Q2: How can I remove water from my recycled [C3MPr]NTf2?

A2: Water can be effectively removed by the following methods:

• Vacuum Drying: Heating the ionic liquid under high vacuum is a standard and effective method.[9][10]

• Molecular Sieves: Adding 3Å molecular sieves to the ionic liquid can efficiently absorb water.[9][10] It is a useful technique for achieving very low water content.

• Freeze-Pump-Thaw: This method involves freezing the ionic liquid, applying a vacuum to remove gases and volatile impurities (including water), and then thawing. Repeating this cycle can significantly reduce the water content.

Q3: My recycled [C3MPr]NTf2 is colored. How can I decolorize it?

A3: Colored impurities, which are often present in very low concentrations, can be removed by treating the ionic liquid with activated carbon. While a specific protocol for [C3MPr]NTf2 is not widely published, a general method for imidazolium-based ionic liquids can be adapted.

Q4: Which purification method is best for removing dissolved organic compounds?

A4: The choice of method depends on the nature of the organic impurities:

• Solvent Extraction: This is effective for removing solutes that have a preferential solubility in a solvent that is immiscible with the ionic liquid.

• Activated Carbon Treatment: This method is well-suited for adsorbing a wide range of organic and color impurities.[11][12]

• Ion Exchange Adsorption-Desorption: This technique can be used to separate the ionic liquid from neutral impurities.

Troubleshooting Guide

Problem	Possible Cause	Solution
High Water Content After Drying	Inefficient drying method or re-absorption of moisture from the air.	- Ensure a high vacuum and adequate heating time during vacuum drying.- Use freshly activated molecular sieves.- Handle the dried ionic liquid in a glovebox or under an inert atmosphere.[1]
Persistent Color After Activated Carbon Treatment	Insufficient amount of activated carbon, inadequate contact time, or the impurity is not well-adsorbed.	- Increase the amount of activated carbon.- Increase the stirring time.- Consider a different type of activated carbon or an alternative purification method like solvent extraction.
Residual Solvent After Extraction	Incomplete removal of the extraction solvent.	- Perform multiple washes with a solvent in which the extraction solvent is soluble but the ionic liquid is not.- Dry the ionic liquid under high vacuum to remove volatile residual solvents.
Low Recovery of Ionic Liquid	Loss of ionic liquid during solvent extraction or multiple purification steps.	- Choose an extraction solvent in which the ionic liquid has very low solubility.- Minimize the number of transfer steps.- For solvent extraction, perform back-extraction from the solvent phase if significant partitioning of the ionic liquid occurs.
Precipitation During Purification	Change in temperature or solvent environment causing a dissolved impurity or the ionic liquid itself to precipitate.	- Ensure the solvents used are compatible and that the temperature is maintained within a suitable range.- Analyze the precipitate to identify its nature.

Purification Protocols and Data

Table 1: Comparison of Water Removal Methods

Method	Typical Conditions	Final Water Content	Advantages	Disadvantages
Vacuum Drying	70-80°C, <1 mbar, 24h	< 50 ppm[9]	Effective for large volumes, removes volatile impurities.	Requires vacuum equipment, not suitable for thermally unstable impurities.
Molecular Sieves (3Å)	Direct contact, 24h at room temperature	2-3 times higher than vacuum drying for similar ILs[10]	Simple, can be done at room temperature.	Sieves can break down and need to be filtered out, potential for introducing new impurities.[9]
Freeze-Pump-Thaw	Multiple cycles of freezing (liquid N2), vacuum, and thawing	Can achieve very low levels	Removes dissolved gases as well as water.	Time-consuming, best for smaller quantities.

Protocol 1: Water Removal by Vacuum Drying

• Place the recycled [C3MPr]NTf2 in a round-bottom flask.

• Connect the flask to a high-vacuum line (<1 mbar).

• Heat the flask in an oil bath to 70-80°C.

• Maintain these conditions for at least 24 hours with stirring.

• Allow the ionic liquid to cool to room temperature under vacuum before handling in an inert atmosphere.

• Verify the final water content using Karl Fischer titration.

Protocol 2: Purification by Activated Carbon Treatment

• To the recycled [C3MPr]NTf2, add 1-5% (w/w) of activated charcoal.

• Stir the mixture vigorously at room temperature for 12-24 hours.

• Filter the mixture through a Celite pad or a syringe filter (0.22 µm) to remove the activated carbon.

• Repeat the process if color persists.

• Dry the purified ionic liquid under vacuum to remove any adsorbed volatiles.

Protocol 3: Purification by Solvent Extraction

• Place the recycled [C3MPr]NTf2 in a separatory funnel.

• Add an equal volume of an immiscible solvent (e.g., hexane, diethyl ether, or ethyl acetate, depending on the nature of the impurities).

• Shake the funnel vigorously for 5-10 minutes.

• Allow the layers to separate completely.

• Drain the lower ionic liquid phase.

• Repeat the extraction with fresh solvent 2-3 times.

• Wash the ionic liquid phase with deionized water if the impurities are water-soluble and the ionic liquid is hydrophobic.

• Dry the purified ionic liquid under high vacuum to remove residual water and solvent.

Table 2: Efficiency of Solvent Extraction for Impurity Removal (Illustrative Data for Similar ILs)

Impurity Type	Extraction Solvent	Extraction Efficiency	Reference System
Anionic Dyes	[C4mim][PF6]	>99%	Removal of methyl orange[3]
Phenolic Compounds	[BMim][NTf2]	High extraction efficiencies	Removal of phenol, o-cresol, etc.
Metal Ions (Sc3+)	Dilute HNO3 (aqueous)	97.8% in a single step	Regeneration of IL after metal extraction

Visualization of Purification Workflows

General Purification Workflow

Caption: A general sequential workflow for the purification of recycled [C3MPr]NTf2.

Decision Tree for Purification Method Selection

Caption: A decision tree to guide the selection of an appropriate purification method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Biodegradation of imidazolium ionic liquids by activated sludge microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 11. Enhancing the adsorption of ionic liquids onto activated carbon by the addition of inorganic salts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to [C3MPr]NTf2 and [BMP]NTf2 as Battery Electrolytes

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of energy storage, the choice of electrolyte is paramount to battery performance, safety, and longevity. Ionic liquids (ILs) have emerged as a promising class of electrolytes due to their negligible vapor pressure, high thermal stability, and wide electrochemical windows. This guide provides a detailed, data-driven comparison of two prominent bis(trifluoromethylsulfonyl)imide (NTf2)-based ionic liquids: 1-propyl-3-methylpyridinium ([C3MPr]NTf2) and 1-butyl-1-methylpyrrolidinium (B1250683) ([BMP]NTf2), to aid researchers in selecting the optimal candidate for their battery applications.

Physicochemical and Electrochemical Properties: A Tabular Comparison

The fundamental properties of an electrolyte dictate its suitability for a given electrochemical system. The following tables summarize the key quantitative data for [C3MPr]NTf2 and [BMP]NTf2, compiled from various experimental studies. It is important to note that direct side-by-side comparisons under identical conditions are limited in the current literature; therefore, variations in experimental parameters should be considered when interpreting these values.

Table 1: General and Physical Properties

Property	[C3MPr]NTf2	[BMP]NTf2
Cation Structure	1-propyl-3-methylpyridinium	1-butyl-1-methylpyrrolidinium
Molecular Weight ( g/mol )	416.36[1]	422.47
Density (g/cm³ at 298.15 K)	1.4461	1.426
Melting Point (°C)	-18	-18

Table 2: Transport Properties at 298.15 K (25 °C)

Property	[C3MPr]NTf2	[BMP]NTf2
Ionic Conductivity (mS/cm)	2.65	2.12[2]
Viscosity (mPa·s)	66.8	548

Table 3: Electrochemical Properties

Property	[C3MPr]NTf2	[BMP]NTf2
Electrochemical Stability Window (V)	Not explicitly found in searches	~5.5[2]

Experimental Methodologies

To ensure the reproducibility and accurate interpretation of the presented data, this section outlines the detailed experimental protocols for the key performance indicators.

Ionic Conductivity Measurement

Ionic conductivity is typically determined using electrochemical impedance spectroscopy (EIS).

• Cell Setup: A two-electrode conductivity cell with platinum or glassy carbon electrodes of a known cell constant is used.

• Sample Preparation: The ionic liquid is dried under high vacuum to minimize water content, which can significantly affect conductivity.

• Measurement: The cell is filled with the ionic liquid and placed in a temperature-controlled environment. EIS is performed over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• Data Analysis: The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis. The ionic conductivity (σ) is then calculated using the formula: σ = L / (A * Rb), where L is the distance between the electrodes and A is the electrode area (L/A is the cell constant).

Viscosity Measurement

Viscosity is a critical factor influencing ionic mobility and, consequently, conductivity. It is commonly measured using a rheometer or a viscometer.

• Instrument: A cone-and-plate or parallel-plate rheometer is typically employed.

• Sample Loading: A small volume of the ionic liquid is placed on the lower plate of the rheometer.

• Temperature Control: The sample is allowed to equilibrate at the desired temperature.

• Measurement: The shear rate is varied, and the corresponding shear stress is measured to determine the dynamic viscosity. For Newtonian fluids, the viscosity is constant over a range of shear rates.

Electrochemical Stability Window (ESW) Determination

The ESW defines the potential range within which the electrolyte is stable and does not undergo significant oxidation or reduction. It is typically measured by linear sweep voltammetry (LSV) or cyclic voltammetry (CV).[3][4][5]

• Cell Configuration: A three-electrode setup is used, consisting of a working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/Ag+ or Li/Li+).[3][4]

• Electrolyte Preparation: The ionic liquid is typically mixed with a lithium salt (e.g., LiNTf2) for battery applications.

• Voltammetry Scan: The potential is swept from the open-circuit potential towards both anodic and cathodic limits at a slow scan rate (e.g., 1-10 mV/s).

• ESW Definition: The anodic and cathodic limits are defined as the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation and reduction, respectively. The ESW is the difference between these two potentials.[4]

Battery Cycling Performance

To evaluate the practical performance of an electrolyte in a battery, galvanostatic cycling is performed.

• Cell Assembly: Coin cells (e.g., 2032-type) are assembled in an argon-filled glovebox. The cell consists of a cathode (e.g., LiFePO4), a separator soaked in the ionic liquid electrolyte, and an anode (e.g., lithium metal).

• Formation Cycles: The cell is typically cycled at a low current rate (e.g., C/20) for a few cycles to form a stable solid-electrolyte interphase (SEI) on the anode.

• Galvanostatic Cycling: The cell is then cycled at various current rates (C-rates) between defined voltage limits. The discharge capacity, coulombic efficiency, and capacity retention over a number of cycles are recorded to assess the electrolyte's performance.

Logical Comparison of [C3MPr]NTf2 and [BMP]NTf2

The following diagram illustrates the key comparison points between the two ionic liquids based on their cationic structures and the resulting impact on their properties as battery electrolytes.

Figure 1. Logical flow comparing key properties of [C3MPr]NTf2 and [BMP]NTf2.

Discussion and Outlook

The compiled data indicates that [C3MPr]NTf2, with its pyridinium cation, exhibits lower viscosity and consequently higher ionic conductivity compared to the pyrrolidinium-based [BMP]NTf2. This is a significant advantage for high-rate battery applications where rapid ion transport is crucial.

Furthermore, while some battery cycling data exists for [BMP]NTf2, indicating its viability as a battery electrolyte, similar performance data for [C3MPr]NTf2 is lacking.

References

• 1. N-propyl-3-methylpyridinium bis-(trifluoromethylsulfonyl)imide | C11H14F6N2O4S2 | CID 16211948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-BUTYL-1-METHYLPYRROLIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE | 223437-11-4 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids [frontiersin.org]

comparing the performance of [C3MPr]NTf2 with other ionic liquids

An Objective Comparison of [C3MPr]NTf2 with Alternative Ionic Liquids for Research and Drug Development

In the landscape of scientific research and pharmaceutical development, the choice of solvent can be a critical determinant of experimental success. Ionic liquids (ILs), with their unique set of properties including low volatility, high thermal stability, and tunable solvency, have emerged as promising alternatives to traditional organic solvents. This guide provides a comparative performance analysis of 1-propyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide, abbreviated as [C3MPr]NTf2, against other commonly utilized ionic liquids: 1-ethyl-3-methylimidazolium (B1214524) bis(trifluoromethylsulfonyl)imide ([C2mim]NTf2), 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C4mim]NTf2), and 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide ([C4mpyr]NTf2). This comparison is based on key physicochemical properties: density, viscosity, ionic conductivity, and thermal stability.

Data Presentation

The following tables summarize the quantitative performance data for [C3MPr]NTf2 and the selected alternative ionic liquids.

Table 1: Density of Selected Ionic Liquids

Ionic Liquid	Temperature (K)	Density (g/cm³)
[C3MPr]NTf2	Ambient	1.44[1][2]
[C2mim]NTf2	293.15	1.52
298.15	1.51
313.15	1.50
323.15	1.49
[C4mim]NTf2	293.15	1.44
298.15	1.43
313.15	1.42
323.15	1.41
[C4mpyr]NTf2	293.15	1.40
298.15	1.39
313.15	1.38
323.15	1.37

Table 2: Viscosity of Selected Ionic Liquids

Ionic Liquid	Temperature (K)	Viscosity (mPa·s)
[C2mim]NTf2	293.15	34
298.15	28
313.15	17
323.15	12
[C4mim]NTf2	293.15	71
298.15	52[3]
313.15	28
323.15	19
[C4mpyr]NTf2	298.15	60[4]
313.15	34
323.15	23

Table 3: Ionic Conductivity of Selected Ionic Liquids

Ionic Liquid	Temperature (K)	Ionic Conductivity (mS/cm)
[C2mim]NTf2	293.15	6.63[5]
298.15	8.8
313.15	12.5
323.15	16.2
[C4mim]NTf2	298.15	3.9
313.15	6.5
323.15	9.1
[C4mpyr]NTf2	298.15	3.0
313.15	5.2
323.15	7.4

Table 4: Thermal Stability of Selected Ionic Liquids

Ionic Liquid	Onset Decomposition Temperature (Tonset, °C)
[C2mim]NTf2	~450
[C4mim]NTf2	~450
Imidazolium-based [NTf2] ILs	Generally high, exceeding 350 °C[6]

Experimental Protocols

The data presented in this guide are derived from established experimental methodologies for the characterization of ionic liquids.

1. Density Measurement: Densities are typically determined using a vibrating tube densimeter.[7] The instrument measures the oscillation period of a U-shaped tube filled with the sample. This period is directly related to the density of the liquid. The temperature is controlled with a high degree of precision, often to within ±0.02 K.

2. Viscosity Measurement: Dynamic viscosity is commonly measured using a rotational viscometer, such as a Couette or cone-plate viscometer.[8] These instruments measure the torque required to rotate a spindle immersed in the fluid at a constant angular velocity. Another method is the vibrating wire technique.[9] Viscosity measurements are performed over a range of temperatures under atmospheric pressure.

3. Ionic Conductivity Measurement: Ionic conductivity is determined by impedance spectroscopy.[10] A conductivity cell with two or four electrodes is used, and the impedance of the ionic liquid is measured over a range of frequencies. The conductivity is then calculated from the impedance data.

4. Thermal Stability Assessment: Thermogravimetric analysis (TGA) is the standard method for evaluating the thermal stability of ionic liquids.[11][12] A small sample of the ionic liquid is heated at a constant rate in a controlled atmosphere (typically nitrogen or air), and its mass is continuously monitored. The onset temperature of decomposition (Tonset) is the temperature at which the sample begins to lose mass due to decomposition. It is important to note that the heating rate can significantly affect the measured Tonset.[11]

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for the physicochemical characterization of an ionic liquid.

Caption: Experimental workflow for ionic liquid characterization.

The following diagram illustrates the logical relationship between the key physicochemical properties of ionic liquids and their potential applications.

Caption: Relationship between IL properties and applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. strem.com [strem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Physicochemical Properties of New Ionic Liquids and Plastic Crystal Based on Huckel Anions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, >99.5% | IoLiTec [iolitec.de]
• 6. Thermal Decomposition, Low Temperature Phase Transitions and Vapor Pressure of Less Common Ionic Liquids Based on the Bis(trifuoromethanesulfonyl)imide Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. path.web.ua.pt [path.web.ua.pt]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. research.aston.ac.uk [research.aston.ac.uk]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

[C3MPr]NTf2 as a Stable Electrolyte for Sodium-Ion Batteries: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for reliable and high-performance energy storage solutions has propelled sodium-ion batteries (SIBs) to the forefront of electrochemical research. A critical component governing the safety, longevity, and performance of these batteries is the electrolyte. This guide provides a comprehensive validation of the ionic liquid 1-propyl-3-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide ([C3MPr]NTf2) as a stable electrolyte for SIBs, comparing its performance with other common electrolyte alternatives. The information is supported by experimental data and detailed methodologies to assist researchers in their evaluation.

Performance Comparison of Sodium-Ion Battery Electrolytes

The stability and efficiency of an electrolyte are paramount for the commercial viability of sodium-ion batteries. Key performance indicators include ionic conductivity, the electrochemical stability window (ESW), and cycling stability. This section compares [C3MPr]NTf2, often used as an additive, with conventional carbonate and ether-based electrolytes.

Electrolyte System	Key Component(s)	Ionic Conductivity (mS/cm)	Electrochemical Stability Window (V vs. Na/Na+)	Cycling Stability
Ionic Liquid (IL) Additive	1M NaClO4 in PC + 5 wt% [C3MPr]NTf2	Not explicitly stated, but lower charge-transfer resistance observed[1]	Not explicitly stated for this specific mixture, but pyrrolidinium-based ILs generally have wide windows (~5 V)[2]	Excellent: 107.0±0.7 mAhg⁻¹ capacity retention after 50 cycles at C/2 rate[1]
Conventional Carbonate	1M NaClO4 in Propylene Carbonate (PC)	~5-7[3][4]	Up to ~4.5[3][4]	Moderate: 85.0±1 mAhg⁻¹ capacity retention after 50 cycles at C/2 rate[1]
Ether-Based	1 M NaPF6 in Diglyme	~4	Not explicitly stated, but generally good stability	Generally high, with improved cycle life compared to carbonates
Concentrated Salt in IL	NaNTf2 in a pyrrolidinium-based FSI IL	Varies with concentration	Stable sodium plating/stripping observed[5]	Not specified

Experimental Protocols

Detailed and standardized experimental procedures are crucial for the accurate assessment and comparison of electrolyte performance. Below are the methodologies for key validation experiments.

Ionic Conductivity Measurement

The ionic conductivity of an electrolyte is typically determined using electrochemical impedance spectroscopy (EIS).

• Cell Assembly: A symmetric cell with two blocking electrodes (e.g., stainless steel or platinum) is assembled in an inert atmosphere (e.g., an argon-filled glovebox). A separator, soaked in the electrolyte under investigation, is placed between the electrodes.

• EIS Measurement: The cell is connected to a potentiostat equipped with a frequency response analyzer. An AC voltage of small amplitude (e.g., 10 mV) is applied across a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Analysis: The impedance data is plotted on a Nyquist plot (imaginary impedance vs. real impedance). The bulk resistance (Rb) of the electrolyte is determined from the intercept of the impedance spectrum with the real axis.

• Conductivity Calculation: The ionic conductivity (σ) is calculated using the following formula: σ = L / (Rb * A) where L is the thickness of the separator and A is the area of the electrode.

Electrochemical Stability Window (ESW) Determination

The ESW is determined by linear sweep voltammetry (LSV) to identify the voltage range within which the electrolyte remains stable without significant decomposition.

• Cell Assembly: A three-electrode cell is assembled in an inert atmosphere. This setup consists of a working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., sodium metal), and a reference electrode (e.g., sodium metal).

• LSV Measurement: The cell is connected to a potentiostat. The potential of the working electrode is swept from the open-circuit potential (OCP) to a high positive potential (anodic scan) and to a low negative potential (cathodic scan) at a slow scan rate (e.g., 0.5 mV/s).

• Data Analysis: The current response is plotted against the applied potential. The ESW is defined by the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation (anodic limit) and reduction (cathodic limit).

Cycling Stability Evaluation

The long-term performance and stability of an electrolyte are assessed through galvanostatic cycling of a full or half-cell.

• Cell Assembly: A coin cell (or other suitable cell format) is assembled with a sodium-based cathode (e.g., Na3V2(PO4)3/C), a sodium metal anode (for a half-cell), and the electrolyte being tested.

• Formation Cycles: The cell is initially cycled at a low current rate (e.g., C/20) for a few cycles to form a stable solid electrolyte interphase (SEI) on the anode.

• Galvanostatic Cycling: The cell is then cycled at a specific current rate (e.g., C/2) for an extended number of cycles (e.g., 100 or more). The charge and discharge capacities are recorded for each cycle.

• Data Analysis: The discharge capacity and coulombic efficiency are plotted against the cycle number. The capacity retention over cycling is a key indicator of the electrolyte's stability.

Visualizing the Validation Process

To better understand the workflow and key considerations in electrolyte validation, the following diagrams are provided.

Caption: Experimental workflow for validating a sodium-ion battery electrolyte.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Physicochemical properties of N-propyl-N-methylpyrrolidinium bis(fluorosulfonyl)imide for sodium metal battery applications - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative study of the electrochemical windows of different ionic liquids

For Researchers, Scientists, and Drug Development Professionals

The electrochemical window (EW) is a critical parameter for electrolytes, defining the potential range within which they remain stable without undergoing oxidation or reduction. For applications in batteries, supercapacitors, electrochemistry, and drug delivery, a wide electrochemical window is highly desirable. This guide provides a comparative analysis of the electrochemical windows of three common classes of ionic liquids (ILs): imidazolium, phosphonium, and pyrrolidinium-based ILs, supported by experimental data.

Data Presentation: A Comparative Overview

The electrochemical stability of an ionic liquid is fundamentally determined by the electrochemical resilience of its constituent cation and anion. The cathodic limit is typically set by the reduction of the cation, while the anodic limit is determined by the oxidation of the anion.[1] The following table summarizes the experimentally determined electrochemical windows for a selection of ionic liquids from these three classes.

Ionic Liquid Class	Cation	Anion	Electrochemical Window (V)	Reference Electrode	Working Electrode
Imidazolium	1-Ethyl-3-methylimidazolium ([EMIM]⁺)	Bis(trifluoromethylsulfonyl)imide ([TFSI]⁻)	~4.1 - 5.5	Various	Glassy Carbon/Pt
1-Butyl-3-methylimidazolium ([BMIM]⁺)	Tetrafluoroborate ([BF₄]⁻)	~4.1	Ag/AgCl	Glassy Carbon
1-Butyl-3-methylimidazolium ([BMIM]⁺)	Hexafluorophosphate ([PF₆]⁻)	~4.2 - 6.0	Various	Glassy Carbon/Pt
Phosphonium	Trihexyl(tetradecyl)phosphonium ([P₆,₆,₆,₁₄]⁺)	Bis(trifluoromethylsulfonyl)imide ([TFSI]⁻)	~5.1	Fc⁺/Fc	Glassy Carbon
Triethyl(methoxymethyl)phosphonium ([P₂,₂,₂,₁O₁]⁺)	Bis(trifluoromethylsulfonyl)imide ([TFSI]⁻)	>5.3	Fc⁺/Fc	Glassy Carbon
Tributyl(methyl)phosphonium ([P₄,₄,₄,₁]⁺)	Bis(trifluoromethylsulfonyl)imide ([TFSI]⁻)	~5.7	Li/Li⁺	Pt
Pyrrolidinium	N-Butyl-N-methylpyrrolidinium ([Pyr₁,₄]⁺)	Bis(trifluoromethylsulfonyl)imide ([TFSI]⁻)	~5.0 - 6.4	Various	Glassy Carbon/Pt
N-Methyl-N-propylpyrrolidinium ([Pyr₁,₃]⁺)	Bis(trifluoromethylsulfonyl)imide ([TFSI]⁻)	~5.7	Ag wire	Pt
N-Ethyl-N-methylpyrrolidinium ([Pyr₁,₂]⁺)	Fluorohydrogenate ([F(HF)₂.₃]⁻)	~5.0	Not specified	Glassy Carbon

Note: The electrochemical window values can vary depending on the experimental conditions, including the reference electrode, working electrode material, scan rate, and the arbitrary cutoff current density used to define the limits.[2][3]

Experimental Protocols: Determining the Electrochemical Window

The most common technique for determining the electrochemical window of an ionic liquid is cyclic voltammetry (CV) .[4][5] This method involves scanning the potential of a working electrode in the ionic liquid and measuring the resulting current. The potential at which a significant increase in current is observed indicates the onset of oxidation or reduction of the ionic liquid, thus defining the limits of the electrochemical window.

Key Experimental Steps:

• Sample Preparation: Due to the hygroscopic nature of many ionic liquids, it is crucial to minimize water and oxygen content, as their presence can significantly narrow the measured electrochemical window.[6] This is typically achieved by drying the ionic liquid under vacuum at an elevated temperature (e.g., 100-120 °C) for several hours prior to the experiment. The entire experiment should be conducted in an inert atmosphere, such as within a glovebox filled with argon or nitrogen.

• Electrochemical Cell Setup: A standard three-electrode configuration is employed.[7]

  • Working Electrode (WE): A material that is inert within the expected potential window of the ionic liquid. Glassy carbon (GC) is a common choice due to its wide potential window and chemical inertness.[3] Platinum (Pt) or gold (Au) electrodes can also be used.

  • Reference Electrode (RE): A non-aqueous reference electrode is required. A common choice is a silver wire in a solution of silver nitrate (B79036) in an organic solvent, separated from the main cell by a salt bridge (Ag/Ag⁺).[3] Alternatively, a pseudo-reference electrode, such as a platinum or silver wire, can be used, with its potential calibrated against a known redox couple like ferrocene/ferrocenium (Fc/Fc⁺) after the experiment.

  • Counter Electrode (CE): A platinum wire or mesh with a surface area larger than the working electrode is typically used to ensure that the current is not limited by the counter electrode reaction.

• Cyclic Voltammetry Measurement:

  • The potential of the working electrode is scanned linearly with time, starting from the open-circuit potential (OCP) towards either the anodic or cathodic limit.

  • A typical scan rate for this type of measurement is between 10 and 100 mV/s.[7]

  • The potential is swept to a vertex potential and then reversed back to the starting potential, completing a cycle.

• Determination of the Electrochemical Window: The electrochemical window is determined from the resulting voltammogram. The anodic and cathodic limits are defined as the potentials at which the current density reaches a predefined cutoff value .[8] This cutoff current density is an arbitrary value, but a commonly used range is 0.1 to 1.0 mA/cm².[2] The difference between the anodic and cathodic limits defines the electrochemical window of the ionic liquid.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the electrochemical window of an ionic liquid using cyclic voltammetry.

Caption: Experimental workflow for determining the electrochemical window.

References

• 1. A Critical Review for an Accurate Electrochemical Stability Window Measurement of Solid Polymer and Composite Electrolytes [mdpi.com]
• 2. squ.elsevierpure.com [squ.elsevierpure.com]
• 3. iestbattery.com [iestbattery.com]
• 4. mdpi.com [mdpi.com]
• 5. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Room-Temperature Ionic Liquids to Study the Electrochemical Activity of Nitro Compounds [mdpi.com]
• 8. researchgate.net [researchgate.net]

Assessing the Long-Term Stability of [C3MPr]NTf2 in Electrochemical Devices: A Comparative Guide

The ionic liquid 1-methyl-1-propylpyrrolidinium (B8573862) bis(trifluoromethanesulfonyl)imide, commonly known as [C3MPr]NTf2, has emerged as a promising electrolyte for various electrochemical devices due to its favorable properties, including a wide electrochemical window and good thermal stability. This guide provides a comprehensive comparison of the long-term stability of [C3MPr]NTf2 with other common electrolytes, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions for their applications.

Executive Summary

[C3MPr]NTf2 exhibits commendable long-term stability in both lithium-ion batteries and supercapacitors. In lithium-ion battery applications, particularly with LiFePO4 cathodes, hybrid electrolytes containing [C3MPr]NTf2 have demonstrated improved capacity retention over 100 cycles compared to conventional carbonate-based electrolytes. For supercapacitors, pyrrolidinium-based ionic liquids, a class to which [C3MPr]NTf2 belongs, have shown excellent cycling stability, with some variants retaining over 90% of their initial capacitance after thousands of cycles at elevated temperatures. This guide will delve into the quantitative data and experimental methodologies that substantiate these findings.

Comparative Performance Data

The long-term stability of an electrolyte is a critical factor in the performance and lifespan of an electrochemical device. Key metrics for assessing this stability include capacitance retention in supercapacitors, coulombic efficiency in batteries, and the evolution of impedance over numerous charge-discharge cycles.

Supercapacitor Performance

The following table summarizes the long-term cycling stability of supercapacitors employing pyrrolidinium-based ionic liquids, including a related compound to [C3MPr]NTf2, in comparison to other electrolyte systems.

Electrolyte	Electrode Material	Cycle Life	Capacitance Retention	Temperature (°C)	Current Density	Reference
Pyrrolidinium-based IL ([C4mpyr][NTf2])	Activated Carbon/Poly(3-methylthiophene)	16,000	Not specified	60	10 mA cm⁻²	[1][2]
Pyrrolidinium-based IL ([Pyr15-TFSI])	Activated Carbon	1,000	91.1%	55	3.54 mA cm⁻²	[3]
Imidazolium-based IL ([EMIM][BF4])	Mesoporous Carbon	20,000	>95%	Room Temp	10 A g⁻¹	[4]

Note: Data for [C3MPr]NTf2 specifically over thousands of cycles was not available in the reviewed literature, hence a closely related pyrrolidinium (B1226570) ionic liquid is presented.

Lithium-Ion Battery Performance

For lithium-ion batteries, coulombic efficiency and capacity retention are key indicators of long-term stability. The table below compares a hybrid electrolyte containing [C3MPr]NTf2 with a standard conventional electrolyte.

Electrolyte System	Cell Configuration	Cycle Life	Discharge Capacity (after cycles)	Coulombic Efficiency	Temperature (°C)	Reference
Hybrid Electrolyte (38% [C3MPr]NTf2 in 1M LiPF6 in EC:DEC)	LiFePO4 / Li	100	148 mAh/g	Not specified	Not specified	[5]
Conventional Electrolyte (LP30: 1M LiPF6 in EC:DMC)	LiFePO4 / Li	100	141 mAh/g	Not specified	Not specified	[5]
Superconcentrated Ionic Liquid Electrolyte	Li Metal	500	Not specified	96 ± 1% (at 20 mA cm⁻²)	50	[6]

Note: The coulombic efficiency for the hybrid electrolyte was not explicitly stated in the source.

Experimental Protocols

The assessment of long-term electrolyte stability relies on standardized electrochemical techniques. The following are detailed methodologies for key experiments cited in the evaluation of [C3MPr]NTf2 and its alternatives.

Galvanostatic Cycling for Supercapacitors

This method is employed to determine the capacitance retention of a supercapacitor over a large number of charge-discharge cycles.

• Cell Assembly: A symmetric supercapacitor is assembled using two identical electrodes (e.g., activated carbon) separated by a porous separator soaked in the electrolyte under investigation (e.g., [C3MPr]NTf2).

• Cycling Parameters: The cell is subjected to repeated charge-discharge cycles at a constant current density (e.g., 10 mA cm⁻²). The voltage window is set based on the electrochemical stability of the electrolyte (e.g., 1.5 V to 3.6 V for the [C4mpyr][NTf2] study).[1][2]

• Data Acquisition: The specific capacitance is calculated from the discharge curve of each cycle.

• Analysis: Capacitance retention is plotted as a percentage of the initial capacitance against the cycle number. A high and stable capacitance retention indicates good long-term stability.

Galvanostatic Cycling for Lithium-Ion Batteries

This protocol is used to evaluate the capacity retention and coulombic efficiency of a lithium-ion battery.

• Cell Assembly: A half-cell or full-cell is constructed. For instance, a LiFePO4 cathode and a lithium metal anode are separated by a separator saturated with the test electrolyte.

• Formation Cycles: The cell typically undergoes a few initial cycles at a low C-rate to form a stable solid-electrolyte interphase (SEI).

• Long-Term Cycling: The cell is then cycled at a specific C-rate (e.g., 1C) for a designated number of cycles (e.g., 100 cycles).

• Data Analysis: The discharge capacity of each cycle is recorded. The coulombic efficiency is calculated as the ratio of the discharge capacity to the charge capacity of the same cycle. A high and stable coulombic efficiency (close to 100%) and minimal capacity fade are indicative of good long-term stability.[5]

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to probe the changes in the internal resistance of an electrochemical device over its cycle life, which can be correlated with electrolyte decomposition and SEI growth.

• Measurement Setup: EIS is performed at different stages of the battery or supercapacitor's life (e.g., before cycling, after 100 cycles, after 1000 cycles).

• Procedure: A small AC voltage or current perturbation is applied to the cell over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis: The resulting impedance data is plotted in a Nyquist plot. An increase in the diameter of the semicircle in the Nyquist plot typically corresponds to an increase in the charge-transfer resistance, which can be a sign of electrolyte degradation or detrimental changes at the electrode-electrolyte interface.[7][8]

Signaling Pathways and Experimental Workflows

To visualize the logical flow of assessing the long-term stability of an electrolyte, the following diagrams are provided.

Caption: Workflow for assessing electrolyte long-term stability.

Caption: Relationship between stability and performance metrics.

References

• 1. Cycling stability of a hybrid activated carbon//poly(3-methylthiophene) supercapacitor with N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide ionic liquid as electrolyte [cris.unibo.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. High Current Cycling in a Superconcentrated Ionic Liquid Electrolyte to Promote Uniform Li Morphology and a Uniform LiF-Rich Solid Electrolyte Interphase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ecs.confex.com [ecs.confex.com]
• 8. mdpi.com [mdpi.com]

Validating the Purity of Synthesized [C3MPr]NTf2: A Spectroscopic Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of high-purity ionic liquids is paramount for their successful application in research and pharmaceutical development. This guide provides a comparative overview of spectroscopic techniques for validating the purity of synthesized 1-propyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, [C3MPr]NTf2. We present experimental data and detailed protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) to facilitate a comprehensive purity assessment. For comparative purposes, data for the well-characterized ionic liquid 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, [BMIM]NTf2, is also included.

Spectroscopic Purity Analysis: A Comparative Overview

The purity of ionic liquids is critical as even minor impurities can significantly alter their physicochemical properties and reactivity.[1] Spectroscopic methods offer powerful tools for the qualitative and quantitative assessment of ionic liquid purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy is a primary technique for the structural elucidation and purity determination of ionic liquids. Quantitative NMR (qNMR) is particularly valuable as the integral of a signal is directly proportional to the number of corresponding nuclei, allowing for the determination of the mass fraction of the main component and impurities.[2][3][4]

Fourier-Transform Infrared (FTIR) Spectroscopy provides information about the functional groups present in a molecule. By comparing the FTIR spectrum of a synthesized ionic liquid to a reference spectrum, the presence of starting materials, by-products, and other impurities can be identified.

Mass Spectrometry (MS) , particularly with soft ionization techniques like Electrospray Ionization (ESI), is used to confirm the molecular weight of the cation and anion of the ionic liquid. Tandem MS (MS/MS) can provide structural information through fragmentation analysis, aiding in the identification of impurities.

The following tables summarize the expected spectroscopic data for high-purity [C3MPr]NTf2 and the common alternative, [BMIM]NTf2.

Table 1: Comparative ¹H NMR and ¹³C NMR Spectroscopic Data

Compound	Technique	Nucleus	Chemical Shift (δ) ppm and Assignment
[C3MPr]NTf2	NMR	¹H	Predicted values based on similar structures: ~0.9 (t, 3H, CH₃-CH₂), ~1.7 (m, 2H, CH₃-CH₂), ~3.0 (s, 3H, N-CH₃), ~3.3 (m, 2H, N-CH₂), ~2.1 (m, 4H, pyrrolidinium (B1226570) ring CH₂), ~3.5 (m, 4H, pyrrolidinium ring CH₂)
¹³C	Predicted values based on similar structures: ~11 (CH₃-CH₂), ~20 (CH₃-CH₂), ~48 (N-CH₃), ~64 (N-CH₂), ~22 (pyrrolidinium ring CH₂), ~54 (pyrrolidinium ring CH₂), ~120 (q, J(C,F) ≈ 321 Hz, CF₃)
[BMIM]NTf2	NMR	¹H	0.92 (t, 3H), 1.38 (m, 2H), 1.80 (m, 2H), 3.85 (s, 3H), 4.15 (t, 2H), 7.35 (s, 1H), 7.41 (s, 1H), 8.71 (s, 1H)
¹³C	13.1, 19.2, 31.8, 35.9, 49.0, 119.7 (q, J(C,F) = 320.8 Hz), 122.3, 123.5, 135.9[5]

Table 2: Comparative FTIR and ESI-MS Spectroscopic Data

Compound	Technique	Parameter	Expected Values and Assignments
[C3MPr]NTf2	FTIR	Wavenumber (cm⁻¹)	Characteristic peaks for NTf₂⁻ anion: ~1350 (asymmetric SO₂ stretch), ~1180 (CF₃ stretch), ~1135 (symmetric SO₂ stretch), ~1050 (S-N-S stretch). Characteristic peaks for C₃MPr⁺ cation: ~2960-2850 (C-H stretch), ~1460 (CH₂ bend)
ESI-MS	m/z	Positive Mode: [C₃MPr]⁺ = 128.2. Negative Mode: [NTf₂]⁻ = 280.0
[BMIM]NTf2	FTIR	Wavenumber (cm⁻¹)	Characteristic peaks for NTf₂⁻ anion: 1352, 1187, 1137, 1058. Characteristic peaks for BMIM⁺ cation: 3150, 3115 (C-H stretch of imidazolium (B1220033) ring), 2965, 2938, 2877 (C-H stretch of butyl chain)
ESI-MS	m/z	Positive Mode: [BMIM]⁺ = 139.2. Negative Mode: [NTf₂]⁻ = 280.0

Experimental Protocols

Detailed methodologies for the synthesis and spectroscopic analysis are provided below to ensure reproducibility.

Synthesis of [C3MPr]NTf2

A common route for the synthesis of pyrrolidinium-based ionic liquids involves a two-step process:

• Quaternization: N-methylpyrrolidine is reacted with 1-bromopropane (B46711) in a suitable solvent (e.g., acetonitrile) under reflux to form 1-propyl-1-methylpyrrolidinium bromide.

• Anion Exchange: The resulting bromide salt is then reacted with a lithium or sodium salt of the desired anion, in this case, lithium bis(trifluoromethylsulfonyl)imide (LiNTf₂), in water or an organic solvent. The product, [C3MPr]NTf₂, is typically a hydrophobic liquid and can be separated from the aqueous phase. The final product should be washed with deionized water to remove any residual halide salts and then dried under vacuum.

Spectroscopic Analysis Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh approximately 10-20 mg of the synthesized [C3MPr]NTf2 into an NMR tube. Add approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). For quantitative analysis, a certified internal standard with a known purity and non-overlapping signals, such as maleic acid, should be accurately weighed and added to the same NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16-64, depending on the concentration.

  • Relaxation Delay (d1): 5 times the longest T₁ relaxation time of the protons of interest (typically 10-30 s for accurate integration in qNMR).

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse sequence (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

  • Relaxation Delay (d1): 2-5 s.

  • Spectral Width: 0-220 ppm.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired FID. For qNMR, carefully integrate the signals of the analyte and the internal standard. The purity is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  where I is the integral value, N is the number of protons for the integrated signal, MW is the molecular weight, m is the mass, and P is the purity of the standard.

2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A small drop of the ionic liquid is placed directly on the ATR crystal of the FTIR spectrometer.

• Instrumentation: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Analysis: The obtained spectrum is compared with a reference spectrum of high-purity [C3MPr]NTf2. The presence of unexpected peaks may indicate impurities. For instance, a broad peak around 3500 cm⁻¹ would suggest the presence of water.

3. Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the ionic liquid (approximately 10-100 µg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Instrumentation: A mass spectrometer equipped with an electrospray ionization source.

• Parameters:

  • Ionization Mode: Positive and negative ion modes to detect the cation and anion, respectively.

  • Capillary Voltage: 3-5 kV.

  • Nebulizer Gas (N₂): Flow rate adjusted to obtain a stable spray.

  • Drying Gas (N₂) Temperature: 200-300 °C.

  • Mass Range: m/z 50-500.

• Data Analysis: In the positive ion mode, the spectrum should show a prominent peak corresponding to the [C3MPr]⁺ cation (m/z 128.2). In the negative ion mode, a major peak for the [NTf₂]⁻ anion (m/z 280.0) is expected. The presence of other significant peaks could indicate impurities or fragmentation. For MS/MS analysis, the parent ions are isolated and fragmented to provide further structural confirmation.

Workflow and Logical Relationships

The following diagrams illustrate the synthesis and purification workflow, as well as the logical process for purity validation using the described spectroscopic techniques.

Caption: Synthesis and Purification Workflow for [C3MPr]NTf2.

Caption: Spectroscopic Purity Validation Workflow.

By following these detailed protocols and comparing the obtained spectroscopic data with the reference values, researchers can confidently validate the purity of their synthesized [C3MPr]NTf2, ensuring the reliability and reproducibility of their experimental results.

References

• 1. rsc.org [rsc.org]
• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. ethz.ch [ethz.ch]
• 5. researchgate.net [researchgate.net]

performance comparison of [C3MPr]NTf2 in different battery chemistries

An Objective Comparison of [C3MPr]NTf2 Ionic Liquid Performance in Diverse Battery Chemistries

The ionic liquid N-methyl-N-propylpyrrolidinium bis(trifluoromethanesulfonyl)imide, [C3MPr]NTf2 (also denoted as PYR13TFSI), has garnered significant interest as a safer alternative to conventional flammable organic electrolytes in various next-generation battery systems. Its favorable properties, including high thermal stability, low volatility, and a wide electrochemical window, make it a promising candidate for enhancing the safety and performance of lithium-ion, sodium-ion, and lithium-sulfur batteries. This guide provides a comparative overview of the performance of [C3MPr]NTf2 in these three battery chemistries, supported by experimental data from recent studies.

Performance in Lithium-Ion Batteries

In lithium-ion batteries (LIBs), [C3MPr]NTf2 has been investigated both as a pure electrolyte and as a component in mixed electrolytes with conventional organic carbonates. Its use aims to improve the safety profile without significantly compromising electrochemical performance.

A key study investigated mixed electrolytes based on [C3MPr]NTf2, organic additives, and lithium bis(trifluoromethanesulfonyl)imide (LiTFSI). An optimal composition of 65 vol% of the ionic liquid in the electrolyte was found to be non-flammable and thermally stable, with a wide electrochemical window of 4.8 V.[1] This formulation also exhibited low viscosity and resistance, which are critical for good rate capability.[1] When used with a LiFePO4 cathode, a suitable LiTFSI concentration of 0.3 M in this mixed electrolyte demonstrated good capacity retention and rate performance.[1]

Another study focusing on pyrrolidinium-based ionic liquids highlighted that the ionic conductivity of [C3MPr]NTf2 with dissolved lithium salts decreases as the salt concentration increases, with values ranging from 0.1 to 0.4 S/m at room temperature.[2][3] These electrolytes exhibit a wide liquid range, which can prevent crystallization at low temperatures and mitigate flammability issues.[2][3]

Performance in Sodium-Ion Batteries

The application of [C3MPr]NTf2 in sodium-ion batteries (SIBs) has been explored, particularly as an electrolyte additive, to enhance the stability of the electrode-electrolyte interface. SIBs are considered a cost-effective alternative to LIBs due to the natural abundance of sodium.

In a study utilizing a Na3V2(PO4)3/C (NVP/C) cathode, the addition of 5 wt% [C3MPr]NTf2 to a conventional organic electrolyte (1M NaClO4 in PC) resulted in significantly improved cycling stability. The cathode in the electrolyte with the ionic liquid additive exhibited a stable capacity of 107.0 ± 0.7 mAh/g after 50 cycles at a C/2 rate.[4] In contrast, the capacity for the cell with the standard organic electrolyte was only 85.0 ± 1 mAh/g under the same conditions.[4] In-situ impedance spectroscopy revealed that the charge-transfer resistance at the electrode-electrolyte interface was lower in the presence of the [C3MPr]NTf2 additive, suggesting the formation of a more stable and compact interfacial layer on the cathode surface.[4]

Performance in Lithium-Sulfur Batteries

Lithium-sulfur (Li-S) batteries are a promising high-energy-density storage technology, but they suffer from issues like the "polysulfide shuttle," which leads to rapid capacity fading. Ionic liquids such as [C3MPr]NTf2 are investigated to suppress this phenomenon due to their ability to limit the dissolution of lithium polysulfides.

Research has shown that TFSI-based ionic liquids are effective in reducing polysulfide dissolution.[5] One of the most promising results for a pyrrolidinium-based system was reported for an electrolyte composed of 0.5 mol kg⁻¹ LiTFSI in N-methyl-N-propylpyrrolidinium bis(trifluoromethanesulfonyl)imide, which delivered a discharge capacity of 600 mAh/g after the 50th cycle.[5] The use of ionic liquid electrolytes in Li-S batteries can help to alleviate the loss of active material and suppress the shuttle effect, leading to improved cycle life and coulombic efficiency.[6][7] However, the higher viscosity of ionic liquids compared to conventional organic solvents can be a drawback.[6]

Quantitative Performance Data

The following tables summarize the quantitative performance data for [C3MPr]NTf2 and the closely related [C4MPr]NTf2 in different battery chemistries, as reported in the literature.

Table 1: Physicochemical Properties of [C3MPr]NTf2-based Electrolytes

Property	Value	Conditions	Battery Chemistry	Reference
Electrochemical Stability Window	4.8 V	65 vol% [C3MPr]NTf2 in mixed electrolyte	Lithium-Ion	[1]
Ionic Conductivity	0.1 - 0.4 S/m	With dissolved lithium salts at room temperature	Lithium-Ion	[2][3]
Ionic Conductivity	4 x 10⁻³ S cm⁻¹	0.2M LiTFSI in [C3MPr]NTf2 + EMITFSI (1:1)	Lithium-Ion	[8]
Thermal Stability (Decomposition Temp.)	> 350 °C	Pure [C3MPr]NTf2	General	[8]

Table 2: Electrochemical Performance of Batteries with [C3MPr]NTf2-based Electrolytes

| Battery Chemistry | Electrode(s) | Electrolyte Composition | Performance Metric | Value | Reference | | --- | --- | --- | --- | --- | | Lithium-Ion | LiFePO4 / Li | 38% [C3MPr]NTf2 in 1M LiPF6 EC:DEC | Discharge Capacity (after 100 cycles) | 148 mAh/g |[9] | | Sodium-Ion | Na3V2(PO4)3/C | 1M NaClO4 in PC + 5 wt% [C3MPr]NTf2 | Stable Capacity (after 50 cycles at C/2) | 107.0 ± 0.7 mAh/g |[4] | | Lithium-Sulfur | S/C composite / Li | 0.5 mol kg⁻¹ LiTFSI in [C3MPr]NTf2 | Discharge Capacity (at 50th cycle) | 600 mAh/g |[5] |

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of results. Below are summaries of typical experimental protocols used in the cited research.

Electrolyte Preparation

A common method for preparing ionic liquid-based electrolytes involves mixing the ionic liquid ([C3MPr]NTf2) with a lithium or sodium salt (e.g., LiTFSI or NaTFSI) under an inert atmosphere, typically in an argon-filled glovebox, to prevent moisture contamination. For mixed electrolytes, the ionic liquid is blended with organic solvents like ethylene (B1197577) carbonate (EC) and diethyl carbonate (DEC) in specific volume or weight ratios. The mixture is then stirred for several hours to ensure homogeneity.

Coin Cell Assembly

For electrochemical testing, 2032-type coin cells are commonly assembled in an argon-filled glovebox. The standard assembly procedure is as follows:

• The cathode (e.g., LiFePO4, NVP/C, or a sulfur/carbon composite) is placed in the bottom of the coin cell case.

• A few drops of the prepared ionic liquid-based electrolyte are added to wet the cathode surface.

• A separator (typically a microporous polymer or glass fiber membrane) is placed on top of the cathode.

• More electrolyte is added to saturate the separator.

• The anode (lithium or sodium metal foil, or a hard carbon electrode) is placed on the separator.

• A spacer disk and a spring are added to ensure good internal pressure.

• The cell is sealed using a crimping machine.[10]

Electrochemical Measurements

The performance of the assembled coin cells is evaluated using various electrochemical techniques:

• Galvanostatic Cycling: Cells are charged and discharged at constant currents between defined voltage limits to determine specific capacity, coulombic efficiency, and capacity retention over multiple cycles.[10][11]

• Cyclic Voltammetry (CV): This technique is used to determine the electrochemical stability window of the electrolyte and to study the redox reactions occurring at the electrodes.[10]

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to investigate the ionic conductivity of the electrolyte and the interfacial resistance between the electrolyte and the electrodes.[4]

Visualizations

Experimental Workflow for Battery Testing

Caption: Workflow for preparing and testing batteries with [C3MPr]NTf2 electrolyte.

Logical Flow of [C3MPr]NTf2 Benefits in Batteries

Caption: Key properties of [C3MPr]NTf2 leading to improved battery performance.

Conclusion

The ionic liquid [C3MPr]NTf2 demonstrates significant potential as a key component in safer, high-performance electrolytes for lithium-ion, sodium-ion, and lithium-sulfur batteries. In LIBs, it contributes to non-flammable electrolytes with wide operating voltages. As an additive in SIBs, it enhances the cycling stability by forming a stable interface on the cathode. For Li-S batteries, its use is a promising strategy to mitigate the polysulfide shuttle effect, thereby improving capacity retention.

While the available data strongly supports these benefits, it is important to note that direct, side-by-side comparisons under identical testing conditions across all three battery chemistries are limited. Further research focusing on such standardized comparisons would be invaluable for a more definitive assessment of the relative advantages of [C3MPr]NTf2 in each system. Nevertheless, the existing body of work clearly establishes [C3MPr]NTf2 as a versatile and valuable ionic liquid for advancing next-generation battery technologies.

References

• 1. researchgate.net [researchgate.net]
• 2. Pyrrolidinium-Based Ionic Liquids as Advanced Non-Aqueous Electrolytes for Safer Next Generation Lithium Batteries [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Developments of Electrolyte Systems for Lithium–Sulfur Batteries: A Review [frontiersin.org]
• 7. journal.hep.com.cn [journal.hep.com.cn]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of Ionic Liquid Based Electrolytes, Assembly of Li-ion Batteries, and Measurements of Performance at High Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for conducting advanced cyclic tests in lithium-ion batteries to estimate capacity fade - PMC [pmc.ncbi.nlm.nih.gov]

The Superior Choice for High-Voltage Applications: A Comparative Guide to [C3MPr]NTf2

For researchers and scientists at the forefront of energy storage and drug development, the quest for superior electrolyte materials is paramount. In the realm of high-voltage applications, the ionic liquid 1-propyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly known as [C3MPr]NTf2, has emerged as a compelling candidate. This guide provides an objective comparison of [C3MPr]NTf2's performance against conventional carbonate-based electrolytes and other ionic liquids, supported by experimental data, to elucidate its advantages in demanding electrochemical environments.

The drive for higher energy density in lithium-ion batteries and other electrochemical devices necessitates the use of high-voltage cathode materials. However, conventional electrolytes, typically a lithium salt like LiPF6 dissolved in a mixture of organic carbonate solvents (e.g., ethylene (B1197577) carbonate and dimethyl carbonate - EC/DMC), suffer from limited electrochemical stability, often decomposing at potentials above 4.3 V. This decomposition leads to capacity fading, reduced cycle life, and safety concerns due to gas evolution and flammability.

[C3MPr]NTf2, a member of the pyrrolidinium-based ionic liquid family, offers a promising solution to these challenges. Its inherent properties, including a wide electrochemical stability window, high thermal stability, low volatility, and non-flammability, make it an attractive alternative for enabling the next generation of high-voltage energy storage systems.

Quantitative Performance Comparison

To provide a clear and concise overview, the following table summarizes the key performance metrics of [C3MPr]NTf2 in comparison to a standard carbonate electrolyte (1 M LiPF6 in EC/DMC) and another common ionic liquid, [BMP]NTf2 (1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide).

Property	[C3MPr]NTf2 with LiNTf2	1 M LiPF6 in EC/DMC	[BMP]NTf2 with LiNTf2
Electrochemical Stability Window (V)	~5.0 - 6.0	~4.3	~5.0 - 6.0
Ionic Conductivity (mS/cm at 25°C)	1.5 - 3.0	8 - 12	1.0 - 2.5
Viscosity (mPa·s at 25°C)	50 - 70	2 - 4	70 - 90
Thermal Decomposition Temp. (°C)	> 350	< 200 (LiPF6 decomposition)	> 350
Flammability	Non-flammable	Highly flammable	Non-flammable

Experimental Protocols

The data presented in this guide is based on established experimental methodologies. Below are the detailed protocols for the key experiments cited.

Electrochemical Stability Window (ESW) Measurement

The electrochemical stability window is determined using linear sweep voltammetry (LSV) or cyclic voltammetry (CV).

• Apparatus: A three-electrode cell consisting of a working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Li/Li+).

• Electrolyte Preparation: The ionic liquid or carbonate electrolyte is prepared with a lithium salt (e.g., LiNTf2 or LiPF6) at a specific concentration (typically 0.5 M to 1 M).

• Procedure:

  • The cell is assembled in an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination from moisture and oxygen.

  • An initial open-circuit potential is recorded.

  • For the anodic stability, the potential is swept from the open-circuit potential to a higher potential at a slow scan rate (e.g., 1-5 mV/s). The potential at which a significant increase in current is observed (e.g., > 0.1 mA/cm²) is defined as the anodic limit.

  • For the cathodic stability, the potential is swept from the open-circuit potential to a lower potential. The potential at which a significant cathodic current is observed is defined as the cathodic limit.

  • The electrochemical stability window is the difference between the anodic and cathodic limits.

Ionic Conductivity Measurement

Ionic conductivity is typically measured using AC impedance spectroscopy.

• Apparatus: A conductivity cell with two parallel platinum electrodes of a known area and distance, connected to an impedance analyzer.

• Procedure:

  • The conductivity cell is filled with the electrolyte sample.

  • The cell is placed in a temperature-controlled chamber to perform measurements at various temperatures.

  • An AC voltage with a small amplitude (e.g., 10 mV) is applied across a wide frequency range (e.g., 1 MHz to 1 Hz).

  • The impedance data is plotted in a Nyquist plot (imaginary vs. real impedance). The bulk resistance (Rb) of the electrolyte is determined from the intercept of the high-frequency semi-circle with the real axis.

  • The ionic conductivity (σ) is calculated using the formula: σ = d / (A * Rb), where 'd' is the distance between the electrodes and 'A' is the area of the electrodes.

Viscosity Measurement

The dynamic viscosity of the electrolytes is measured using a viscometer.

• Apparatus: A rotational viscometer or a capillary viscometer.

• Procedure (for rotational viscometer):

  • A known volume of the electrolyte is placed in the sample holder.

  • The spindle is immersed in the electrolyte.

  • The spindle is rotated at a series of known speeds, and the corresponding torque required to overcome the viscous drag is measured.

  • The viscosity is calculated from the shear stress and shear rate, which are derived from the torque and rotational speed, respectively.

  • Measurements are typically performed at a constant temperature.

Thermal Stability Assessment

Thermogravimetric analysis (TGA) is used to determine the thermal decomposition temperature of the electrolytes.

• Apparatus: A thermogravimetric analyzer.

• Procedure:

  • A small, known amount of the electrolyte is placed in a sample pan.

  • The sample is heated at a constant rate (e.g., 10 °C/min) in an inert atmosphere (e.g., nitrogen or argon).

  • The weight of the sample is continuously monitored as a function of temperature.

  • The decomposition temperature is typically defined as the temperature at which a certain percentage of weight loss occurs (e.g., 5% or 10%).

Logical Framework for Choosing [C3MPr]NTf2

The decision to select [C3MPr]NTf2 for high-voltage applications is based on a logical progression of its advantageous properties, as illustrated in the following diagram.

Caption: Logical flow demonstrating the advantages of [C3MPr]NTf2 for high-voltage applications.

A Comparative Cost-Effectiveness Analysis of [C3MPr]NTf2 Synthesis Routes

For researchers and professionals in drug development and various scientific fields, the choice of synthetic route for ionic liquids (ILs) like 1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C3MPr]NTf2) is often a critical decision, balancing efficiency, cost, and time. This guide provides an objective comparison of two primary synthesis methodologies: a traditional two-step conventional heating method and a more modern microwave-assisted approach. The analysis is supported by experimental data and detailed protocols to aid in informed decision-making.

The high cost of many ionic liquids remains a significant barrier to their widespread industrial application. This cost is largely influenced by the price of starting materials and the complexity of the synthesis and purification processes.[1][2] Therefore, optimizing the synthesis route is paramount for the economical application of these versatile compounds.

Comparative Analysis of Synthesis Routes

The synthesis of [C3MPr]NTf2 is typically achieved through a two-step process: the quaternization of 1-methylimidazole (B24206) with a propyl halide to form the 1-propyl-3-methylimidazolium halide intermediate, followed by an anion metathesis reaction with a salt containing the bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion. This guide will compare the cost-effectiveness of a conventional heating method versus a microwave-assisted approach for the initial quaternization step.

Parameter	Method 1: Conventional Heating	Method 2: Microwave-Assisted
Step 1: Quaternization
Reaction Time	Several hours to days	Minutes
Yield of Intermediate	~70-80%	>90%[3]
Step 2: Anion Metathesis
Reaction Time	Several hours	Several hours
Yield of Final Product	~70-80% (from intermediate)	~70-80% (from intermediate)
Overall Yield (Estimated)	~50-65%	~65-75%
Primary Cost Drivers	Starting materials, energy consumption for prolonged heating	Starting materials, initial equipment investment
Key Advantages	Utilizes standard laboratory equipment	Drastic reduction in reaction time, potentially higher yields[4][5]
Key Disadvantages	Long reaction times, higher energy consumption	Requires specialized microwave synthesis equipment

Cost-Effectiveness Data

To provide a quantitative comparison, the following table outlines the estimated cost of starting materials to synthesize approximately 10 grams of the intermediate, 1-propyl-3-methylimidazolium bromide ([C3MPr]Br), before the anion exchange step. Prices are based on currently available catalog prices and may vary.

Starting Material	Molecular Weight ( g/mol )	Required Amount (for ~10g product)	Example Price (USD)	Estimated Cost (USD)
1-Methylimidazole	82.10	~4.0 g	$66.25 / 100 g[6]	$2.65
1-Bromopropane (B46711)	122.99	~6.0 g	$28.12 / 500 ml (d=1.35 g/mL)	~$0.25
Total Estimated Cost for Intermediate	~$2.90

The subsequent anion metathesis step involves lithium bis(trifluoromethylsulfonyl)imide (LiNTf2), which is a significant cost contributor.

Starting Material	Molecular Weight ( g/mol )	Required Amount (for ~10g final product)	Example Price (USD)	Estimated Cost (USD)
[C3MPr]Br (Intermediate)	205.09	~5.0 g	-	~$1.45
Lithium Bis(trifluoromethylsulfonyl)imide (LiNTf2)	287.09	~7.0 g	$79.65 / 10 g[7]	$55.76
Total Estimated Cost for Final Product	~$57.21

Note: The final cost per gram will be highly dependent on the overall yield of the chosen synthesis method. The higher yield of the microwave-assisted method for the intermediate suggests a more cost-effective route, despite the initial capital investment for the equipment.

Experimental Protocols

Method 1: Conventional Two-Step Synthesis (Adapted from a similar procedure for [bmim][NTf2])

Step 1: Synthesis of 1-propyl-3-methylimidazolium bromide ([C3MPr]Br)

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-methylimidazole and a slight molar excess of 1-bromopropane in a suitable solvent (e.g., acetonitrile (B52724) or toluene).

• Heat the mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by TLC or NMR.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Wash the resulting viscous liquid or solid with a non-polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether) to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the pure [C3MPr]Br intermediate.

Step 2: Synthesis of 1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C3MPr]NTf2)

• Dissolve the [C3MPr]Br intermediate in deionized water.

• In a separate beaker, dissolve a slight molar excess of lithium bis(trifluoromethylsulfonyl)imide (LiNTf2) in deionized water.

• Slowly add the LiNTf2 solution to the [C3MPr]Br solution with vigorous stirring. A second, denser, water-immiscible phase of the ionic liquid will form.

• Separate the ionic liquid phase using a separatory funnel.

• Wash the ionic liquid phase multiple times with deionized water to remove any residual lithium bromide. The absence of bromide ions in the aqueous washings can be confirmed by a negative test with a silver nitrate (B79036) solution.

• Dissolve the ionic liquid in a volatile organic solvent (e.g., dichloromethane) and dry over an anhydrous drying agent (e.g., MgSO4).

• Filter to remove the drying agent and remove the solvent under reduced pressure.

• Dry the final product under high vacuum to remove any residual water and solvent to obtain the pure [C3MPr]NTf2. A reported yield for a similar synthesis is 72%.

Method 2: Microwave-Assisted Synthesis of the Intermediate

Step 1: Synthesis of 1-propyl-3-methylimidazolium bromide ([C3MPr]Br)

• In a microwave-safe reaction vessel, combine 1-methylimidazole and a slight molar excess of 1-bromopropane. For this solvent-free reaction, ensure proper sealing of the vessel.

• Place the vessel in a microwave reactor and irradiate at a controlled temperature (e.g., 80-100 °C) for a short period (e.g., 10-20 minutes).[3] The optimal time and temperature should be determined empirically.

• After the reaction, cool the vessel to room temperature.

• The purification procedure is similar to the conventional method: wash the product with a non-polar solvent and dry under vacuum. This method has been reported to achieve yields of over 90% for the intermediate.[3]

Step 2: Anion Metathesis

The anion metathesis step is identical to Step 2 of the conventional method described above.

Visualizing the Synthesis and Analysis Workflow

To better illustrate the processes described, the following diagrams were generated using Graphviz.

Caption: Generalized two-step synthesis pathway for [C3MPr]NTf2.

Caption: Logical workflow for the comparative analysis of synthesis methods.

References

• 1. Microwave-Assisted Synthesis of Some Potential Bioactive Imidazolium-Based Room-Temperature Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Developing New Inexpensive Room-Temperature Ionic Liquids with High Thermal Stability and a Greener Synthetic Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. scielo.org.mx [scielo.org.mx]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Microwave-Assisted Synthesis of Some Potential Bioactive Imidazolium-Based Room-Temperature Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of [C3MPr]NTf2

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemicals like 1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, also known as [C3MPr]NTf2, are paramount for ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the necessary procedures for the safe disposal of this ionic liquid.

Safety and Hazard Information

[C3MPr]NTf2 is classified as a hazardous substance with multiple risk factors.[1] It is crucial to handle this chemical with appropriate personal protective equipment (PPE), including faceshields, gloves, and goggles.[1] The primary hazards associated with [C3MPr]NTf2 are summarized in the table below.

Hazard Classification	Description
Acute Toxicity (Oral)	Toxic if swallowed.[1][2][3][4]
Acute Toxicity (Dermal)	Toxic in contact with skin.[1]
Skin Corrosion	Causes severe skin burns.[1]
Eye Damage	Causes serious eye damage.[1]
Aquatic Toxicity	Harmful to aquatic life with long-lasting effects.[2][3][4]

Disposal Procedures

The recommended disposal method for [C3MPr]NTf2 is through a licensed and approved waste disposal plant or industrial combustion facility.[2][3][4] Under no circumstances should this ionic liquid be disposed of down the drain or in regular waste streams, as it is harmful to aquatic life and can persist in the environment.[2][3][5]

Step-by-Step Disposal Protocol:

• Containment: Ensure any waste [C3MPr]NTf2 is stored in a suitable, sealed, and clearly labeled container to prevent leaks and spills.[5][6]

• Labeling: The waste container must be accurately labeled with the chemical name, "1-propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide," and appropriate hazard symbols.

• Segregation: Store the waste container separately from incompatible materials.

• Contact a Specialist: Arrange for collection and disposal by a certified hazardous waste management company.[6] It is essential to adhere to all local, state, and federal regulations governing hazardous waste disposal.[5]

Spill Management

In the event of a spill, the following procedures should be followed:

• Minor Spills:

  • Remove all ignition sources.[5]

  • Wear appropriate personal protective equipment.[5]

  • Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[5]

  • Place the absorbed material into a suitable, labeled container for disposal as hazardous waste.[5]

• Major Spills:

  • Evacuate the area and move upwind.[5]

  • Alert emergency responders and inform them of the location and nature of the hazard.[5]

  • Prevent the spillage from entering drains or water courses.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of [C3MPr]NTf2.

References

• 1. 1-Propyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide = 98 H-NMR 216299-72-8 [sigmaaldrich.com]
• 2. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. carlroth.com [carlroth.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. iolitec.de [iolitec.de]